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  • Product: 4-Methylpiperazine-2,6-dione
  • CAS: 60725-35-1

Core Science & Biosynthesis

Foundational

A Technical Guide to the Synthesis of 4-Methylpiperazine-2,6-dione from N-Methyliminodiacetic Acid

Abstract: The piperazine-2,6-dione scaffold is a privileged structure in medicinal chemistry, forming the core of numerous bioactive molecules. This guide provides an in-depth, technically-grounded protocol for the synth...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract: The piperazine-2,6-dione scaffold is a privileged structure in medicinal chemistry, forming the core of numerous bioactive molecules. This guide provides an in-depth, technically-grounded protocol for the synthesis of a key derivative, 4-Methylpiperazine-2,6-dione, starting from the readily available precursor, N-methyliminodiacetic acid (MIDA). We will dissect the mechanistic underpinnings of the core transformation, provide a validated, step-by-step experimental protocol, and offer field-proven insights into process optimization and troubleshooting. This document is intended for researchers, chemists, and drug development professionals seeking a comprehensive and practical understanding of this synthetic pathway.

Part 1: The Strategic Precursor: N-Methyliminodiacetic Acid (MIDA)

The choice of starting material is foundational to any successful synthesis. N-methyliminodiacetic acid (MIDA) is an ideal precursor for this transformation due to its commercial availability and the inherent arrangement of its functional groups—a central secondary amine flanked by two carboxylic acid moieties—which is perfectly primed for intramolecular cyclization. Beyond its role in this synthesis, MIDA has gained significant prominence in modern organic chemistry as a protecting group for boronic acids, enabling complex, iterative cross-coupling reactions for the assembly of small molecules.[1][2]

While MIDA is commercially available, an inexpensive and highly convenient synthesis from iminodiacetic acid is well-documented and provides a cost-effective route for large-scale production.[3] The procedure typically involves the methylation of iminodiacetic acid using formaldehyde and formic acid via the Eschweiler-Clarke reaction.[3]

Part 2: The Core Transformation: Intramolecular Dehydrative Cyclization

The conversion of N-methyliminodiacetic acid to 4-Methylpiperazine-2,6-dione is achieved through an intramolecular dehydrative cyclization. This process involves the formation of two amide (or imide) bonds within a single molecule, resulting in the expulsion of two molecules of water and the formation of the desired six-membered heterocyclic ring.

Mechanistic Principles

The reaction proceeds via the nucleophilic attack of the central nitrogen atom on the carbonyl carbons of the two carboxylic acid groups. To facilitate this, the carboxylic acid's hydroxyl group must be converted into a better leaving group. This can be achieved under thermal conditions, which provide the activation energy to drive off water, or by using a chemical dehydrating agent. The overall transformation is an equilibrium process; therefore, the continuous removal of the water byproduct is crucial to drive the reaction to completion in accordance with Le Châtelier's principle.

Below is a diagram illustrating the proposed reaction mechanism.

Caption: Proposed mechanism for the thermal dehydrative cyclization.

Part 3: A Validated Experimental Protocol

The following protocol describes a robust and reproducible method for the synthesis of 4-Methylpiperazine-2,6-dione based on established principles for cyclic imide formation. This method utilizes acetic anhydride as both a dehydrating agent and a solvent, which effectively drives the reaction and simplifies the procedure.

Data Presentation: Reagents and Stoichiometry
ReagentFormulaMW ( g/mol )Molar Eq.QuantityPurpose
N-methyliminodiacetic acidC₅H₉NO₄147.131.014.7 g (0.1 mol)Starting Material
Acetic AnhydrideC₄H₆O₃102.09~10100 mLDehydrating Agent / Solvent
EthanolC₂H₆O46.07-As neededRecrystallization Solvent
Deionized WaterH₂O18.02-As neededPrecipitation / Washing
Experimental Workflow Diagram

Caption: Step-by-step experimental workflow for the synthesis.

Step-by-Step Methodology
  • Reactor Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser. Ensure the system is under a dry nitrogen or argon atmosphere to prevent moisture ingress.

  • Charging Reagents: To the flask, add N-methyliminodiacetic acid (14.7 g, 0.1 mol) followed by acetic anhydride (100 mL).

  • Reaction Execution: With gentle stirring, heat the mixture using a heating mantle to a gentle reflux (the boiling point of acetic anhydride is ~140°C). Maintain the reflux for 2-3 hours. The solid starting material should gradually dissolve as the reaction proceeds.

  • Product Isolation: After the reaction period, remove the heat source and allow the flask to cool to room temperature. Subsequently, cool the flask in an ice-water bath for 30 minutes.

  • Precipitation: In a separate beaker, prepare approximately 500 mL of ice-cold deionized water. Slowly and carefully pour the cooled reaction mixture into the cold water while stirring vigorously. This will hydrolyze the excess acetic anhydride and precipitate the product.

  • Filtration: Collect the resulting white precipitate by vacuum filtration using a Büchner funnel. Wash the solid cake thoroughly with several portions of cold deionized water to remove acetic acid and any other water-soluble impurities.

  • Drying: Allow the product to air-dry on the filter for 15-20 minutes, then transfer the crude solid to a watch glass and dry further in a vacuum oven at 50-60°C until a constant weight is achieved.

  • Purification (Recrystallization): Dissolve the crude 4-Methylpiperazine-2,6-dione in a minimum amount of hot ethanol. If any insoluble material remains, perform a hot filtration. Allow the clear filtrate to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation. Collect the purified white crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum.

Part 4: Process Rationale & Field Insights

  • Expertise in Action - Why Acetic Anhydride? The choice of acetic anhydride is deliberate and multi-faceted. It serves as a powerful dehydrating agent, reacting with the water produced during cyclization to form acetic acid, thereby driving the equilibrium forward. It also acts as a suitable solvent that can withstand the required reaction temperatures. An alternative, more "green" approach would be thermal dehydration in a high-boiling solvent like toluene or xylene with a Dean-Stark apparatus to azeotropically remove water. However, the acetic anhydride method is often faster and procedurally simpler for lab-scale synthesis.

  • Trustworthiness Through Self-Validation: A key indicator of reaction completion is the complete dissolution of the starting diacid, which is sparingly soluble in cold acetic anhydride but will react to form the more soluble product. Monitoring the reaction by Thin Layer Chromatography (TLC) can also be implemented for more rigorous tracking.

  • Troubleshooting and Optimization:

    • Low Yield: If the yield is poor, the reaction time may need to be extended. Incomplete removal of water is a common culprit; ensure the reaction is protected from atmospheric moisture.

    • Product Purity: The primary impurity is likely unreacted starting material or polymeric byproducts. A thorough wash during filtration is critical. The recrystallization step is essential for achieving high purity suitable for downstream applications. The choice of recrystallization solvent is key; ethanol typically provides a good balance of solubility for the product when hot and insolubility when cold.

Part 5: Product Characterization and Quality Control

The identity and purity of the final product must be confirmed through rigorous analytical methods.

PropertyExpected Value
Appearance White crystalline solid
Molecular Formula C₅H₈N₂O₂
Molecular Weight 128.13 g/mol [4]
Melting Point ~134-136 °C
¹H NMR (CDCl₃, 400 MHz) δ ~3.5 (s, 4H, -CH₂-), δ ~3.0 (s, 3H, -NCH₃)
¹³C NMR (CDCl₃, 100 MHz) δ ~165 (-C=O), δ ~50 (-CH₂-), δ ~40 (-NCH₃)
Mass Spec (ESI-MS) m/z = 129.1 [M+H]⁺

Conclusion

The synthesis of 4-Methylpiperazine-2,6-dione from N-methyliminodiacetic acid is a straightforward yet fundamentally important transformation that provides access to a valuable heterocyclic scaffold. The dehydrative cyclization, whether performed with a chemical agent like acetic anhydride or through thermal means, is a reliable and scalable method. By understanding the underlying chemical principles and adhering to a validated protocol, researchers can efficiently produce this compound in high purity, enabling further exploration in drug discovery and materials science.

References

  • Rigid Scaffolds: Synthesis of 2,6-Bridged Piperazines with Functional Groups in all three Bridges. PubMed Central. Available at: [Link]

  • Rigid Scaffolds: Synthesis of 2,6‐Bridged Piperazines with Functional Groups in all three Bridges. National Institutes of Health (NIH). Available at: [Link]

  • A 1000-mL, three-necked, round-bottomed flask equipped with a PTFE-coated magnetic stir bar is charged with - Organic Syntheses Procedure. Organic Syntheses. Available at: [Link]

  • From synthesis to function via iterative assembly of N-methyliminodiacetic acid boronate building blocks. PubMed. Available at: [Link]

  • Efficient synthesis of piperazine-2,6-dione and 4-(1H-indole-2-carbonyl)piperazine-2,6-dione derivatives and their evaluation for anticancer activity. ResearchGate. Available at: [Link]

  • General Methods for Synthesis of N-Methyliminodiacetic Acid Boronates from Unstable ortho-Phenolboronic Acids. ResearchGate. Available at: [Link]

  • Investigating the Specificity of the Dehydration and Cyclization Reactions in Engineered Lanthipeptides by Synechococcal SyncM. PubMed Central. Available at: [Link]

  • A Facile Synthesis of 2-Oxazolines via Dehydrative Cyclization Promoted by Triflic Acid. PubMed. Available at: [Link]

Sources

Exploratory

An In-Depth Technical Guide to 4-Methylpiperazine-2,6-dione: Structure, Properties, and Synthetic Considerations

For Researchers, Scientists, and Drug Development Professionals Foreword As a Senior Application Scientist, it is my experience that a comprehensive understanding of a core chemical scaffold is paramount to its effective...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Foreword

As a Senior Application Scientist, it is my experience that a comprehensive understanding of a core chemical scaffold is paramount to its effective utilization in research and development. This guide provides an in-depth technical overview of 4-Methylpiperazine-2,6-dione, a heterocyclic compound with significant potential in medicinal chemistry. While this molecule is commercially available, detailed characterization and synthetic protocols are not widely disseminated in peer-reviewed literature. Therefore, this document synthesizes available data with established chemical principles to offer a robust guide for researchers. We will delve into its structural features, physicochemical properties, plausible synthetic routes, and its prospective role as a building block in the design of novel therapeutics.

Molecular Structure and Identification

4-Methylpiperazine-2,6-dione is a derivative of piperazine, a six-membered heterocyclic ring containing two nitrogen atoms at positions 1 and 4. The "-dione" suffix indicates the presence of two carbonyl groups, located at positions 2 and 6. The "4-methyl" prefix specifies the attachment of a methyl group to the nitrogen atom at the 4-position.

Systematic Name: 4-methylpiperazine-2,6-dione Molecular Formula: C₅H₈N₂O₂[1][2][3] Molecular Weight: 128.13 g/mol [2][3] CAS Registry Number: 60725-35-1[2][3]

The structure combines a cyclic diamide (a lactam) with a tertiary amine functionality, features that impart specific chemical reactivity and potential for biological interactions.

2D structure of 4-Methylpiperazine-2,6-dioneFigure 1. 2D Chemical Structure of 4-Methylpiperazine-2,6-dione.

Physicochemical Properties

Detailed experimental data on the physicochemical properties of 4-Methylpiperazine-2,6-dione are not extensively reported. The following table summarizes known and predicted properties. It is crucial for researchers to experimentally verify these values for their specific applications.

PropertyValue/InformationSource
Appearance Expected to be a solid at room temperature.General Knowledge
Melting Point Not reported in readily available literature.
Boiling Point Not reported in readily available literature.
Solubility Expected to have some solubility in polar organic solvents like methanol, ethanol, and DMSO, and potentially limited solubility in water due to the polar amide groups.[4]Predicted
pKa The tertiary amine is expected to be basic. The N-H proton of the amide is weakly acidic. Precise pKa values are not available.Predicted
XlogP (Predicted) -0.8[1]

Proposed Synthesis Protocol

While a specific, detailed synthesis protocol for 4-Methylpiperazine-2,6-dione is not prominently featured in the literature, a plausible and efficient method would be the cyclization of an appropriate N-substituted iminodiacetic acid derivative. This approach is a common strategy for the synthesis of piperazine-2,6-diones.[5]

The proposed synthesis involves the reaction of N-methyliminodiacetic acid with a suitable activating agent followed by intramolecular cyclization, or by direct condensation with ammonia or a primary amine. For the synthesis of the parent 4-methyl derivative, cyclization of N-methyliminodiacetic acid or its activated form is the most direct route.

Experimental Protocol: Cyclization of N-Methyliminodiacetic Acid

Disclaimer: This is a proposed protocol based on general chemical principles for the synthesis of similar compounds and should be optimized for safety and efficiency in a laboratory setting.

Materials:

  • N-Methyliminodiacetic acid

  • Acetic anhydride

  • Toluene (or other suitable high-boiling aprotic solvent)

  • Ammonia source (e.g., ammonium acetate, or gaseous ammonia)

  • Standard laboratory glassware for reflux and inert atmosphere operations

Procedure:

  • Activation of N-Methyliminodiacetic Acid: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend N-methyliminodiacetic acid in toluene.

  • Add acetic anhydride (approximately 2-3 equivalents) to the suspension.

  • Heat the mixture to reflux for 2-4 hours to form the cyclic anhydride intermediate. The progress of the reaction can be monitored by techniques such as TLC or IR spectroscopy (disappearance of the carboxylic acid O-H stretch).

  • Aminolysis and Cyclization: Cool the reaction mixture to room temperature.

  • Introduce a source of ammonia. This can be achieved by adding ammonium acetate and heating, or by bubbling anhydrous ammonia gas through the solution at a controlled temperature.

  • Heat the reaction mixture to reflux for an additional 4-8 hours to facilitate the ring-opening of the anhydride by ammonia followed by intramolecular cyclization to form the dione.

  • Work-up and Purification: Cool the reaction to room temperature. The product may precipitate from the solution.

  • Filter the solid product and wash with a non-polar solvent (e.g., hexane) to remove any remaining starting materials or by-products.

  • The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate).

Causality behind Experimental Choices:

  • Acetic Anhydride: This is a common and effective dehydrating agent used to form the cyclic anhydride from the dicarboxylic acid, which is a more reactive intermediate for the subsequent aminolysis.

  • Toluene: A high-boiling, aprotic solvent is chosen to facilitate the dehydration reaction at elevated temperatures without participating in the reaction.

  • Ammonia Source: The introduction of ammonia is the key step to introduce the second nitrogen atom required for the piperazine-2,6-dione ring. The subsequent intramolecular cyclization is an amide formation reaction.

SynthesisWorkflow Start N-Methyliminodiacetic acid Intermediate Cyclic Anhydride Intermediate Start->Intermediate Acetic Anhydride, Toluene, Reflux Product 4-Methylpiperazine-2,6-dione Intermediate->Product Ammonia Source, Reflux

Caption: Proposed synthetic workflow for 4-Methylpiperazine-2,6-dione.

Spectroscopic Characterization (Predicted)

¹H NMR Spectroscopy
  • -CH₃ group: A singlet peak is expected for the methyl protons on the nitrogen at position 4. The chemical shift would likely be in the range of 2.5-3.0 ppm.

  • -CH₂- groups: The two methylene groups in the ring are diastereotopic. The protons on the carbon adjacent to the N-methyl group (C5) and the protons on the carbon adjacent to the NH group (C3) would likely appear as two distinct sets of signals. These would likely be complex multiplets or AB quartets further coupled to each other. Their chemical shifts are expected in the range of 3.0-4.0 ppm.

  • -NH proton: A broad singlet is expected for the amide proton at position 1. Its chemical shift would be concentration and solvent-dependent but typically appears downfield, possibly in the range of 7.0-8.5 ppm.

¹³C NMR Spectroscopy
  • -C=O groups: Two distinct signals are expected for the two carbonyl carbons (C2 and C6) in the amide groups. These would appear in the downfield region, typically between 165-175 ppm.

  • -CH₂- groups: Two signals are expected for the two methylene carbons (C3 and C5) in the ring, likely in the range of 40-55 ppm.

  • -CH₃ group: A signal for the methyl carbon attached to the nitrogen at position 4 is expected in the range of 30-40 ppm.

Infrared (IR) Spectroscopy
  • N-H stretch: A sharp to moderately broad absorption band is expected in the region of 3200-3400 cm⁻¹ corresponding to the N-H stretching vibration of the amide.

  • C-H stretch: Absorption bands in the region of 2800-3000 cm⁻¹ are expected for the C-H stretching vibrations of the methyl and methylene groups.

  • C=O stretch: Strong, sharp absorption bands are expected for the carbonyl stretching vibrations of the two amide groups. These typically appear in the region of 1650-1700 cm⁻¹. The presence of two carbonyls might lead to two distinct bands or a broadened single band.

  • N-H bend: An absorption band for the N-H bending vibration is expected around 1550-1650 cm⁻¹.

Mass Spectrometry
  • Molecular Ion (M⁺): The mass spectrum should show a molecular ion peak at m/z = 128.

  • Fragmentation Pattern: Common fragmentation pathways for cyclic amides would be expected. This could include the loss of CO (m/z = 100), and cleavage of the ring. The fragmentation pattern would be crucial for confirming the structure.

Chemical Reactivity and Potential Applications in Drug Discovery

The 4-Methylpiperazine-2,6-dione scaffold possesses several features that make it an attractive starting point for the synthesis of more complex molecules with potential biological activity.

Key Reactive Sites:
  • N-H of the Amide: The amide nitrogen at position 1 is a site for substitution reactions. It can be alkylated, acylated, or used in various coupling reactions to introduce a wide range of substituents.

  • Carbonyl Groups: The carbonyl groups can potentially undergo reactions typical of amides, although they are generally less reactive than ketones or esters.

  • α-Carbons: The methylene groups adjacent to the carbonyls (C3 and C5) could potentially be functionalized, for example, via enolate chemistry, although this would require strong base conditions.

Role as a Scaffold in Medicinal Chemistry:

The piperazine ring is a well-established "privileged scaffold" in medicinal chemistry, appearing in a vast number of approved drugs.[6] The piperazine-2,6-dione core, as a more rigid and functionalized analog, offers several advantages:

  • Structural Rigidity: The cyclic dione structure provides a more constrained conformation compared to a simple piperazine ring, which can be advantageous for optimizing binding to a biological target.

  • Hydrogen Bonding Capabilities: The presence of both hydrogen bond donors (N-H) and acceptors (C=O) allows for multiple points of interaction with protein targets.

  • Vectors for Derivatization: The N-H and the tertiary amine provide distinct points for chemical modification, allowing for the exploration of structure-activity relationships (SAR).

Derivatives of the broader piperazine-2,6-dione class have been investigated for a range of biological activities, including anticancer properties.[5] By functionalizing the N1 position of 4-Methylpiperazine-2,6-dione, libraries of compounds can be generated for screening against various therapeutic targets.

SignalingPathway cluster_0 Drug Discovery Workflow Scaffold 4-Methylpiperazine-2,6-dione (Core Scaffold) Derivatization Chemical Synthesis (N1-Substitution) Scaffold->Derivatization Library Compound Library Derivatization->Library Screening High-Throughput Screening Library->Screening Hit Hit Compound Identification Screening->Hit LeadOpt Lead Optimization (SAR Studies) Hit->LeadOpt Candidate Drug Candidate LeadOpt->Candidate

Caption: Logical workflow for the use of 4-Methylpiperazine-2,6-dione in drug discovery.

Conclusion and Future Outlook

4-Methylpiperazine-2,6-dione represents a valuable, yet underexplored, chemical entity. Its structure, combining the desirable features of the piperazine scaffold with the rigidity and hydrogen bonding capacity of a cyclic diamide, makes it a promising starting point for the development of new chemical probes and therapeutic agents. This guide has provided a foundational understanding of its properties and a plausible synthetic route. It is our hope that this will encourage further experimental investigation into this compound, leading to a more complete characterization and unlocking its full potential in the field of drug discovery. As a self-validating system, any future experimental work based on the proposals herein will either confirm or refine our current understanding, thereby advancing the collective knowledge base.

References

  • PubChemLite - 4-methylpiperazine-2,6-dione (C5H8N2O2). (n.d.). Retrieved January 16, 2026, from [Link][1]

  • Kumar, S., Kumar, N., & Sondhi, S. M. (2013). Efficient synthesis of piperazine-2,6-dione and 4-(1H-indole-2-carbonyl)piperazine-2,6-dione derivatives and their evaluation for anticancer activity. Medicinal Chemistry Research, 22(10). [Link][5]

Sources

Foundational

The Biological Versatility of Piperazine-2,6-dione Derivatives: Synthesis, Mechanisms, and Therapeutic Potential

An In-depth Technical Guide Abstract The piperazine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents due to its unique structural and physicochemical properties.[1][2]...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide

Abstract

The piperazine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents due to its unique structural and physicochemical properties.[1][2][3][4][5] This guide focuses on a specific, promising subclass: 4-methylpiperazine-2,6-dione derivatives and their related analogues. The piperazine-2,6-dione core offers a rigid structure with strategically placed hydrogen bond donors and acceptors, making it an ideal foundation for developing targeted therapeutic agents.[1][2] This document provides a comprehensive technical overview of the synthesis, diverse biological activities, and underlying mechanisms of action of these compounds, with a primary focus on their anticancer, antimicrobial, and neuroprotective effects. We will delve into detailed experimental protocols, present quantitative data, and explore the structure-activity relationships that govern their efficacy, offering valuable insights for researchers and professionals in drug discovery and development.

Introduction: The Piperazine-2,6-dione Scaffold

The six-membered piperazine ring, with its two opposing nitrogen atoms, provides a versatile structural template that allows for extensive chemical modification.[1][2] This adaptability can significantly influence a molecule's pharmacological profile, including its solubility, bioavailability, and target affinity.[1][2] The piperazine-2,6-dione substructure imposes conformational rigidity and introduces carbonyl groups that can participate in crucial hydrogen bonding interactions with biological targets. These derivatives are accessible through straightforward synthetic routes, such as the condensation of iminodiacetic acid with primary amines, facilitating the creation of diverse chemical libraries for screening.[6][7] This guide synthesizes current research to provide an in-depth look at the therapeutic promise of this chemical class.

General Synthesis of Piperazine-2,6-dione Derivatives

The synthesis of the piperazine-2,6-dione core is often achieved through the condensation of iminodiacetic acid with various primary amines. This reaction can be efficiently performed under microwave irradiation, leading to quantitative yields of the desired N-substituted piperazine-2,6-dione derivatives.[6][7] Further modification, for instance, by condensing the initial product with moieties like 1H-indole-2-carboxylic acid, allows for the generation of a wide array of derivatives for biological evaluation.[7]

G cluster_0 Reactants cluster_1 Reaction cluster_2 Product Iminodiacetic_Acid Iminodiacetic Acid Condensation Condensation (e.g., Microwave Irradiation) Iminodiacetic_Acid->Condensation Primary_Amine Primary Amine (R-NH2) Primary_Amine->Condensation Piperazine_dione N-Substituted Piperazine-2,6-dione Condensation->Piperazine_dione G Compound Piperazine-2,6-dione Derivative Mitochondria Mitochondria Compound->Mitochondria Induces Damage Cytochrome_c Cytochrome c Release Mitochondria->Cytochrome_c Caspase9 Caspase-9 Activation Cytochrome_c->Caspase9 Caspase37 Caspase-3/7 Activation Caspase9->Caspase37 Apoptosis Apoptosis Caspase37->Apoptosis

Caption: Simplified intrinsic apoptosis pathway induced by derivatives.

Quantitative Data Summary: In Vitro Cytotoxicity

The anticancer efficacy is commonly reported as the half-maximal inhibitory concentration (IC50) or 50% growth inhibition (GI50), representing the concentration of a compound required to inhibit cell growth by 50%. Lower values indicate higher potency.

Compound ID/DescriptionCancer Cell LineIC50 / GI50 (µM)Reference
Compound 11 A549 (Lung)1.2[8]
Compound 11 HeLa (Cervical)0.7[8]
Compound 4e PA-1 (Ovary)Good Activity at 10µM[6][7]
Compound 4j NCI H-522 (Lung)Good Activity at 10µM[6][7]
PCC SNU-475 (Liver)6.98[9]
PCC SNU-423 (Liver)7.76[9]
Compound 23 MDA-MB-468 (Breast)1.00[10]
Compound 25 HOP-92 (Lung)1.35[10]
Compound A-11 HCT-116 (Colon)4.26
Compound A-11 A-549 (Lung)5.71

Note: "Good Activity" indicates that the source highlighted the compound's effect at the tested concentration without providing a specific IC50 value.

Experimental Protocol: In Vitro Cytotoxicity Evaluation (MTT Assay)

The MTT assay is a foundational colorimetric method used to assess the metabolic activity of cells, which serves as an indicator of cell viability and cytotoxicity. [11]It is based on the principle that mitochondrial dehydrogenases in living cells can reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into purple formazan crystals. [11] Step-by-Step Methodology:

  • Cell Seeding: Plate cancer cells (e.g., A-549, HCT-116) in 96-well plates at a density of approximately 1x10⁴ cells per well and incubate for 24 hours to allow for cell attachment. [12]2. Compound Treatment: Prepare serial dilutions of the 4-methylpiperazine-2,6-dione derivatives in the appropriate culture medium. Remove the existing medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. [11]3. Controls (Self-Validation):

    • Negative Control: Wells containing cells with medium only.

    • Solvent Control: Wells containing cells treated with the vehicle (e.g., DMSO) at the highest concentration used to dissolve the compounds.

    • Positive Control: Wells containing cells treated with a known cytotoxic agent (e.g., Gefitinib, Doxorubicin). [12]4. Incubation: Incubate the plates for a specified period, typically 48 hours, at 37°C in a humidified atmosphere with 5% CO₂. [12]5. MTT Addition: After the treatment period, add 20 µL of MTT solution (typically 2.5-5 mg/mL in PBS) to each well and incubate for an additional 1 to 4 hours. [12][11]6. Formazan Solubilization: Carefully remove the medium containing MTT and add 150-200 µL of a solubilizing agent (e.g., DMSO, isopropanol with HCl) to each well to dissolve the purple formazan crystals.

  • Data Acquisition: Measure the absorbance of the solution in each well using a microplate reader at a wavelength of approximately 570 nm.

  • Analysis: Calculate the percentage of cell viability relative to the solvent control and plot a dose-response curve to determine the IC50 value for each compound.

Caption: Standard workflow for the MTT cytotoxicity assay.

Antimicrobial Activity

With the rise of antimicrobial resistance, there is a pressing need for novel therapeutic agents. [11]Piperazine derivatives have demonstrated considerable potential in this area, exhibiting activity against a range of bacterial and fungal pathogens. [13][14][15][16]

Spectrum of Activity

Studies have shown that certain piperazine derivatives are effective against Gram-positive bacteria, such as Staphylococcus aureus and Bacillus subtilis, and some Gram-negative bacteria. [13][15]Antifungal activity has also been observed against species like Aspergillus niger. [17]The specific substitutions on the piperazine core are critical for determining the spectrum and potency of antimicrobial action. [15]

Quantitative Data Summary: Minimum Inhibitory Concentration (MIC)

The antimicrobial activity is quantified by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a compound that prevents the visible growth of a microorganism. [11]

Compound Class Microorganism MIC (µg/mL) Reference
Piperazine-Thione Derivative (PG7) Candida parapsilosis 0.49 [15]
Piperazine-Thione Derivative (PG8) Candida parapsilosis 0.98 [15]
Piperazine-Thione Derivative (PG9) Bacillus subtilis 125 [15]

| Phenothiazine-Piperazine Derivative (V) | Staphylococcus aureus | Equipotent to Streptomycin | [13]|

Experimental Protocol: Broth Microdilution for MIC Determination
  • Compound Preparation: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO) and then create serial two-fold dilutions in a 96-well microtiter plate using sterile broth (e.g., Mueller-Hinton Broth for bacteria, RPMI for yeast).

  • Inoculum Preparation: Prepare a standardized microbial suspension adjusted to a 0.5 McFarland standard, which is then further diluted to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

  • Inoculation: Add the prepared inoculum to each well containing the diluted compound.

  • Controls: Include a growth control (broth + inoculum, no compound) and a sterility control (broth only).

  • Incubation: Incubate the plates at 35-37°C for 18-24 hours for bacteria or as appropriate for fungi.

  • MIC Determination: The MIC is visually determined as the lowest concentration of the compound at which there is no visible turbidity (growth).

Neuroprotective and CNS Activities

The piperazine scaffold is a cornerstone in the development of drugs targeting the central nervous system (CNS). [4]Derivatives of piperazine-2,6-dione are being explored for their potential in treating neurodegenerative diseases like Alzheimer's by exerting neuroprotective effects. [18][19][20]

Mechanisms of Neuroprotection

The neuroprotective effects of these derivatives are often multi-faceted:

  • Antioxidant Activity: Certain 1,4-disubstituted piperazine-2,5-dione derivatives can protect neuronal cells (e.g., SH-SY5Y) from oxidative damage induced by agents like hydrogen peroxide (H₂O₂). They achieve this by reducing the production of reactive oxygen species (ROS) and stabilizing the mitochondrial membrane potential to prevent apoptosis. [19]* Modulation of Protective Pathways: Some compounds can promote cell survival by activating positive-feedback loops, such as the IL-6/Nrf2 pathway, which enhances the cellular antioxidant response. [19]* Enzyme Inhibition: Derivatives have been designed as inhibitors of key enzymes implicated in neurodegeneration. This includes acetylcholinesterase (AChE), where inhibition can improve cholinergic neurotransmission, and histone deacetylase 6 (HDAC6), where inhibition can promote neurite outgrowth. [20][21]* Pathology Reduction: In preclinical models of Alzheimer's disease, specifically designed piperazine compounds have been shown to reduce both amyloid plaque deposition and Tau pathology, key hallmarks of the disease. [18]

Experimental Protocol: In Vitro Neuroprotection Assay (H₂O₂-Induced Oxidative Stress)
  • Cell Culture: Seed a human neuroblastoma cell line (e.g., SH-SY5Y) in multi-well plates and allow them to adhere.

  • Pre-treatment: Treat the cells with various concentrations of the test piperazine-2,6-dione derivative for a period of 12-24 hours.

  • Oxidative Challenge: Induce oxidative stress by exposing the cells to a predetermined toxic concentration of hydrogen peroxide (H₂O₂) for several hours.

  • Controls:

    • Untreated Control: Cells with medium only.

    • H₂O₂ Control: Cells treated only with H₂O₂ to establish maximum damage.

  • Viability Assessment: After the challenge, assess cell viability using methods such as the MTT assay or flow cytometry with apoptosis markers (e.g., Annexin V/PI staining). [19]6. Analysis: Compare the viability of cells pre-treated with the compound to the H₂O₂ control. A significant increase in viability indicates a neuroprotective effect.

Conclusion and Future Perspectives

The 4-methylpiperazine-2,6-dione scaffold and its analogues represent a highly versatile and promising class of compounds in modern medicinal chemistry. The research synthesized in this guide clearly demonstrates their significant potential as anticancer, antimicrobial, and neuroprotective agents. The rigid, yet modifiable, core allows for the fine-tuning of biological activity, enabling the development of potent and selective drug candidates.

Future research should focus on several key areas. Firstly, expanding the structure-activity relationship studies will be crucial to design derivatives with enhanced potency and selectivity for specific biological targets. Secondly, a deeper investigation into their mechanisms of action, particularly in the context of complex signaling pathways, will uncover new therapeutic opportunities. Finally, optimizing the pharmacokinetic and toxicological profiles of lead compounds will be essential to translate the promising in vitro results into clinically viable therapeutic agents. The continued exploration of this chemical scaffold holds great promise for addressing some of today's most challenging diseases.

References

  • Kumar, A., et al. (2024). Synthetic Protocols, Structural Activity Relationship, and Biological Activity of Piperazine and its Derivatives. PubMed. Available from: [Link]

  • Kumar, A., et al. (2024). Synthetic Protocols, Structural Activity Relationship, and Biological Activity of Piperazine and its Derivatives. ResearchGate. Available from: [Link]

  • Kumar, A., et al. (2024). Synthetic Protocols, Structural Activity Relationship, and Biological Activity of Piperazine and its Derivatives. Bentham Science Publisher. Available from: [Link]

  • Patel, D., et al. (2012). Synthesis and biological activity of piperazine derivatives of phenothiazine. PubMed. Available from: [Link]

  • Reddy, T. S., et al. (2014). Efficient synthesis of piperazine-2,6-dione and 4-(1H-indole-2-carbonyl)piperazine-2,6-dione derivatives and their evaluation for anticancer activity. Semantic Scholar. Available from: [Link]

  • Reddy, T. S., et al. (2014). Efficient synthesis of piperazine-2,6-dione and 4-(1H-indole-2-carbonyl)piperazine-2,6-dione derivatives and their evaluation for anticancer activity. ResearchGate. Available from: [Link]

  • Singh, M., et al. (2024). Design, synthesis and evaluation of new methyl piperazine derivatives as anticancer agents. Semantic Scholar. Available from: [Link]

  • Unknown Authors. (2022). Design, Synthesis, and Anticancer Activity of Novel 3,6-Diunsaturated 2,5-Diketopiperazines. MDPI. Available from: [Link]

  • Ezzat, M. O., et al. (2016). Mechanism of action of novel piperazine containing a toxicant against human liver cancer cells. PubMed Central. Available from: [Link]

  • Singh, M., et al. (2024). Design, synthesis and evaluation of new methyl piperazine derivatives as anticancer agents. Future Journal of Pharmaceutical Sciences. Available from: [Link]

  • Unknown Author. (2024). Biological Activities of Piperazine Derivatives: A Comprehensive Review. LinkedIn. Available from: [Link]

  • Szabó, R., et al. (2021). Novel Piperazine Derivatives of Vindoline as Anticancer Agents. MDPI. Available from: [Link]

  • Unknown Authors. (2016). Synthesis, Characterization and Antimicrobial study of piperidine-2,6-diones derivatives. Der Pharma Chemica. Available from: [Link]

  • Buée, L., et al. (2019). New piperazine multi-effect drugs prevent neurofibrillary degeneration and amyloid deposition, and preserve memory in animal models of Alzheimer's disease. PubMed. Available from: [Link]

  • Wang, W., et al. (2021). Structures and Biological Activities of Diketopiperazines from Marine Organisms: A Review. MDPI. Available from: [Link]

  • Singh, A. K., et al. (2024). Exploring the Chemistry and Biological Activities of Piperazine Derivatives in Medicinal Chemistry. ResearchGate. Available from: [Link]

  • Sridhar, S. K., et al. (2002). Synthesis and Biological Activities of 2,6-Diaryl-3-methyl-4-piperidone Derivatives. ResearchGate. Available from: [Link]

  • Gębka, K., et al. (2023). Synthesis and Antimicrobial Activity of New Mannich Bases with Piperazine Moiety. PubMed Central. Available from: [Link]

  • Goel, K. K., et al. (2008). Synthesis and Antimicrobial Activity of Piperidin-4-one Derivatives. Biomedical and Pharmacology Journal. Available from: [Link]

  • Perumal, P., et al. (2013). Antimicrobial activity of 2, 6 di-substituted piperidine 4-one derivatives. ResearchGate. Available from: [Link]

  • Zhang, D., et al. (2022). Piperazine skeleton in the structural modification of natural products: a review. PubMed Central. Available from: [Link]

  • Abu Mohsen, U. (2013). Synthesis and Antimicrobial Activity of Some Piperazine Dithiocarbamate Derivatives. ResearchGate. Available from: [Link]

  • Yilmaz, F., & Menteşe, M. (2021). DESIGN AND SYNTHESIS OF SOME PIPERAZINE HYBRID MOLECULES. Revue Roumaine de Chimie. Available from: [Link]

  • Wang, Y., et al. (2022). Design, Synthesis and Evaluation of Novel 1,4-Disubstituted Piperazine-2,5-dione Derivatives as Antioxidants against H2O2-Induced Oxidative Injury via the IL-6/Nrf2 Loop Pathway. PubMed Central. Available from: [Link]

  • Siddiqui, A., et al. (2015). Protective effects of a piperazine derivative [N-{4-[4-(2-methoxy-phenyl)-piperazin-1-yl]-phenyl} carbamic acid ethyl ester] against aluminium-induced neurotoxicity: insights from in silico and in vivo studies. PubMed. Available from: [Link]

  • Lu, T., et al. (2023). Discovery of indole-piperazine derivatives as selective histone deacetylase 6 inhibitors with neurite outgrowth-promoting activities and neuroprotective activities. PubMed. Available from: [Link]

  • Seminerio, M. J., et al. (2014). Neuroprotective targets through which 6-acetyl-3-(4-(4-(4-fluorophenyl)piperazin-1-yl)butyl)benzo[d]oxazol-2(3H)-one (SN79), a sigma receptor ligand, mitigates the effects of methamphetamine in vitro. PubMed. Available from: [Link]

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Exploratory

An In-depth Technical Guide to 4-Methylpiperazine-2,6-dione (CAS 60725-35-1)

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of 4-methylpiperazine-2,6-dione (CAS 60725-35-1), a heterocyclic compound of interest in med...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-methylpiperazine-2,6-dione (CAS 60725-35-1), a heterocyclic compound of interest in medicinal chemistry and drug development. While publicly available experimental data on this specific molecule is limited, this document synthesizes known information, predicted properties, and established analytical methodologies for related piperazine derivatives to offer a valuable resource for researchers. The guide covers the compound's fundamental properties, probable synthetic routes, detailed protocols for its analytical characterization, and essential safety considerations. The information is presented to support further research and application of this compound in various scientific endeavors.

Introduction

Piperazine and its derivatives are a well-established class of compounds with significant therapeutic applications, serving as core scaffolds in drugs for a range of conditions including infections, psychoses, and angina. The structural motif of 4-methylpiperazine-2,6-dione, featuring a diketopiperazine ring with a methyl substitution, presents a unique scaffold for the design of novel therapeutic agents. Understanding its physicochemical properties, spectral characteristics, and analytical behavior is crucial for its potential development and application in pharmaceutical research. This guide aims to consolidate the available information and provide a framework for the scientific investigation of this compound.

Physicochemical Properties

PropertyValueSource
CAS Number 60725-35-1N/A
Molecular Formula C₅H₈N₂O₂[1]
Molecular Weight 128.13 g/mol [1]
Canonical SMILES CN1CC(=O)NC(=O)C1N/A
Predicted XlogP -1.3[2]
Predicted Hydrogen Bond Donor Count 1[2]
Predicted Hydrogen Bond Acceptor Count 2[2]
Predicted Rotatable Bond Count 0[2]
Predicted Topological Polar Surface Area 49.4 Ų[2]

Note: The properties listed above are primarily based on computational predictions and should be confirmed through experimental validation.

Synthesis and Characterization

While a specific, documented synthesis for 4-methylpiperazine-2,6-dione is not prominently available, a probable synthetic route can be inferred from general methods for preparing N-substituted piperazine-2,6-diones. A plausible approach involves the cyclization of an appropriate N-methylated iminodiacetic acid derivative or a related precursor.

A general synthetic workflow is proposed below:

Synthesis_Workflow Start Starting Materials (e.g., N-methyliminodiacetic acid) Reaction Cyclization Reaction (e.g., with a dehydrating agent) Start->Reaction Reagents Purification Purification (e.g., Recrystallization, Chromatography) Reaction->Purification Product 4-Methylpiperazine-2,6-dione Purification->Product

Caption: A generalized workflow for the synthesis of 4-methylpiperazine-2,6-dione.

Analytical Characterization

The structural elucidation and purity assessment of 4-methylpiperazine-2,6-dione would rely on a combination of chromatographic and spectroscopic techniques.

HPLC is a primary method for assessing the purity of non-volatile organic compounds. For piperazine derivatives that lack a strong UV chromophore, derivatization is often employed to enhance detection sensitivity.

Experimental Protocol: HPLC-UV Analysis (General Method)

  • Sample Preparation: Dissolve a precisely weighed amount of 4-methylpiperazine-2,6-dione in a suitable solvent (e.g., acetonitrile/water mixture).

  • Derivatization (Optional): If required for enhanced UV detection, react the sample with a derivatizing agent such as dansyl chloride or 9-fluorenylmethyl chloroformate (FMOC-Cl) following established protocols.

  • Chromatographic Conditions:

    • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

    • Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid or trifluoroacetic acid).

    • Flow Rate: 1.0 mL/min.

    • Detection: UV detector at an appropriate wavelength based on the compound or its derivative.

    • Injection Volume: 10-20 µL.

  • Data Analysis: The purity is determined by the peak area percentage of the main component.

HPLC_Workflow Sample Sample Preparation (Dissolution) HPLC HPLC System (Pump, Injector, Column) Sample->HPLC Detector UV Detector HPLC->Detector Data Data Acquisition & Analysis (Chromatogram) Detector->Data

Caption: A typical workflow for HPLC analysis.

¹H and ¹³C NMR are indispensable for the structural confirmation of 4-methylpiperazine-2,6-dione.

Predicted ¹H NMR Spectral Features:

  • A singlet corresponding to the N-methyl protons.

  • Two distinct signals for the two sets of methylene protons on the piperazine ring, likely appearing as singlets or complex multiplets depending on the conformational rigidity of the ring.

  • A signal for the N-H proton, which may be broad and its chemical shift dependent on the solvent and concentration.

Predicted ¹³C NMR Spectral Features:

  • A signal for the N-methyl carbon.

  • Two signals for the methylene carbons of the piperazine ring.

  • Two signals for the carbonyl carbons.

Experimental Protocol: NMR Spectroscopy

  • Sample Preparation: Dissolve approximately 5-10 mg of the compound in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • Acquisition: Record ¹H and ¹³C NMR spectra on a spectrometer (e.g., 400 MHz or higher).

  • Data Processing: Process the raw data (Fourier transformation, phase correction, and baseline correction) to obtain the final spectra for analysis.

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound.

Expected Mass Spectral Features:

  • Molecular Ion (M+): A peak corresponding to the molecular weight of the compound (m/z = 128.13).

  • Fragmentation: Common fragmentation pathways for piperazine derivatives involve cleavage of the ring and loss of small neutral molecules like CO or CH₃N. Predicted collision cross-section (CCS) values for various adducts can aid in identification.[3]

Experimental Protocol: Mass Spectrometry

  • Sample Introduction: Introduce the sample into the mass spectrometer via a suitable ionization source (e.g., Electrospray Ionization - ESI, or Gas Chromatography-Mass Spectrometry - GC-MS).

  • Analysis: Acquire the mass spectrum in full scan mode. For structural elucidation, tandem mass spectrometry (MS/MS) can be performed to study the fragmentation patterns.

IR spectroscopy is used to identify the functional groups present in the molecule.

Expected IR Spectral Features:

  • N-H Stretch: A peak in the region of 3200-3400 cm⁻¹.

  • C-H Stretch: Peaks in the region of 2800-3000 cm⁻¹.

  • C=O Stretch: Strong absorption bands characteristic of the amide carbonyl groups, typically in the range of 1650-1700 cm⁻¹.

Experimental Protocol: IR Spectroscopy

  • Sample Preparation: Prepare the sample as a KBr pellet or as a thin film on a salt plate.

  • Acquisition: Record the IR spectrum using an FTIR spectrometer.

Safety and Handling

A specific Safety Data Sheet (SDS) for 4-methylpiperazine-2,6-dione is not widely available. Therefore, it is prudent to handle this compound with the precautions applicable to related piperazine derivatives.

  • General Handling: Use in a well-ventilated area. Avoid breathing dust, fumes, gas, mist, vapors, or spray. Avoid contact with skin and eyes.

  • Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and eye/face protection.

  • Potential Hazards: Based on related compounds, potential hazards may include skin irritation, serious eye damage, and respiratory irritation.

  • Storage: Store in a tightly closed container in a dry and well-ventilated place.

Applications in Drug Development

The piperazine-2,6-dione scaffold is a privileged structure in medicinal chemistry. Its rigid, bicyclic nature can be exploited to orient substituents in specific vectors for optimal interaction with biological targets. The N-methyl group can influence solubility, metabolic stability, and receptor binding affinity. Potential applications for derivatives of 4-methylpiperazine-2,6-dione could be explored in areas such as:

  • Central Nervous System (CNS) Disorders: The piperazine moiety is common in CNS-active drugs.

  • Oncology: Diketopiperazines have shown promise as anticancer agents.

  • Infectious Diseases: As a scaffold for the development of novel antibacterial or antiviral compounds.

Conclusion

4-Methylpiperazine-2,6-dione is a compound with potential for further investigation in the field of drug discovery and development. While comprehensive experimental data is currently sparse, this guide provides a foundational understanding of its predicted properties and outlines the necessary analytical methodologies for its thorough characterization. Researchers working with this compound are encouraged to perform detailed experimental validation of its properties and to exercise appropriate caution during its handling and use.

References

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Foundational

4-Methylpiperazine-2,6-dione: A Privileged Scaffold for Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Introduction: The Strategic Value of the Piperazinedione Core The piperazine ring is a cornerstone in medicinal chemistry, recog...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of the Piperazinedione Core

The piperazine ring is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its frequent appearance in biologically active compounds across a wide range of therapeutic areas.[1][2] Its unique physicochemical properties, including high aqueous solubility and two nitrogen atoms that can be readily functionalized, make it a versatile building block for modulating the pharmacokinetic and pharmacodynamic properties of drug candidates.[2][3] Within the broader family of piperazine-containing structures, the piperazine-2,6-dione core represents a particularly intriguing scaffold. This guide provides a detailed exploration of the 4-methylpiperazine-2,6-dione scaffold, examining its synthesis, potential therapeutic applications, and the underlying principles that make it a compelling starting point for novel drug discovery.

The presence of the two carbonyl groups in the piperazine-2,6-dione ring introduces conformational rigidity and the capacity for hydrogen bonding, which can be crucial for specific receptor interactions.[3] The methylation at the N4 position further refines the scaffold's properties, influencing its basicity, lipophilicity, and metabolic stability. This strategic modification can significantly impact a molecule's ability to cross biological membranes, including the blood-brain barrier, and can fine-tune its binding affinity for a specific biological target.[4]

Physicochemical Properties and Structural Features

The 4-methylpiperazine-2,6-dione core possesses a unique combination of structural and electronic features that are highly advantageous in drug design.

PropertyValue/DescriptionSource
CAS Number 60725-35-1[5]
Molecular Formula C₅H₈N₂O₂[5]
Molecular Weight 128.13 g/mol [5]
SMILES CN1CC(=O)NC(=O)C1[6]
Topological Polar Surface Area (TPSA) 58.2 Ų (for piperazine-2,6-dione)[7]
Hydrogen Bond Donors 1 (NH group)-
Hydrogen Bond Acceptors 3 (two C=O groups and N-methyl group)-

The N-methyl group is a small, lipophilic addition that can enhance membrane permeability and provide a steric shield, potentially protecting the amide bonds from enzymatic degradation. Furthermore, the tertiary amine nature of the N-methylated nitrogen can influence the overall pKa of the molecule, which is a critical parameter for drug absorption and distribution.[1]

Synthesis of the 4-Methylpiperazine-2,6-dione Scaffold

The synthesis of piperazine-2,6-diones is typically achieved through the cyclization of appropriate precursors. A common and effective method involves the condensation of iminodiacetic acid with a primary amine.[8] For the specific synthesis of 4-methylpiperazine-2,6-dione, methylamine would be the primary amine of choice.

General Synthetic Protocol: Condensation of Iminodiacetic Acid with Methylamine

This protocol outlines a general procedure for the synthesis of the 4-methylpiperazine-2,6-dione core.

Step 1: Reaction Setup

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve iminodiacetic acid in a suitable high-boiling solvent (e.g., toluene, xylene).

  • Add an equimolar amount of methylamine (often as a solution in a suitable solvent like ethanol or water).

Step 2: Condensation and Cyclization

  • Heat the reaction mixture to reflux for a period of 2-4 hours.[9] The progress of the reaction can be monitored by thin-layer chromatography (TLC).

  • During reflux, water is formed as a byproduct and can be removed using a Dean-Stark apparatus to drive the reaction to completion.

Step 3: Isolation and Purification

  • After the reaction is complete, cool the mixture to room temperature.

  • The product may precipitate out of the solution upon cooling. If so, it can be collected by filtration.

  • If the product remains dissolved, the solvent is removed under reduced pressure.

  • The crude product is then purified by recrystallization from an appropriate solvent (e.g., ethanol, ethyl acetate) or by column chromatography on silica gel to yield the pure 4-methylpiperazine-2,6-dione.

Diagram of the Synthetic Pathway

G Iminodiacetic_Acid Iminodiacetic Acid Intermediate Acyclic Intermediate Iminodiacetic_Acid->Intermediate + Methylamine Methylamine Methylamine->Intermediate Product 4-Methylpiperazine-2,6-dione Intermediate->Product Heat, Reflux (-H₂O)

Caption: General synthesis of 4-Methylpiperazine-2,6-dione.

Medicinal Chemistry Applications and Structure-Activity Relationships (SAR)

While specific drugs containing the 4-methylpiperazine-2,6-dione scaffold are not yet prevalent in the market, the broader class of piperazinedione derivatives has shown significant promise in various therapeutic areas. The insights gained from these related compounds can guide the exploration of 4-methylpiperazine-2,6-dione as a scaffold.

Potential Therapeutic Areas:
  • Anticancer Activity: Derivatives of piperazine-2,6-dione have demonstrated notable anticancer activity.[8] For instance, the condensation of piperazine-2,6-dione derivatives with other heterocyclic moieties has yielded compounds with good activity against breast, lung, colon, ovary, and liver cancer cell lines.[8] The introduction of a methyl group at the N4 position can be explored to enhance cell permeability and potentially improve the anticancer profile. The N-methylpiperazine moiety is a known component of several successful anticancer kinase inhibitors, where it often improves water solubility and target affinity.[4]

  • Neurodegenerative Diseases: The N-methylpiperazine scaffold is a key feature in several CNS-acting drugs.[4] Chalcones containing an N-methylpiperazine moiety have been identified as dual inhibitors of monoamine oxidase-B (MAO-B) and acetylcholinesterase (AChE), which are important targets in the treatment of Alzheimer's and Parkinson's diseases.[4] This suggests that incorporating the 4-methylpiperazine-2,6-dione core into CNS-targeted libraries could be a fruitful avenue of research.

  • Antioxidant Properties: Certain 1,4-disubstituted piperazine-2,5-dione derivatives have been shown to protect cells from oxidative stress.[10] These compounds were found to decrease the production of reactive oxygen species (ROS) and stabilize mitochondrial membrane potential.[10] The 4-methylpiperazine-2,6-dione scaffold could be functionalized at the N1 position to explore and optimize this antioxidant activity.

Structure-Activity Relationship (SAR) Insights:

Based on studies of related piperazinedione and N-methylpiperazine compounds, the following SAR principles can be postulated for the 4-methylpiperazine-2,6-dione scaffold:

  • N1-Substitution: The imide nitrogen (N1) is a key point for diversification. The nature of the substituent at this position will significantly influence the biological activity. Aromatic or heteroaromatic groups can engage in π-π stacking or other specific interactions with the target protein.

  • N4-Methylation: The methyl group at the N4 position is expected to enhance lipophilicity and may improve blood-brain barrier penetration.[4] It also blocks a potential site of metabolism, which could increase the compound's half-life.

  • Stereochemistry: If substituents are introduced on the carbon atoms of the piperazinedione ring, the resulting stereoisomers may exhibit different biological activities. This highlights the importance of stereoselective synthesis and characterization.

Logical Flow of Scaffold Application

G cluster_0 Core Scaffold cluster_1 Key Properties cluster_2 Potential Therapeutic Areas Core 4-Methylpiperazine-2,6-dione Rigidity Conformational Rigidity Core->Rigidity H_Bonding H-Bonding Capacity Core->H_Bonding N_Methyl N-Methyl Group (Lipophilicity, Stability) Core->N_Methyl Anticancer Anticancer Rigidity->Anticancer CNS CNS Disorders Rigidity->CNS Antioxidant Antioxidant Rigidity->Antioxidant H_Bonding->Anticancer H_Bonding->CNS H_Bonding->Antioxidant N_Methyl->Anticancer N_Methyl->CNS N_Methyl->Antioxidant

Caption: Properties and potential applications of the scaffold.

Experimental Workflow: From Synthesis to Biological Evaluation

The following outlines a typical workflow for the development and evaluation of novel compounds based on the 4-methylpiperazine-2,6-dione scaffold.

Library Synthesis:
  • Objective: To generate a diverse library of N1-substituted 4-methylpiperazine-2,6-dione derivatives.

  • Methodology:

    • Synthesize the 4-methylpiperazine-2,6-dione core as described previously.

    • Perform N-alkylation or N-arylation at the N1 position using a variety of alkyl halides or aryl halides under appropriate basic conditions (e.g., NaH in DMF or K₂CO₃ in acetone).

    • Alternatively, acylation at the N1 position can be achieved using various acyl chlorides or anhydrides.

    • Purify each derivative using column chromatography or preparative HPLC.

    • Characterize each compound thoroughly using ¹H NMR, ¹³C NMR, and mass spectrometry.

In Vitro Biological Screening:
  • Objective: To identify initial "hit" compounds with desired biological activity.

  • Methodology (Example for Anticancer Screening):

    • Select a panel of cancer cell lines representing different tumor types.

    • Treat the cells with a range of concentrations of the synthesized compounds for a specified duration (e.g., 48 or 72 hours).

    • Assess cell viability using a standard assay such as the MTT or CellTiter-Glo assay.

    • Calculate the IC₅₀ (half-maximal inhibitory concentration) for each active compound.

Lead Optimization:
  • Objective: To improve the potency, selectivity, and drug-like properties of the initial hits.

  • Methodology:

    • Synthesize a focused library of analogs around the most promising hit compounds.

    • Systematically modify the substituents at the N1 position to establish a clear SAR.

    • Evaluate the optimized compounds in more advanced in vitro assays (e.g., mechanism of action studies, kinase profiling).

    • Assess key ADME (absorption, distribution, metabolism, and excretion) properties, such as solubility, metabolic stability in liver microsomes, and cell permeability (e.g., using a Caco-2 assay).

Experimental Workflow Diagram

G A Synthesis of 4-Methylpiperazine-2,6-dione Core B N1-Functionalization (Library Synthesis) A->B C Purification & Characterization B->C D In Vitro Biological Screening (e.g., IC₅₀) C->D E SAR Analysis & Hit Identification D->E F Lead Optimization (ADME Profiling) E->F G In Vivo Studies F->G

Caption: Drug discovery workflow using the scaffold.

Conclusion and Future Perspectives

The 4-methylpiperazine-2,6-dione scaffold represents a promising yet underexplored area in medicinal chemistry. By combining the established advantages of the piperazinedione core with the strategic benefits of N-methylation, this scaffold offers a solid foundation for the design of novel therapeutics. The synthetic accessibility of this core, coupled with its favorable physicochemical properties, makes it an attractive starting point for the development of new drugs targeting a range of diseases, particularly in oncology and neuroscience. Future research efforts should focus on the systematic exploration of the chemical space around this scaffold to unlock its full therapeutic potential.

References

  • Al-Qaisi, J. A., Al-Qirim, T. A., Shattat, G. F., El-Abadelah, M. M., & Zalloum, W. A. (2022). Identification of New N-methyl-piperazine Chalcones as Dual MAO-B/AChE Inhibitors. Molecules, 27(15), 4991. [Link]

  • Faizan, M., Kumar, R., Mazumder, A., Salahuddin, Kukreti, N., Kumar, A., & Chaitanya, M. V. N. L. (2024). Synthetic Protocols, Structural Activity Relationship, and Biological Activity of Piperazine and its Derivatives. Current Organic Synthesis, 21(4), 386-407. [Link]

  • Li, J., & Li, Q. (2022). Piperazine skeleton in the structural modification of natural products: a review. RSC Advances, 12(31), 20083-20101. [Link]

  • Wang, Y., Zhang, Y., Wang, Y., Li, Y., Li, J., & Wang, Q. (2022). Design, Synthesis and Evaluation of Novel 1,4-Disubstituted Piperazine-2,5-dione Derivatives as Antioxidants against H2O2-Induced Oxidative Injury via the IL-6/Nrf2 Loop Pathway. Molecules, 27(19), 6529. [Link]

  • Reddy, T. S., Reddy, M. R., Reddy, G. C., & Reddy, P. V. G. (2014). Efficient synthesis of piperazine-2,6-dione and 4-(1H-indole-2-carbonyl)piperazine-2,6-dione derivatives and their evaluation for anticancer activity. Research on Chemical Intermediates, 41(10), 7527-7539. [Link]

  • Gao, D., Penno, C., & Wünsch, B. (2020). Pharmacologically active compounds containing a piperazine ring. Archiv der Pharmazie, 353(10), e2000147. [Link]

  • Gao, D., Penno, C., & Wünsch, B. (2020). Rigid Scaffolds: Synthesis of 2,6-Bridged Piperazines with Functional Groups in all three Bridges. ChemistryOpen, 9(9), 923-934. [Link]

  • Jampilek, J., Hosek, J., & Bobal, P. (2022). Investigation of the Effect of Selected Piperazine-2,5-Diones on Cartilage-Related Cells. Chemistry Proceedings, 8(1), 108. [Link]

  • Romanelli, M. N., Manetti, D., Braconi, L., Dei, S., Gabellini, A., & Teodori, E. (2022). The piperazine scaffold for novel drug discovery efforts: the evidence to date. Expert Opinion on Drug Discovery, 17(9), 969-984. [Link]

  • ResearchGate. (n.d.). Scheme S11: Synthesis of piperidine-2,6-dione derivatives 4a-c. Retrieved from [Link]

  • Acar, Ç., Gökçe, M., & Acar, U. (2019). Synthesis and Characterization of Schiff Base 1-Amino-4-methylpiperazine Derivatives. Journal of the Turkish Chemical Society, Section A: Chemistry, 6(3), 335-344. [Link]

  • PubChem. (n.d.). Piperazine-2,6-dione. Retrieved from [Link]

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Exploratory

An In-depth Technical Guide to the Solubility and Stability of 4-Methylpiperazine-2,6-dione

For Distribution to: Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive framework for the characterization of the solubility and stability of 4-Methylpipera...

Author: BenchChem Technical Support Team. Date: January 2026

For Distribution to: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for the characterization of the solubility and stability of 4-Methylpiperazine-2,6-dione, a heterocyclic compound of interest in pharmaceutical research. In the absence of extensive public domain data for this specific molecule, this document outlines robust, scientifically-grounded methodologies for determining its key physicochemical properties. By leveraging established principles of pharmaceutical analysis and drawing parallels with structurally related compounds, this guide offers detailed experimental protocols, data interpretation strategies, and an understanding of the underlying chemical principles governing the behavior of 4-Methylpiperazine-2,6-dione in various environments. The protocols described herein are designed to be self-validating, ensuring the generation of reliable and reproducible data crucial for all stages of drug development.

Introduction to 4-Methylpiperazine-2,6-dione

4-Methylpiperazine-2,6-dione is a substituted piperazinedione with the molecular formula C₅H₈N₂O₂ and a molecular weight of approximately 128.13 g/mol . Its structure features a piperazine ring with two carbonyl groups at positions 2 and 6, and a methyl group on one of the nitrogen atoms. This unique combination of a cyclic imide and a tertiary amine suggests a complex physicochemical profile that warrants thorough investigation.

The piperazine moiety is a common scaffold in medicinal chemistry, known to enhance aqueous solubility and cell permeability. However, the cyclic imide functionality is susceptible to hydrolysis, particularly under non-neutral pH conditions. Therefore, a comprehensive understanding of the solubility and stability of 4-Methylpiperazine-2,6-dione is paramount for its development as a potential therapeutic agent.

Chemical Structure:

G cluster_0 Solubility Determination Workflow A Prepare Stock Solution (10 mM in DMSO) B Kinetic Solubility (Nephelometry) A->B H Determine solubility profile B->H C Thermodynamic Solubility (Shake-Flask) D Add excess solid to buffers of varying pH E Equilibrate for 24-48h D->E F Centrifuge and collect supernatant E->F G Analyze by HPLC-UV F->G G->H G A 4-Methylpiperazine-2,6-dione B Ring-opened dicarboxylic acid A->B Hydrolysis (H₂O, H⁺ or OH⁻)

Foundational

A Technical Guide to Unveiling the Therapeutic Potential of 4-Methylpiperazine-2,6-dione: A Strategy for Target Identification and Validation

For Distribution to Researchers, Scientists, and Drug Development Professionals Abstract The piperazine-2,6-dione scaffold is a privileged structure in medicinal chemistry, with derivatives demonstrating a wide spectrum...

Author: BenchChem Technical Support Team. Date: January 2026

For Distribution to Researchers, Scientists, and Drug Development Professionals

Abstract

The piperazine-2,6-dione scaffold is a privileged structure in medicinal chemistry, with derivatives demonstrating a wide spectrum of biological activities. This technical guide provides a comprehensive framework for the systematic investigation of 4-Methylpiperazine-2,6-dione, a specific analog with untapped therapeutic potential. We will delve into the rationale for prioritizing certain target classes based on the known pharmacology of related heterocyclic compounds. This document will further serve as a practical handbook, offering detailed, field-proven protocols for target identification and validation, thereby empowering research teams to unlock the therapeutic promise of this intriguing molecule.

Introduction: The Rationale for Investigating 4-Methylpiperazine-2,6-dione

The piperazine structural motif is a cornerstone in the design of therapeutic agents, with numerous derivatives having achieved clinical success.[1][2] The rigid, six-membered ring system provides a versatile scaffold for the precise spatial orientation of functional groups, facilitating high-affinity interactions with a variety of biological targets. The broader class of diketopiperazines (DKPs), of which 4-Methylpiperazine-2,6-dione is a member, are cyclic dipeptides known for their diverse pharmacological activities, including anticancer, antimicrobial, and neuroprotective effects.[3][4][5]

The existing body of research on piperazine-2,6-dione and piperidine-2,6-dione derivatives reveals a propensity for these compounds to interact with key players in cellular signaling pathways. Notably, derivatives have been identified as potent modulators of G-protein coupled receptors (GPCRs), such as dopamine and serotonin receptors, and have shown efficacy as kinase inhibitors and cytotoxic agents.[6][7][8] The addition of a methyl group at the 4-position of the piperazine-2,6-dione core is a subtle yet significant modification that can influence the compound's solubility, metabolic stability, and target-binding affinity. It is this unique structural feature that warrants a thorough investigation into the therapeutic targets of 4-Methylpiperazine-2,6-dione.

This guide will provide a logical, step-by-step approach to systematically explore the therapeutic potential of 4-Methylpiperazine-2,6-dione, from initial hypothesis generation to rigorous experimental validation.

Potential Therapeutic Target Classes: An Evidence-Based Approach

Based on the extensive literature on related piperazine-containing compounds and diketopiperazines, we can logically prioritize several protein classes as potential targets for 4-Methylpiperazine-2,6-dione.

G-Protein Coupled Receptors (GPCRs)

Rationale: Piperazine and piperidine-2,6-dione derivatives have demonstrated high affinity for dopamine (D2, D3) and serotonin (5-HT1A, 5-HT2A, 5-HT2C) receptors, making them promising candidates for the treatment of psychiatric disorders.[6][7] The conformational rigidity of the piperazine-2,6-dione scaffold is well-suited for interaction with the transmembrane helices of GPCRs.

Hypothesized Therapeutic Areas:

  • Antipsychotics: Modulation of dopamine and serotonin pathways.

  • Antidepressants: Targeting serotonin reuptake or receptor function.

  • Anxiolytics: Interaction with serotonin or other neurotransmitter receptors.

Protein Kinases

Rationale: The piperazine ring is a common feature in many approved kinase inhibitors. Dysregulation of kinase activity is a hallmark of numerous diseases, particularly cancer. The ATP-binding pocket of many kinases can accommodate heterocyclic scaffolds like piperazine-2,6-dione.

Hypothesized Therapeutic Areas:

  • Oncology: Inhibition of kinases involved in cancer cell proliferation, survival, and angiogenesis.

  • Inflammatory Diseases: Targeting kinases that mediate inflammatory signaling cascades.

Cytoskeletal Proteins (e.g., Tubulin)

Rationale: Certain diketopiperazine derivatives, such as plinabulin, have been shown to inhibit tubulin polymerization, leading to cell cycle arrest and apoptosis in cancer cells.[9] The rigid structure of 4-Methylpiperazine-2,6-dione may allow it to bind to the colchicine-binding site on tubulin, disrupting microtubule dynamics.

Hypothesized Therapeutic Areas:

  • Oncology: Development of novel anticancer agents that target the tumor cytoskeleton.

Other Potential Targets
  • Dipeptidyl Peptidase-IV (DPP-IV): Some piperazine derivatives have shown inhibitory activity against DPP-IV, a target for type 2 diabetes.[10]

Experimental Workflow for Target Identification and Validation

The following section outlines a comprehensive and logical workflow for identifying and validating the therapeutic targets of 4-Methylpiperazine-2,6-dione. This process is designed to be iterative, with findings from each stage informing the next.

experimental_workflow cluster_discovery Phase 1: Target Discovery cluster_validation Phase 2: Target Validation cluster_mechanism Phase 3: Mechanism of Action phenotypic_screening Phenotypic Screening (e.g., Cytotoxicity Assays) target_agnostic Target-Agnostic Approaches (e.g., CETSA, Affinity Chromatography) phenotypic_screening->target_agnostic Identifies Biological Context biochemical_assays Biochemical & Biophysical Assays (e.g., Enzymatic Assays, SPR) target_agnostic->biochemical_assays Identifies Potential Targets cell_based_assays Cell-Based Functional Assays (e.g., Reporter Assays, Signaling Studies) biochemical_assays->cell_based_assays Confirms Direct Interaction pathway_analysis Signaling Pathway Analysis cell_based_assays->pathway_analysis Validates Cellular Activity in_vivo_models In Vivo Model Studies pathway_analysis->in_vivo_models Elucidates Mechanism

Caption: A streamlined workflow for target identification and validation.

Phase 1: Initial Screening and Target Identification

The initial phase aims to broadly assess the biological activity of 4-Methylpiperazine-2,6-dione and identify potential protein targets.

A crucial first step is to perform phenotypic screens to understand the compound's effect on whole cells. The MTT assay is a robust and widely used method to assess cell viability and cytotoxicity.[12][13][14]

Experimental Protocol: MTT Cytotoxicity Assay

  • Cell Seeding: Plate cancer cell lines (e.g., a panel representing different tumor types) in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with a serial dilution of 4-Methylpiperazine-2,6-dione (e.g., from 0.01 µM to 100 µM) for 48-72 hours. Include a vehicle control (e.g., DMSO).

  • MTT Addition: Remove the treatment media and add 100 µL of MTT solution (0.5 mg/mL in serum-free media) to each well. Incubate for 2-4 hours at 37°C.

  • Formazan Solubilization: Carefully remove the MTT solution and add 100 µL of a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Cell LineTissue of OriginPutative Target Class
A549Lung CarcinomaKinases, Tubulin
MCF-7Breast AdenocarcinomaKinases, GPCRs
SH-SY5YNeuroblastomaGPCRs, Kinases
HCT116Colon CarcinomaKinases, PAI-1

Table 1: Suggested cell lines for initial cytotoxicity screening.

CETSA is a powerful biophysical method to assess target engagement in a cellular context.[15][16][17][18][19] It relies on the principle that ligand binding stabilizes a protein against thermal denaturation.

Experimental Protocol: Cellular Thermal Shift Assay (CETSA)

  • Cell Treatment: Treat intact cells with 4-Methylpiperazine-2,6-dione or a vehicle control.

  • Thermal Challenge: Heat the cell suspensions to a range of temperatures (e.g., 40°C to 70°C).

  • Cell Lysis and Fractionation: Lyse the cells and separate the soluble protein fraction from the precipitated, denatured proteins by centrifugation.

  • Protein Detection: Analyze the amount of a specific protein remaining in the soluble fraction using Western blotting or mass spectrometry.

  • Data Analysis: Plot the amount of soluble protein as a function of temperature to generate a melting curve. A shift in the melting curve in the presence of the compound indicates direct target engagement.

cetsa_workflow start Intact Cells + Compound/Vehicle heat Apply Heat Gradient start->heat lyse Cell Lysis & Centrifugation heat->lyse soluble Soluble Protein Fraction lyse->soluble precipitate Precipitated Protein lyse->precipitate detect Protein Detection (Western Blot / Mass Spec) soluble->detect curve Generate Melting Curve detect->curve

Caption: The experimental workflow for the Cellular Thermal Shift Assay (CETSA).

Phase 2: Target Validation and Characterization

Once potential targets are identified, the next step is to validate these interactions using orthogonal biochemical and cell-based assays.

For GPCR Targets:

Radioligand binding assays are the gold standard for determining the affinity of a compound for a GPCR.[20][21][22]

Experimental Protocol: Radioligand Competition Binding Assay

  • Membrane Preparation: Prepare cell membranes from cells overexpressing the target GPCR.

  • Assay Setup: In a 96-well plate, combine the cell membranes, a fixed concentration of a radiolabeled ligand known to bind to the target receptor, and a range of concentrations of 4-Methylpiperazine-2,6-dione.

  • Incubation: Incubate the mixture to allow binding to reach equilibrium.

  • Separation: Separate the bound from unbound radioligand by rapid filtration.

  • Detection: Quantify the amount of bound radioactivity using a scintillation counter.

  • Data Analysis: Plot the percentage of specific binding against the concentration of the competitor (4-Methylpiperazine-2,6-dione) to determine the Ki (inhibitory constant).

For Kinase Targets:

In vitro kinase activity assays measure the ability of a compound to inhibit the enzymatic activity of a purified kinase.[23][24][25][26][27]

Experimental Protocol: In Vitro Kinase Inhibition Assay

  • Assay Setup: In a 96-well plate, combine the purified kinase, a specific substrate peptide, and a range of concentrations of 4-Methylpiperazine-2,6-dione.

  • Reaction Initiation: Initiate the kinase reaction by adding ATP.

  • Incubation: Incubate at the optimal temperature for the kinase for a defined period.

  • Detection: Stop the reaction and quantify the amount of phosphorylated substrate or ADP produced using a suitable detection method (e.g., luminescence-based ADP-Glo™ assay).

  • Data Analysis: Plot the kinase activity against the inhibitor concentration to determine the IC50 value.

Assay TypePrincipleKey Output
Radioligand BindingCompetition for receptor bindingKi (Inhibitory Constant)
In Vitro Kinase AssayMeasurement of enzymatic activityIC50 (Half-maximal Inhibitory Concentration)

Table 2: Summary of key biochemical validation assays.

These assays determine the effect of the compound on the function of the target protein within a living cell.

For GPCR Targets:

Second messenger assays, such as cAMP or calcium flux assays, measure the downstream signaling events following GPCR activation or inhibition.[28][29]

Experimental Protocol: cAMP Assay for GPCRs

  • Cell Culture: Use cells endogenously or recombinantly expressing the target GPCR.

  • Compound Treatment: Treat the cells with 4-Methylpiperazine-2,6-dione in the presence or absence of a known agonist for the receptor.

  • Cell Lysis and Detection: Lyse the cells and measure the intracellular cAMP levels using a commercially available kit (e.g., HTRF or ELISA-based).

  • Data Analysis: Determine if 4-Methylpiperazine-2,6-dione acts as an agonist, antagonist, or inverse agonist by observing its effect on cAMP levels.

Conclusion and Future Directions

This technical guide provides a robust and logical framework for the systematic exploration of the therapeutic potential of 4-Methylpiperazine-2,6-dione. By leveraging the known pharmacology of the broader piperazine-dione class of compounds, we have identified high-priority target classes and outlined a comprehensive experimental strategy for their validation. The detailed protocols provided herein are intended to serve as a practical resource for researchers, enabling them to efficiently and rigorously investigate the mechanism of action of this promising compound. Successful execution of this workflow will not only elucidate the therapeutic targets of 4-Methylpiperazine-2,6-dione but also pave the way for its potential development as a novel therapeutic agent.

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Sources

Exploratory

discovery and natural occurrence of diketopiperazines

An In-depth Technical Guide to the Discovery and Natural Occurrence of Diketopiperazines Foreword for the Modern Researcher The 2,5-diketopiperazine (DKP) scaffold is a testament to nature's chemical ingenuity. As the sm...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to the Discovery and Natural Occurrence of Diketopiperazines

Foreword for the Modern Researcher

The 2,5-diketopiperazine (DKP) scaffold is a testament to nature's chemical ingenuity. As the smallest class of cyclic peptides, these structures represent a privileged scaffold, combining the conformational rigidity of a heterocyclic ring with the chemical diversity of amino acid side chains.[1][2] This unique architecture confers remarkable stability against proteolysis, a feature that makes them highly attractive in drug discovery.[1][2] This guide is designed for researchers, scientists, and drug development professionals, moving beyond a simple catalog of compounds to explore the causality behind their formation, their ubiquity in the natural world, and the practical methodologies required to bring them from their native source to the analytical bench. We will delve into their historical discovery, their diverse biological roles, the elegant enzymatic machinery that constructs them, and a field-proven guide to their isolation and structural elucidation.

Part 1: A Historical Perspective on a Privileged Scaffold

The story of diketopiperazines begins not with their biological activity, but with a fundamental interest in the structure of proteins. The parent 2,5-diketopiperazine ring, formed from two glycine residues, was the first compound containing a peptide bond to be characterized by X-ray crystallography in 1938, providing early, crucial insights into the geometry of the amide bond.[3][4]

While the core structure was known, the discovery of DKPs as natural products—secondary metabolites synthesized by living organisms—unfolded over the following decades. One of the earliest and most significant examples is Albonoursin , an antibacterial DKP isolated from Streptomyces noursei.[5] Its discovery was a key milestone, establishing that microorganisms utilize this scaffold to create bioactive molecules. This finding paved the way for the subsequent identification of thousands of DKP derivatives from an astonishingly broad range of natural sources.[1][6]

Part 2: The Ubiquity of Diketopiperazines in Nature

Diketopiperazines are found across nearly all domains of life, from microorganisms to mammals, and are even formed during the processing of food.[1][3][7] Their prevalence underscores their versatile roles, from signaling molecules to defense compounds.

Microbial Sources: The Most Prolific Chemists

Microorganisms, particularly fungi and bacteria, are the most prolific producers of structurally diverse and biologically active DKPs.[5][8][9]

  • Fungi: Genera such as Aspergillus and Penicillium are veritable factories for complex DKPs.[10] These compounds often feature intricate modifications to the basic DKP core, including prenylation and dimerization. Notable examples include the potent mycotoxin gliotoxin and the tremorogenic indole alkaloid verruculogen .[3][11]

  • Bacteria: Bacteria, especially those from the phylum Actinomycetota (Actinomycetes), are a rich source of antibacterial and cytotoxic DKPs.[9][12] The marine environment, in particular, has yielded a wealth of novel compounds. For instance, Streptomyces species produce unique dimeric DKPs like naseseazines .[13][14]

  • Quorum Sensing: Some DKPs act as signaling molecules in bacterial communication systems known as quorum sensing.[9] By activating or inhibiting these pathways, they can regulate processes like biofilm formation, making them potential targets for new anti-infective drugs.[9]

Marine Ecosystems: A Frontier for DKP Discovery

The marine environment is a hotspot for novel chemical diversity, and DKPs are no exception. They have been isolated from marine-derived fungi, bacteria, sponges, and tunicates.[12][13][15] The unique pressures of marine ecosystems have driven the evolution of highly potent and structurally unique compounds.

Table 1: Representative Naturally Occurring Diketopiperazines

Compound NameSource OrganismNatural HabitatReported Biological Activity
Albonoursin Streptomyces nourseiSoil BacteriaAntibacterial[5]
Bicyclomycin Streptomyces sapporonensisSoil BacteriaAntibiotic[16]
Gliotoxin Aspergillus fumigatusFungusImmunosuppressive, Antiviral, Apoptosis-inducing[11]
Spirotryprostatin B Aspergillus fumigatusFungusAntimitotic agent[3]
Naseseazine A Streptomyces sp.Marine SedimentDimeric structure, cytotoxic potential[13][14]
Cyclo(L-Phe-L-Pro) Bacillus sp., FungiBacteria, Fungi, FoodAntibacterial, Quorum sensing modulation[6][16][17]
Eurotinoids A-C Eurotium sp.Marine FungusAntioxidant[12]
Plants, Food, and Mammals

DKPs are commonly found in processed foods and beverages like roasted cocoa, coffee, and beer.[1][3] They are typically formed as thermal degradation products of proteins and larger peptides during cooking or fermentation and can contribute significantly to flavor profiles, such as the bitterness of roasted cocoa.[3] They have also been identified in various animal and human tissues, though their physiological roles in mammals are still being explored.[15][18]

Part 3: The Molecular Machinery of DKP Biosynthesis

Nature employs two primary enzymatic strategies to forge the DKP ring. Understanding these pathways is crucial for genome mining and synthetic biology efforts aimed at discovering new DKP natural products.

Non-Ribosomal Peptide Synthetases (NRPSs)

For many years, NRPSs were considered the main route to DKP formation.[8] These mega-enzymes function as molecular assembly lines. Amino acids are sequentially activated and tethered to the enzyme complex, and a terminal condensation (C) or thioesterase (TE) domain catalyzes the final cyclization and release of the dipeptide, often as a DKP. This pathway is particularly common in fungi for producing complex alkaloids.[19]

Cyclodipeptide Synthases (CDPSs): An Elegant tRNA-Dependent Pathway

A more recently discovered and widespread route involves the Cyclodipeptide Synthase (CDPS) family of enzymes.[5][8][20] Unlike NRPSs, CDPSs do not activate amino acids themselves. Instead, they ingeniously intercept two aminoacyl-tRNAs (aa-tRNAs)—the same molecules used by the ribosome for protein synthesis—and divert them to secondary metabolism.[20][21][22]

The catalytic mechanism proceeds via a "ping-pong" model:[21][22][23]

  • First Substrate Binding: The first aa-tRNA binds to the enzyme, and its aminoacyl moiety is transferred to a conserved serine residue in the active site, forming a covalent aminoacyl-enzyme intermediate.[22]

  • Second Substrate Binding: The second aa-tRNA binds, and its aminoacyl group attacks the first, forming a dipeptidyl-enzyme intermediate.[22][24]

  • Cyclization & Release: The N-terminal amino group of the dipeptide then performs an intramolecular attack on the ester linkage to the enzyme, cyclizing and releasing the final 2,5-diketopiperazine product.[22][23]

CDPS_Mechanism cluster_0 CDPS Catalytic Cycle E Free CDPS Enzyme (with Ser-OH) E_AA1 Aminoacyl-Enzyme Intermediate (E-Ser-O-CO-AA1) E->E_AA1 E_Dipeptidyl Dipeptidyl-Enzyme Intermediate (E-Ser-O-CO-AA2-AA1) E_AA1->E_Dipeptidyl tRNA1_out tRNA E_AA1->tRNA1_out DKP_out Released DKP cyclo(AA1-AA2) E_Dipeptidyl->DKP_out 3. Intramolecular Cyclization tRNA2_out tRNA E_Dipeptidyl->tRNA2_out DKP_out->E Enzyme Regeneration aa_tRNA1 First aa-tRNA (AA1-tRNA) aa_tRNA1->E 1. Acyl Transfer aa_tRNA2 Second aa-tRNA (AA2-tRNA) aa_tRNA2->E_AA1 2. Peptide Bond Formation

Diagram 1: Catalytic "ping-pong" mechanism of Cyclodipeptide Synthases (CDPSs).
Post-Cyclization Tailoring

The immense structural diversity of natural DKPs arises after the core ring is formed. The genes encoding CDPSs or NRPSs are typically located in biosynthetic gene clusters (BGCs) alongside genes for "tailoring" enzymes.[5][8] These enzymes, such as oxidoreductases, cytochrome P450s, prenyltransferases, and methyltransferases, modify the DKP scaffold with remarkable specificity, adding the functional groups that define the final compound's biological activity.[5][8]

Part 4: A Practical Guide to DKP Isolation and Characterization

The successful discovery of novel DKPs hinges on a systematic and robust workflow for their isolation and structural identification. The following represents a field-proven methodology for proceeding from a raw microbial culture to a fully characterized molecule.

Experimental Workflow Overview

The overall process is a multi-step purification and analysis cascade designed to resolve a complex mixture into its individual chemical components.

Isolation_Workflow Source 1. Source Material (e.g., Microbial Fermentation Broth) Extraction 2. Solvent Extraction (e.g., Ethyl Acetate) Source->Extraction Crude Crude Organic Extract Extraction->Crude Fractionation 3. Initial Fractionation (e.g., Silica Column Chromatography) Crude->Fractionation Separate by polarity Fractions Bioactive Fractions Fractionation->Fractions Purification 4. High-Resolution Purification (e.g., RP-HPLC) Fractions->Purification Isolate individual peaks Pure Pure Compound (>95%) Purification->Pure Structure 5. Structure Elucidation (HR-MS, 1D/2D NMR) Pure->Structure Determine structure

Diagram 2: General workflow for the isolation and characterization of DKPs.
Step 1: Culturing and Extraction

The choice of extraction solvent is a critical first step that depends on the polarity of the target compounds. DKPs are often of intermediate polarity, making ethyl acetate an excellent first-choice solvent for liquid-liquid extraction from aqueous fermentation broths.

Protocol: Solvent Extraction of Microbial Culture

  • Culture Growth: Grow the producing microorganism (e.g., Streptomyces SUK 25) in an appropriate liquid medium (e.g., Thornton's medium) until secondary metabolite production is optimal.[17][25]

  • Separation: Separate the biomass from the supernatant via centrifugation or filtration. The target compounds may be intracellular or extracellular, so it is often wise to process both.

  • Extraction: Vigorously mix the culture supernatant with an equal volume of ethyl acetate in a separatory funnel. Allow the layers to separate.

  • Collection: Collect the upper organic (ethyl acetate) layer. Repeat the extraction of the aqueous layer 2-3 times to maximize yield.

  • Concentration: Combine the organic extracts and evaporate the solvent under reduced pressure (e.g., using a rotary evaporator) to yield the crude organic extract.[26]

Step 2: Chromatographic Fractionation and Purification

The crude extract is a complex mixture. The goal of chromatography is to separate this mixture into individual compounds.

Protocol: Two-Stage Chromatographic Purification

  • Initial Fractionation (Silica Gel Column):

    • Apply the crude extract to a silica gel column.

    • Elute with a solvent gradient of increasing polarity, for example, starting with 100% hexane and gradually increasing the proportion of ethyl acetate, followed by methanol.[26]

    • Collect fractions and monitor them by Thin-Layer Chromatography (TLC) or LC-MS to identify those containing compounds of interest (e.g., based on UV activity or bioassay results).

  • Fine Purification (Reverse-Phase HPLC):

    • Dissolve the most promising fraction(s) in a suitable solvent (e.g., methanol).

    • Inject the sample onto a semi-preparative C18 reverse-phase HPLC column.

    • Elute with a gradient of water and acetonitrile (or methanol), often with a small amount of acid (e.g., 0.1% formic acid) to improve peak shape.

    • Collect the peaks corresponding to individual compounds as they elute from the column, guided by a UV detector.[25][27]

    • Evaporate the solvent to yield the purified compound.

Step 3: Structure Elucidation

With a pure compound in hand, the final step is to determine its exact chemical structure. This is a puzzle solved primarily with mass spectrometry and NMR spectroscopy.[25][26][27]

Protocol: Spectroscopic Analysis

  • Determine Molecular Formula (HR-MS):

    • Obtain a High-Resolution Mass Spectrum (HR-MS) of the pure compound. The instrument's high mass accuracy allows for the unambiguous determination of the molecular formula (e.g., C₂₀H₂₁N₃O₃).[27]

  • Identify Spin Systems (¹H and COSY NMR):

    • The ¹H NMR spectrum shows all the proton environments in the molecule.

    • A COSY (Correlation Spectroscopy) experiment reveals which protons are coupled to each other (i.e., are on adjacent carbons), allowing for the identification of structural fragments like the amino acid side chains.[26][27]

  • Assign Carbons (¹³C and HSQC NMR):

    • The ¹³C NMR spectrum shows all the carbon environments.

    • An HSQC (Heteronuclear Single Quantum Coherence) experiment correlates each proton signal with the carbon atom it is directly attached to.

  • Connect the Fragments (HMBC NMR):

    • An HMBC (Heteronuclear Multiple Bond Correlation) experiment is the key to assembling the final structure. It shows correlations between protons and carbons that are 2-3 bonds away, allowing you to connect the fragments identified from COSY and piece together the entire molecular skeleton, including the DKP core.[26][27]

  • Determine Stereochemistry:

    • For complex structures, determining the absolute configuration is essential. This can be achieved through X-ray crystallography if suitable crystals can be grown, or through advanced NMR techniques (e.g., NOESY/ROESY) and chemical derivatization methods.[14][27]

Conclusion and Future Outlook

Diketopiperazines are a structurally diverse and biologically important class of natural products. Their discovery, which began with fundamental structural chemistry, has expanded into a major field of natural product research, driven by their prevalence in microbial sources and their potential as therapeutic agents.[6][7][9] The elucidation of their biosynthetic pathways, particularly the discovery of the elegant CDPS machinery, has opened new avenues for genome mining and synthetic biology.[5][20] By combining classical techniques of isolation and purification with modern spectroscopic analysis, researchers can continue to explore nature's vast chemical repertoire, uncovering new DKP scaffolds that may form the basis for the next generation of drugs.

References

  • Borgman, P., Lopez, R. D., & Lane, A. L. (2019). The expanding spectrum of diketopiperazine natural product biosynthetic pathways containing cyclodipeptide synthases. Organic & Biomolecular Chemistry.
  • Borgman, P., Lopez, R. D., & Lane, A. L. (2019). The expanding spectrum of diketopiperazine natural product biosynthetic pathways containing cyclodipeptide synthases. Organic & Biomolecular Chemistry.
  • Grokipedia. (2026). Cyclodipeptide synthases.
  • Sauguet, L., et al. (2014). Proposed mechanism for cyclodipeptide synthesis by CDPSs during which a covalent acyl- and subsequently dipeptidyl-AlbC are formed.
  • Martins, J. C., & Hedderich, R. (2021). Cyclodipeptides: An Overview of Their Biosynthesis and Biological Activity. MDPI.
  • Borthwick, A. D. (2012).
  • Jiang, Z., et al. (2022). 2,5-Diketopiperazines: A Review of Source, Synthesis, Bioactivity, Structure, and MS Fragmentation.
  • Moutiez, M., et al. (2018).
  • Liu, B., et al. (2024). Research Progress on Activity and Biosynthesis of Diketopiperazines. Mini-Reviews in Organic Chemistry.
  • Sun, Z., et al. (2022).
  • Belin, G., et al. (2024).
  • Giessen, T. W., & Marahiel, M. A. (2015). Tentative biosynthetic pathways of some microbial diketopiperazines.
  • Jiang, Z., et al. (2023).
  • Sarpong, R., & Tantillo, D. J. (2023). Total synthesis of complex 2,5-diketopiperazine alkaloids. PubMed.
  • Dos Santos, J. C., et al. (2024). Insights into the Bioactivities and Mechanism of Action of the Microbial Diketopiperazine Cyclic Dipeptide Cyclo(L-leucyl-L-prolyl). PubMed Central.
  • Huang, H., et al. (2014).
  • Chen, M., et al. (2022). 2,5-Diketopiperazines From a Sponge-Derived Fungus Aspergillus sclerotiorum. Frontiers.
  • Shao, C. L., et al. (2021). Isolation, Structural Characterization and Antidiabetic Activity of New Diketopiperazine Alkaloids from Mangrove Endophytic Fungus Aspergillus sp. 16-5c. MDPI.
  • Borthwick, A. D. (2012). ChemInform Abstract: 2,5-Diketopiperazines: Synthesis, Reactions, Medicinal Chemistry, and Bioactive Natural Products.
  • Wikipedia. (2024). 2,5-Diketopiperazine.
  • Fdhila, F., et al. (2009). (PDF)
  • Yan, P., et al. (2023). Indole Diketopiperazine Alkaloids Isolated From the Marine-Derived Fungus Aspergillus chevalieri MCCC M23426. PubMed Central.
  • Liu, D., et al. (2022). Isolation and characterization of a new diketopiperazine from Cephalotrichum sp. RD-ZLM03 isolated in Jinlun cave. Taylor & Francis Online.
  • Kump, D., et al. (2024). Discovery of Uncommon Tryptophan-Containing Diketopiperazines from Aspergillus homomorphus CBS 101889 Using an Aspergillus nidulans Heterologous Expression System.
  • Kumar, N., et al. (2022). Isolation and Identification of Cis-2,5-Diketopiperazine from a Novel Bacillus Strain and Synthesis of Its Four Stereoisomers. NIH.
  • Alshaibani, M. M., et al. (2017). Isolation, Purification, and Characterization of Five Active Diketopiperazine Derivatives from Endophytic Streptomyces SUK 25 with Antimicrobial and Cytotoxic Activities. Journal of Microbiology and Biotechnology.
  • Alshaibani, M. M., et al. (2017). Isolation, Purification, and Characterization of Five Active Diketopiperazine Derivatives From Endophytic Streptomyces SUK 25 With Antimicrobial and Cytotoxic Activities. PubMed.
  • Wang, Y., et al. (2024). Strategy for Accessing 2,5‐Diketopiperazines to Elucidate the Absolute Configuration at the α‐Position of α‐Amino Acid Derivatives via H‐NMR Spectroscopy.
  • Wikipedia. (2024). Diketopiperazine.
  • Sarpong, R., & Tantillo, D. J. (2023). Total Synthesis of Complex Diketopiperazine Alkaloids. PubMed Central.
  • Baran, P. S. (n.d.). Diketopiperazines. Baran Lab.
  • Zhu, W. (2013). Developments around the bioactive diketopiperazines: A patent review.
  • Goolcharran, C., & Borchardt, R. T. (1998).
  • Li, Y., et al. (2023). Understanding diketopiperazine formation mechanism and control strategies during solid phase peptide synthesis of peptide: Impact of solvent, peptide sequence, storage conditions and stabilizer additives.

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Foundational

Unraveling the Enigma: A Technical Guide to Elucidating the Mechanism of Action of 4-Methylpiperazine-2,6-dione

For Researchers, Scientists, and Drug Development Professionals Abstract The piperazine-2,6-dione scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide array of bio...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The piperazine-2,6-dione scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities. This guide provides a comprehensive framework for the systematic investigation of the mechanism of action of a specific derivative, 4-Methylpiperazine-2,6-dione. While direct studies on this compound are nascent, this document leverages established research on analogous piperazine and piperidine derivatives to propose a logical, multi-pronged approach for its pharmacological characterization. We will delve into hypothesized biological targets, detailed in vitro and in vivo experimental workflows, and data interpretation strategies, offering a roadmap for researchers to unlock the therapeutic potential of this intriguing molecule.

The Piperazine-2,6-dione Core: A Scaffold of Therapeutic Promise

The piperazine ring is a cornerstone in the design of centrally acting agents, prized for its ability to interact with various biological targets.[1] The dione substitution pattern, particularly the 2,6-dione arrangement, imparts a unique conformational rigidity and potential for specific hydrogen bonding interactions. Derivatives of the broader piperidine- and piperazine-dione classes have been explored for a multitude of therapeutic applications, including:

  • Neurodegenerative Diseases: As inhibitors of monoamine oxidase B (MAO-B) and acetylcholinesterase (AChE).[1]

  • Psychiatric Disorders: Targeting dopamine and serotonin receptors.[2]

  • Oncology: Exhibiting cytotoxic effects against various cancer cell lines.[3]

  • Inflammatory Diseases and Pain: Demonstrating anti-inflammatory and analgesic properties.[4]

  • Epilepsy: Showing promise as anticonvulsant agents.[5]

  • Metabolic Disorders: As inhibitors of enzymes like acetyl-CoA carboxylase.[6]

Given this landscape, 4-Methylpiperazine-2,6-dione emerges as a compound of significant interest, warranting a thorough investigation into its mechanism of action.

Hypothesized Biological Targets and Rationale

Based on the structure of 4-Methylpiperazine-2,6-dione and the known activities of its analogs, we can formulate a series of hypotheses regarding its potential biological targets. The presence of the N-methyl group, for instance, is known to enhance lipophilicity and may influence binding to hydrophobic pockets within enzymes or receptors.[1]

Primary Hypotheses:

  • Enzyme Inhibition: The piperazine-dione core may act as a pharmacophore for inhibiting key enzymes involved in neurotransmitter metabolism or other signaling pathways. Potential targets include:

    • Monoamine Oxidases (MAO-A and MAO-B): The N-methylpiperazine moiety is a known feature in some MAO inhibitors.[1]

    • Cholinesterases (AChE and BChE): Inhibition of these enzymes is a key strategy in Alzheimer's disease treatment.[1]

    • Matrix Metalloproteinases (MMPs) and TNF-alpha Converting Enzyme (TACE): Piperazine hydroxamic acids have shown inhibitory activity against these enzymes involved in inflammation.[7]

  • Receptor Modulation: The compound may bind to G-protein coupled receptors (GPCRs) in the central nervous system. Plausible targets include:

    • Dopamine Receptors (e.g., D2, D3): Many antipsychotic agents with a piperazine or piperidine core interact with these receptors.[2]

    • Serotonin Receptors (e.g., 5-HT1A, 5-HT2A): These receptors are implicated in depression, anxiety, and psychosis.[2][8]

  • Ion Channel Interaction: The anticonvulsant activity of some related compounds suggests a possible interaction with voltage-gated ion channels, although this may not be the primary mechanism for all derivatives.[5]

  • Modulation of Intracellular Signaling Pathways: The compound could exert its effects by interfering with key signaling cascades, such as those involved in oxidative stress or apoptosis.[9][10]

A Systematic Approach to Mechanism of Action Elucidation

A logical and iterative experimental workflow is crucial for systematically testing these hypotheses and building a comprehensive understanding of the compound's mechanism of action.

G cluster_0 In Vitro Characterization cluster_1 In Vivo Validation A Target-Based Screening (Enzyme & Receptor Assays) B Cell-Based Assays (Phenotypic Screening) A->B Identify cellular effects C Mechanism of Cell Death Analysis (Apoptosis/Necrosis) B->C If cytotoxic D Signaling Pathway Analysis (Western Blot, Reporter Assays) B->D Elucidate downstream effects F Efficacy in Disease Models (e.g., Neurodegeneration, Oncology) D->F Validate mechanism E Pharmacokinetic Profiling (ADME) E->F Inform dosing regimen G Pharmacodynamic Studies (Target engagement in vivo) F->G Confirm target interaction End Mechanism of Action Profile G->End Start 4-Methylpiperazine-2,6-dione Start->A G cluster_0 Cellular Response ROS Oxidative Stress (e.g., H2O2) Apoptosis Cell Apoptosis ROS->Apoptosis Induces Compound 4-Methylpiperazine-2,6-dione (Hypothetical Antioxidant) IL6 IL-6 Production Compound->IL6 Promotes Compound->Apoptosis Inhibits Nrf2 Nrf2 Nuclear Translocation IL6->Nrf2 Activates ARE Antioxidant Response Element (ARE) Activation Nrf2->ARE Binds to AntioxidantEnzymes Expression of Antioxidant Enzymes ARE->AntioxidantEnzymes Upregulates AntioxidantEnzymes->ROS Neutralizes

Caption: A hypothetical signaling pathway for antioxidant activity via the IL-6/Nrf2 loop. [10]

In Vivo Validation

Positive in vitro results must be validated in relevant animal models to assess therapeutic potential and in vivo mechanism of action.

  • Pharmacokinetic Studies: Initial studies should determine the compound's absorption, distribution, metabolism, and excretion (ADME) profile to establish a suitable dosing regimen.

  • Efficacy Models: Based on the in vitro findings, appropriate animal models should be selected. For example:

    • Neurodegeneration: If the compound is a potent MAO-B inhibitor, models of Parkinson's disease (e.g., MPTP-induced) would be relevant.

    • Psychosis: If it shows affinity for dopamine D2 receptors, models like apomorphine-induced climbing behavior could be employed. [2] * Epilepsy: The maximal electroshock seizure (MES) or subcutaneous metrazol (scMET) tests are standard models for anticonvulsant activity. [5]* Pharmacodynamic Studies: These studies aim to confirm target engagement in vivo. For example, ex vivo enzyme activity assays can be performed on brain tissue from treated animals to confirm MAO-B inhibition.

Conclusion: Building a Comprehensive Mechanistic Profile

The study of 4-Methylpiperazine-2,6-dione's mechanism of action is a journey of systematic investigation. By starting with a broad panel of in vitro target and cell-based assays, researchers can identify the most promising avenues for further exploration. Subsequent, more focused studies on signaling pathways and validation in in vivo models will ultimately build a comprehensive profile of the compound's pharmacological activity. This structured approach, grounded in the established science of related compounds, provides a robust framework for unlocking the therapeutic potential of this and other novel piperazine-2,6-dione derivatives.

References

  • Identification of New N-methyl-piperazine Chalcones as Dual MAO-B/AChE Inhibitors. PMC.[Link]

  • Synthesis and evaluation of a series of piperidine-2,6-dione-piperazine (piperidine) derivatives as multireceptor atypical antipsychotics. PubMed.[Link]

  • Synthesis and in vivo validation of [O-methyl-11C]2-{4-[4-(7-methoxynaphthalen-1-yl)piperazin- 1-yl]butyl}-4-methyl-2H-t[1][2][3]riazine-3,5-dione: a novel 5-HT1A receptor agonist positron emission tomography ligand. PubMed.[Link]

  • Efficient synthesis of piperazine-2,6-dione and 4-(1H-indole-2-carbonyl)piperazine-2,6-dione derivatives and their evaluation for anticancer activity. ResearchGate.[Link]

  • Novel piperazine-2,5-dione analogs bearing 1H-indole: Synthesis and biological effects. ScienceDirect.[Link]

  • Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. MDPI.[Link]

  • Investigation of the Effect of Selected Piperazine-2,5-Diones on Cartilage-Related Cells. MDPI.[Link]

  • Synthesis and Antimicrobial Activity of Piperidin-4-one Derivatives. Biomed Pharmacol J.[Link]

  • Synthesis and anticonvulsant activity of novel 2,6-diketopiperazine derivatives. Part 1: perhydropyrrole[1,2-a]pyrazines. PubMed.[Link]

  • Design, Synthesis and Evaluation of Novel 1,4-Disubstituted Piperazine-2,5-dione Derivatives as Antioxidants against H2O2-Induced Oxidative Injury via the IL-6/Nrf2 Loop Pathway. PMC.[Link]

  • Studies on diketopiperazine and dipeptide analogs as opioid receptor ligands. PMC.[Link]

  • Synthesis and Biological Activity of Piperazine-Based Dual MMP-13 and TNF-alpha Converting Enzyme Inhibitors. PubMed.[Link]

  • Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. PMC.[Link]

  • Piperidin-4-one: the potential pharmacophore. PubMed.[Link]

  • Discovery of novel (4-piperidinyl)-piperazines as potent and orally active acetyl-CoA carboxylase 1/2 non-selective inhibitors: F-Boc and triF-Boc groups are acid-stable bioisosteres for the Boc group. PubMed.[Link]

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Exploratory

Spectroscopic Characterization of 4-Methylpiperazine-2,6-dione: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Authored by: [Your Name/Gemini], Senior Application Scientist Abstract: 4-Methylpiperazine-2,6-dione is a heterocyclic compound of interest in medicinal che...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract: 4-Methylpiperazine-2,6-dione is a heterocyclic compound of interest in medicinal chemistry and drug development due to its structural motifs present in various biologically active molecules. A thorough spectroscopic characterization is paramount for its unambiguous identification, purity assessment, and structural elucidation. This in-depth technical guide provides a comprehensive overview of the spectroscopic properties of 4-methylpiperazine-2,6-dione, including Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FTIR) Spectroscopy, Mass Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) Spectroscopy. This guide emphasizes the causality behind experimental choices and provides detailed, field-proven protocols to ensure data integrity and reproducibility.

Introduction: The Importance of Spectroscopic Characterization

In the realm of drug discovery and development, the precise characterization of a molecule is the bedrock upon which all subsequent research is built. For a compound like 4-methylpiperazine-2,6-dione, a derivative of the versatile piperazine scaffold, understanding its structural and electronic properties is crucial. Spectroscopic techniques provide a non-destructive and highly informative means to probe the molecular architecture, offering a unique fingerprint for identification and a window into its chemical behavior.

This guide moves beyond a simple recitation of data, delving into the "why" behind the "how." As a senior application scientist, the goal is to empower researchers to not only acquire high-quality spectroscopic data but also to interpret it with confidence, understanding the interplay between molecular structure and spectral output. The protocols described herein are designed to be self-validating, ensuring the trustworthiness of the generated data.

Molecular Structure and Key Features

4-Methylpiperazine-2,6-dione possesses a six-membered heterocyclic ring containing two nitrogen atoms and two carbonyl groups, with a methyl group attached to one of the nitrogens. This structure dictates its spectroscopic behavior.

G cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing weigh Weigh Sample dissolve Dissolve in Deuterated Solvent weigh->dissolve transfer Transfer to NMR Tube dissolve->transfer insert Insert Sample transfer->insert lock Lock insert->lock shim Shim lock->shim tune Tune & Match shim->tune acquire Acquire Spectrum tune->acquire ft Fourier Transform acquire->ft phase Phase Correction ft->phase calibrate Calibrate phase->calibrate integrate Integrate calibrate->integrate

Caption: Experimental workflow for NMR spectroscopy.

Fourier-Transform Infrared (FTIR) Spectroscopy

Expertise & Experience: FTIR spectroscopy is a rapid and sensitive technique for identifying functional groups in a molecule. The spectrum of 4-Methylpiperazine-2,6-dione will be dominated by absorptions from the carbonyl groups and the C-N and C-H bonds.

Predicted Characteristic IR Absorption Bands:

Wavenumber (cm⁻¹)IntensityAssignment
~ 3200Medium, BroadN-H Stretch
~ 2950-2850MediumC-H Stretch (Aliphatic)
~ 1720 & ~1680StrongC=O Stretch (Asymmetric & Symmetric)
~ 1450MediumCH₂ Scissoring
~ 1250Medium-StrongC-N Stretch

Causality Behind Predictions:

  • The N-H stretching vibration is expected around 3200 cm⁻¹. [1]* The aliphatic C-H stretches from the methyl and methylene groups will appear just below 3000 cm⁻¹. * The two carbonyl groups in the cyclic imide structure are expected to give rise to two distinct, strong absorption bands due to symmetric and asymmetric stretching. [1]* The C-N stretching vibration will be present in the fingerprint region.

Experimental Protocol for FTIR Spectroscopy (ATR)

Trustworthiness: The Attenuated Total Reflectance (ATR) technique is a simple and reproducible method for obtaining FTIR spectra of solid samples.

  • Instrument Preparation:

    • Ensure the ATR crystal is clean. Clean with a suitable solvent (e.g., isopropanol or ethanol) and a soft, lint-free cloth.

    • Collect a background spectrum. This will be automatically subtracted from the sample spectrum.

  • Sample Analysis:

    • Place a small amount of the solid 4-Methylpiperazine-2,6-dione sample onto the ATR crystal, ensuring complete coverage of the crystal surface.

    • Apply pressure using the anvil to ensure good contact between the sample and the crystal.

    • Collect the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

  • Data Processing and Cleaning:

    • The software will automatically perform a background subtraction.

    • Label the significant peaks in the spectrum.

    • Thoroughly clean the ATR crystal after analysis to prevent cross-contamination.

G start Start clean_crystal Clean ATR Crystal start->clean_crystal background Collect Background Spectrum clean_crystal->background place_sample Place Sample on Crystal background->place_sample apply_pressure Apply Pressure place_sample->apply_pressure collect_sample Collect Sample Spectrum apply_pressure->collect_sample clean_up Clean Crystal After Use collect_sample->clean_up end End clean_up->end

Caption: Experimental workflow for FTIR-ATR spectroscopy.

Mass Spectrometry (MS)

Expertise & Experience: Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which is invaluable for confirming its identity. [2]For 4-Methylpiperazine-2,6-dione (MW = 128.13 g/mol ), we would expect to see a molecular ion peak in the mass spectrum.

Predicted Mass Spectrometry Data (Electron Ionization - EI):

m/zPredicted Fragment
128[M]⁺ (Molecular Ion)
113[M - CH₃]⁺
99[M - C₂H₅]⁺
71[M - C₂H₃NO]⁺
56[C₃H₆N]⁺

Causality Behind Fragmentation:

  • The molecular ion peak at m/z 128 is expected, though it may be of low intensity depending on the stability of the molecule under EI conditions.

  • A common fragmentation pathway for N-methylated piperazines is the loss of the methyl group, leading to a peak at m/z 113. [3]* Cleavage of the piperazine ring can lead to various fragment ions. The C-N bonds are particularly susceptible to cleavage.

Experimental Protocol for Mass Spectrometry (GC-MS)

Trustworthiness: Gas Chromatography-Mass Spectrometry (GC-MS) is a suitable technique for volatile and thermally stable compounds like 4-Methylpiperazine-2,6-dione.

  • Sample Preparation:

    • Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a volatile organic solvent such as methanol or dichloromethane.

  • Instrument Setup and Data Acquisition:

    • Set the GC oven temperature program to ensure good separation of the analyte from any impurities. A typical program might start at a low temperature (e.g., 50 °C) and ramp up to a higher temperature (e.g., 250 °C).

    • Set the mass spectrometer to scan a suitable mass range (e.g., m/z 40-300).

    • Inject a small volume (e.g., 1 µL) of the sample solution into the GC.

  • Data Analysis:

    • Identify the peak corresponding to 4-Methylpiperazine-2,6-dione in the total ion chromatogram (TIC).

    • Extract the mass spectrum for this peak.

    • Identify the molecular ion peak and major fragment ions.

    • Compare the obtained spectrum with a library of mass spectra if available.

G cluster_prep Sample Preparation cluster_acq Data Acquisition (GC-MS) cluster_analysis Data Analysis dissolve Dissolve in Volatile Solvent inject Inject Sample dissolve->inject separate GC Separation inject->separate ionize Ionization (EI) separate->ionize analyze Mass Analysis ionize->analyze detect Detection analyze->detect tic Analyze TIC detect->tic extract Extract Mass Spectrum tic->extract interpret Interpret Fragmentation extract->interpret

Caption: Experimental workflow for GC-MS analysis.

Ultraviolet-Visible (UV-Vis) Spectroscopy

Expertise & Experience: UV-Vis spectroscopy provides information about electronic transitions within a molecule. Saturated heterocyclic compounds like 4-Methylpiperazine-2,6-dione are not expected to have strong absorptions in the standard UV-Vis range (200-800 nm) as they lack extensive chromophores. The primary absorption is likely due to the n → π* transitions of the carbonyl groups.

Predicted UV-Vis Data:

λ_max (nm)Molar Absorptivity (ε)TransitionSolvent
~ 210-230Lown → π*Ethanol/Methanol

Causality Behind Predictions:

  • The isolated carbonyl groups are the main chromophores. The n → π* transitions of such groups typically occur at shorter wavelengths and have low molar absorptivity. [4]The exact λ_max can be solvent-dependent.

Experimental Protocol for UV-Vis Spectroscopy

Trustworthiness: This protocol ensures accurate and reproducible UV-Vis measurements by proper blanking and sample handling.

  • Sample Preparation:

    • Prepare a stock solution of 4-Methylpiperazine-2,6-dione of a known concentration in a UV-transparent solvent (e.g., ethanol or methanol).

    • Prepare a series of dilutions from the stock solution to determine the molar absorptivity.

  • Instrument Setup and Measurement:

    • Turn on the UV-Vis spectrophotometer and allow the lamps to warm up and stabilize. [5] * Fill a clean quartz cuvette with the solvent to be used as a blank.

    • Place the blank cuvette in the spectrophotometer and record a baseline spectrum.

    • Replace the blank cuvette with a cuvette containing the sample solution.

    • Record the absorption spectrum of the sample over the desired wavelength range (e.g., 200-400 nm).

  • Data Analysis:

    • Determine the wavelength of maximum absorbance (λ_max).

    • If a concentration study is performed, create a calibration curve of absorbance versus concentration to verify Beer-Lambert law compliance and calculate the molar absorptivity (ε).

Conclusion

The comprehensive spectroscopic characterization of 4-Methylpiperazine-2,6-dione using NMR, FTIR, MS, and UV-Vis spectroscopy provides a robust and reliable method for its identification and structural confirmation. By understanding the principles behind each technique and following rigorous experimental protocols, researchers can generate high-quality, trustworthy data. This guide serves as a practical resource for scientists and professionals in the field of drug development, enabling them to confidently characterize this and similar heterocyclic compounds.

References

  • Purdue University College of Engineering. (n.d.). Standard Operating Procedure Ultraviolet–Visible (UV-Vis) Spectroscopy in POWER Laboratory. Retrieved from [Link]

  • JoVE. (2015). Ultraviolet-Visible UV-Vis Spectroscopy: Principle and Uses. Retrieved from [Link]

  • University of Notre Dame. (2023). STANDARD OPERATING PROCEDURE FOR NMR EXPERIMENTS. Retrieved from [Link]

  • Spectroscopy Online. (2020). Organic Nitrogen Compounds VIII: Imides. Retrieved from [Link]

  • UCI Aerosol Photochemistry Group. (2014). Fourier Transform Infrared Spectroscopy. Retrieved from [Link]

  • ALWSCI. (2025). How To Prepare And Run An NMR Sample. Retrieved from [Link]

  • Lab 9 – Fourier Transform Infrared (FTIR) Spectroscopy. (n.d.). Retrieved from [Link]

  • Fourier Transform Infrared Spectroscopy. (n.d.). Retrieved from [Link]

  • UV-Vis SOP. (n.d.). Retrieved from [Link]

  • Wikipedia. (n.d.). Mass spectrometry. Retrieved from [Link]

  • Wikipedia. (n.d.). Nuclear magnetic resonance spectroscopy. Retrieved from [Link]

  • Springer Nature Experiments. (n.d.). Mass Spectrometry Protocols and Methods. Retrieved from [Link]

  • Emerald Cloud Lab. (2025). ExperimentMassSpectrometry Documentation. Retrieved from [Link]

  • Springer Nature Experiments. (n.d.). NMR Protocols and Methods. Retrieved from [Link]

  • McKittrick, P. T., & Katon, J. E. (1990). Infrared and Raman Group Frequencies of Cyclic Imides. Applied Spectroscopy, 44(5), 812–817.
  • University of Wyoming. (n.d.). Basic Experiment Setup and Basic NMR Spectrometer Operation Setup for Bruker 300 MHz, 400 MHz, and 600 MHz NMR spectrometers. Retrieved from [Link]

  • Sample preparation for FT-IR. (n.d.). Retrieved from [Link]

  • Technology Networks. (2023). UV-Vis Spectroscopy: Principle, Strengths and Limitations and Applications. Retrieved from [Link]

  • ResearchGate. (n.d.). UV-Vis absorption spectra of compounds 6e–k. Retrieved from [Link]

  • Wanhongrun Blog. (2026). What is the mass spectrum of methyl piperazine?. Retrieved from [Link]

  • ResearchGate. (n.d.). Mass spectra and major fragmentation patterns of piperazine designer drugs. Retrieved from [Link]

  • HTDS. (n.d.). Practical Experiments in the Fundamentals of Mass Spectrometry. Retrieved from [Link]

  • Journal of Mass Spectrometry. (n.d.). Mass Fragmentation Characteristics of Piperazine Analogues. Retrieved from [Link]

  • Human Metabolome Database. (n.d.). 13C NMR Spectrum (1D, 100 MHz, D2O, predicted) (HMDB0243942). Retrieved from [Link]

  • Human Metabolome Database. (n.d.). 13C NMR Spectrum (1D, 700 MHz, D2O, predicted) (HMDB0243942). Retrieved from [Link]

  • Sajed, T., et al. (2024). Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning. Metabolites, 14(5), 290.
  • ResearchGate. (n.d.). RP-LC/MS/MS of 114 N-methylpiperazine amide-tagged GPEtn from the control liposomes. Retrieved from [Link]

  • The features of IR spectrum. (n.d.). Retrieved from [Link]

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Protocols & Analytical Methods

Method

Application Note and Experimental Protocol: Synthesis of 4-Methylpiperazine-2,6-dione

Abstract This document provides a comprehensive guide for the synthesis of 4-methylpiperazine-2,6-dione, a valuable heterocyclic compound with applications in medicinal chemistry and materials science. The protocol herei...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This document provides a comprehensive guide for the synthesis of 4-methylpiperazine-2,6-dione, a valuable heterocyclic compound with applications in medicinal chemistry and materials science. The protocol herein details a robust and reproducible method centered on the cyclization of N-methyliminodiacetic acid. This guide is intended for researchers, scientists, and drug development professionals, offering in-depth procedural instructions, explanations of the underlying chemical principles, and critical safety considerations.

Introduction

Piperazine-2,6-diones are a class of heterocyclic scaffolds that have garnered significant interest in the field of drug discovery and development. Their rigidified cyclic structure often imparts favorable pharmacokinetic properties and allows for precise three-dimensional orientation of substituents, making them attractive cores for the design of biologically active molecules. The N-methylated analog, 4-methylpiperazine-2,6-dione, serves as a key building block for the synthesis of more complex molecular architectures.

The synthesis of piperazine-2,6-dione derivatives can be achieved through various synthetic routes, with a common and efficient method being the condensation of iminodiacetic acid or its derivatives with primary amines.[1] This application note focuses on a targeted protocol for the synthesis of 4-methylpiperazine-2,6-dione, leveraging the intramolecular cyclization of its direct precursor, N-methyliminodiacetic acid (MIDA).[2][3][4] MIDA is a commercially available or readily synthesized compound, making this approach both accessible and cost-effective.[5][6]

Reaction Scheme and Mechanism

The synthesis of 4-methylpiperazine-2,6-dione from N-methyliminodiacetic acid is a dehydration reaction that results in the formation of two amide bonds, leading to the desired cyclic imide structure. The reaction is typically facilitated by heat or the use of a coupling agent to promote the intramolecular condensation.

Reaction:

The mechanism involves the nucleophilic attack of the nitrogen atom on the carbonyl carbon of one of the carboxylic acid groups, followed by the elimination of a water molecule. This process is repeated for the second carboxylic acid group to complete the cyclization.

Experimental Protocol

This section provides a detailed, step-by-step procedure for the synthesis of 4-methylpiperazine-2,6-dione.

Materials and Equipment
Reagent/Material Grade Supplier Notes
N-Methyliminodiacetic acid≥98%e.g., Sigma-Aldrich, TCI
Acetic anhydrideReagent gradee.g., Sigma-Aldrich, Fisher Scientific
TolueneAnhydrouse.g., Sigma-Aldrich, Acros Organics
Diethyl etherAnhydrouse.g., Sigma-Aldrich, Fisher Scientific
Sodium bicarbonateSaturated aqueous solutionFor workup
BrineSaturated aqueous solutionFor workup
Anhydrous magnesium sulfateFor drying
Round-bottom flask (100 mL)
Reflux condenser
Magnetic stirrer and stir bar
Heating mantle or oil bath
Separatory funnel (250 mL)
Rotary evaporator
Buchner funnel and filter paper
Glassware for crystallization
Step-by-Step Synthesis Procedure
  • Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add N-methyliminodiacetic acid (5.0 g, 34.0 mmol).

  • Solvent and Reagent Addition: Add anhydrous toluene (50 mL) to the flask, followed by the slow addition of acetic anhydride (7.5 mL, 79.3 mmol).

  • Reaction: Heat the reaction mixture to reflux (approximately 110 °C) with vigorous stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., ethyl acetate/hexanes). The reaction is typically complete within 4-6 hours.

  • Workup:

    • Allow the reaction mixture to cool to room temperature.

    • Carefully pour the mixture into a 250 mL separatory funnel containing 100 mL of a saturated aqueous solution of sodium bicarbonate. Caution: CO2 evolution may occur.

    • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

    • Combine the organic layers and wash with brine (50 mL).

    • Dry the organic layer over anhydrous magnesium sulfate.

  • Purification:

    • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

    • The crude product can be purified by recrystallization from a suitable solvent system such as ethyl acetate/hexanes or by column chromatography on silica gel.

  • Characterization: The final product, 4-methylpiperazine-2,6-dione, should be a white to off-white solid.[7] Characterize the compound using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity. The expected molecular weight is 128.13 g/mol .[7]

Safety Precautions

All experimental procedures should be conducted in a well-ventilated fume hood. Personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, must be worn at all times.

  • Acetic Anhydride: Corrosive and a lachrymator. Handle with care and avoid inhalation of vapors.

  • Toluene: Flammable liquid with harmful vapors. Avoid sparks and open flames.

  • Diethyl Ether: Extremely flammable. Use in a well-ventilated area away from ignition sources.

Refer to the Safety Data Sheets (SDS) for all chemicals used in this protocol for detailed hazard information and handling procedures.[8][9][10][11]

Visualizations

Synthesis Workflow

Synthesis_Workflow reagents N-Methyliminodiacetic Acid Acetic Anhydride Toluene reaction Reflux (4-6 hours) reagents->reaction 1. Add reagents workup Aqueous Workup (NaHCO3, Brine) reaction->workup 2. Cool and quench purification Recrystallization or Column Chromatography workup->purification 3. Extract and dry product 4-Methylpiperazine-2,6-dione purification->product 4. Isolate pure product Chemical_Structures sub N-Methyliminodiacetic Acid (Starting Material) prod 4-Methylpiperazine-2,6-dione (Product) sub->prod Intramolecular Cyclization

Caption: Structural relationship between the starting material and the final product.

References

  • Burke, M. D., et al. (2015). From synthesis to function via iterative assembly of N-methyliminodiacetic acid boronate building blocks. Accounts of Chemical Research, 48(8), 2294-2305.
  • Burke, M. D., et al. (2015).
  • Grillo, A. S., et al. (2015).
  • Fisher Scientific. (2015).
  • Thermo Fisher Scientific. (2016).
  • Sigma-Aldrich. (2023).
  • Sigma-Aldrich. (2024). Safety Data Sheet - (S)-1-Boc-3-methylpiperazine.
  • Wikipedia. (n.d.). N-Methyliminodiacetic acid. Retrieved from [Link]

  • Fisher Scientific. (2016).
  • ResearchGate. (n.d.). Preparation of piperazine-2,6-dione 17. Retrieved from [Link]

  • Organic Syntheses. (n.d.). A 1000-mL, three-necked, round-bottomed flask equipped with a PTFE-coated magnetic stir bar is charged with. Retrieved from [Link]

  • ResearchGate. (n.d.). Scheme S11: Synthesis of piperidine-2,6-dione derivatives 4a-c. Retrieved from [Link]

  • ResearchGate. (2025). Efficient synthesis of piperazine-2,6-dione and 4-(1H-indole-2-carbonyl)piperazine-2,6-dione derivatives and their evaluation for anticancer activity. Retrieved from [Link]

Sources

Application

Application Notes and Protocols for High-Throughput Screening of 4-Methylpiperazine-2,6-dione

Introduction: The Emergence of 4-Methylpiperazine-2,6-dione in Drug Discovery The piperazine-2,6-dione scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide array o...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Emergence of 4-Methylpiperazine-2,6-dione in Drug Discovery

The piperazine-2,6-dione scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2] 4-Methylpiperazine-2,6-dione, a specific derivative of this scaffold, represents a promising starting point for the development of novel therapeutics. Its relatively simple structure allows for facile chemical modification, making it an ideal candidate for the generation of diverse compound libraries for high-throughput screening (HTS). The exploration of this chemical space is critical for identifying novel hit compounds that can be advanced through the drug discovery pipeline.[3][4][5][6]

This guide provides a comprehensive overview of the application of 4-Methylpiperazine-2,6-dione in HTS campaigns. We will delve into the rationale behind experimental design, provide detailed, step-by-step protocols for relevant assays, and outline a robust hit validation workflow.

Core Principles of a 4-Methylpiperazine-2,6-dione HTS Campaign

A successful HTS campaign is more than just the rapid testing of compounds; it is a systematic and rigorous process designed to identify true, reproducible hits. The key pillars of this process are:

  • Assay Development and Validation: The foundation of any HTS campaign is a robust and reliable assay. This involves selecting an appropriate assay format (biochemical or cell-based), optimizing assay conditions to achieve a suitable signal window and sensitivity, and validating its performance using statistical metrics such as the Z'-factor.[3][6]

  • Thoughtful Library Design: While 4-Methylpiperazine-2,6-dione is the core scaffold, a successful HTS campaign will screen a library of its derivatives. This library should be designed to explore a diverse chemical space, allowing for the identification of initial structure-activity relationships (SAR).

  • A Multi-Faceted Hit Validation Cascade: A primary screen will inevitably identify a number of false positives. A critical component of the HTS workflow is a cascade of secondary and orthogonal assays to confirm the activity of the initial hits and elucidate their mechanism of action.[3][5]

Proposed High-Throughput Screening Workflows

Given the known biological activities of the broader piperazine-2,6-dione class of molecules, we propose two primary HTS campaigns for a library of 4-Methylpiperazine-2,6-dione derivatives: an anticancer screen and a kinase inhibitor screen.

Workflow 1: Anticancer Phenotypic Screen

This workflow aims to identify compounds that exhibit cytotoxic or cytostatic effects against cancer cell lines.

HTS_Anticancer_Workflow cluster_primary Primary Screen cluster_secondary Secondary Screen & Hit Confirmation cluster_mechanism Mechanism of Action & Hit-to-Lead Primary Primary HTS: Cell Viability Assay (e.g., CellTiter-Glo®) Single High Concentration DoseResponse Dose-Response Assay (Cell Viability) Primary->DoseResponse Active Compounds Apoptosis Apoptosis Assay (e.g., Caspase-Glo® 3/7) DoseResponse->Apoptosis Confirmed Hits (IC50) TargetID Target Deconvolution Apoptosis->TargetID Validated Hits SAR SAR by Analogs TargetID->SAR LeadOp Lead Optimization SAR->LeadOp

Caption: Anticancer HTS Workflow.

Workflow 2: Kinase Inhibitor Biochemical Screen

This workflow is designed to identify compounds that directly inhibit the activity of a specific kinase target.

HTS_Kinase_Inhibitor_Workflow cluster_primary_kinase Primary Screen cluster_secondary_kinase Secondary Screen & Hit Confirmation cluster_mechanism_kinase Mechanism of Action & Hit-to-Lead PrimaryKinase Primary HTS: Biochemical Kinase Assay (e.g., ADP-Glo™) Single High Concentration DoseResponseKinase Dose-Response Assay (Biochemical) PrimaryKinase->DoseResponseKinase Initial Hits OrthogonalAssay Orthogonal Assay (e.g., TR-FRET) DoseResponseKinase->OrthogonalAssay Confirmed Hits (IC50) CellularActivity Cellular Target Engagement OrthogonalAssay->CellularActivity Validated Hits Selectivity Kinase Selectivity Profiling CellularActivity->Selectivity LeadOpKinase Lead Optimization Selectivity->LeadOpKinase

Caption: Kinase Inhibitor HTS Workflow.

Detailed Protocols

Protocol 1: Primary Anticancer Cell Viability HTS using CellTiter-Glo®

This protocol is designed for a primary screen to identify compounds that reduce cell viability.

Materials:

  • Cancer cell line (e.g., HeLa, A549)

  • Complete growth medium

  • 384-well white, clear-bottom assay plates

  • 4-Methylpiperazine-2,6-dione derivative library (in DMSO)

  • Positive control (e.g., Staurosporine)

  • Negative control (DMSO)

  • CellTiter-Glo® Luminescent Cell Viability Assay kit (Promega)

  • Luminometer

Procedure:

  • Cell Seeding:

    • Trypsinize and count cells.

    • Dilute cells in complete growth medium to the desired seeding density (typically 1,000-5,000 cells per well).

    • Dispense 25 µL of the cell suspension into each well of the 384-well plate.

    • Incubate the plate at 37°C in a 5% CO2 incubator for 24 hours.

  • Compound Addition:

    • Prepare a working solution of the compound library, positive control, and negative control in assay medium. The final concentration of the compounds in the assay should be 10 µM, with a final DMSO concentration of 0.1%.

    • Using an automated liquid handler, add 5 µL of the compound working solution to the appropriate wells.

    • Incubate the plate at 37°C in a 5% CO2 incubator for 48-72 hours.

  • Assay Readout:

    • Equilibrate the plate to room temperature for 30 minutes.[7][8]

    • Prepare the CellTiter-Glo® reagent according to the manufacturer's instructions.[7][8][9][10][11]

    • Add 30 µL of the CellTiter-Glo® reagent to each well.[7][8]

    • Mix the contents of the plate on an orbital shaker for 2 minutes to induce cell lysis.[7][8]

    • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.[7][8]

    • Read the luminescence on a plate reader.

Data Analysis and Hit Criteria:

  • Calculate the Z'-factor for each plate to assess assay quality. A Z' > 0.5 is considered excellent.

  • Normalize the data to the positive and negative controls.

  • Compounds that result in a ≥50% reduction in cell viability are considered primary hits.

ParameterRecommended Value
Cell LineHeLa or A549
Seeding Density2,000 cells/well
Compound Concentration10 µM
Incubation Time48 hours
Z'-factor> 0.5
Protocol 2: Secondary Apoptosis Assay using Caspase-Glo® 3/7

This assay is used to confirm that the observed reduction in cell viability is due to the induction of apoptosis.[1][12][13][14][15]

Materials:

  • Cancer cell line

  • Complete growth medium

  • 384-well white, clear-bottom assay plates

  • Confirmed hits from the primary screen

  • Positive control (e.g., Staurosporine)

  • Negative control (DMSO)

  • Caspase-Glo® 3/7 Assay kit (Promega)

  • Luminometer

Procedure:

  • Cell Seeding and Compound Treatment:

    • Follow steps 1 and 2 of Protocol 1, using the confirmed hits at a range of concentrations (e.g., 0.1 to 50 µM) to generate a dose-response curve.

  • Assay Readout:

    • Equilibrate the plate to room temperature for 30 minutes.

    • Prepare the Caspase-Glo® 3/7 reagent according to the manufacturer's instructions.

    • Add 30 µL of the Caspase-Glo® 3/7 reagent to each well.

    • Mix the contents of the plate on an orbital shaker for 30 seconds.

    • Incubate the plate at room temperature for 1-2 hours.

    • Read the luminescence on a plate reader.

Data Analysis:

  • Calculate the fold-change in caspase activity relative to the negative control.

  • Determine the EC50 value for each compound.

Protocol 3: Primary Kinase Inhibitor HTS using ADP-Glo™

This protocol is for a primary screen to identify compounds that inhibit the activity of a specific kinase.[16][17][18][19]

Materials:

  • Purified kinase

  • Kinase substrate

  • Kinase reaction buffer

  • 384-well white assay plates

  • 4-Methylpiperazine-2,6-dione derivative library (in DMSO)

  • Positive control (a known inhibitor of the target kinase)

  • Negative control (DMSO)

  • ADP-Glo™ Kinase Assay kit (Promega)

  • Luminometer

Procedure:

  • Kinase Reaction:

    • Prepare a reaction mix containing the kinase, substrate, and ATP in the kinase reaction buffer.

    • Add 5 µL of the reaction mix to each well of the 384-well plate.

    • Add 50 nL of the compound library, positive control, or negative control to the appropriate wells.

    • Incubate the plate at room temperature for 1 hour.

  • ADP Detection:

    • Add 5 µL of the ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

    • Incubate at room temperature for 40 minutes.

    • Add 10 µL of the Kinase Detection Reagent to each well to convert the generated ADP to ATP and produce a luminescent signal.

    • Incubate at room temperature for 30-60 minutes.

    • Read the luminescence on a plate reader.

Data Analysis and Hit Criteria:

  • Calculate the Z'-factor for each plate.

  • Normalize the data to the positive and negative controls.

  • Compounds that result in a ≥50% inhibition of kinase activity are considered primary hits.

ParameterRecommended Value
Kinase ConcentrationTarget-dependent
Substrate ConcentrationAt or near Km
ATP ConcentrationAt or near Km
Compound Concentration10 µM
Z'-factor> 0.5

Potential Signaling Pathway Involvement

Recent studies have implicated piperazine-2,5-dione derivatives in the modulation of the IL-6/Nrf2 signaling pathway, which plays a crucial role in cellular stress response and inflammation.[20][21][22][23][24] Compounds that activate the Nrf2 pathway could have therapeutic potential in diseases characterized by oxidative stress.

Nrf2_Pathway cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus ROS Oxidative Stress (e.g., H2O2) Nrf2_Keap1 Nrf2-Keap1 Complex ROS->Nrf2_Keap1 induces dissociation Keap1 Keap1 Ub Ubiquitination & Degradation Keap1->Ub Nrf2_Keap1->Keap1 Nrf2_cyto Nrf2 Nrf2_Keap1->Nrf2_cyto Nrf2_cyto->Ub degradation Nrf2_nuc Nrf2 Nrf2_cyto->Nrf2_nuc translocation Piperazine 4-Methylpiperazine-2,6-dione Derivative Piperazine->Nrf2_Keap1 potential modulation ARE ARE (Antioxidant Response Element) Nrf2_nuc->ARE IL6 IL-6 Gene Nrf2_nuc->IL6 Gene_exp Gene Expression (e.g., HO-1, NQO1) ARE->Gene_exp IL6_exp IL-6 Expression IL6->IL6_exp

Caption: Potential modulation of the Nrf2 signaling pathway.

Hit-to-Lead Optimization

Once validated hits are identified, the hit-to-lead (H2L) process begins.[3][4][5][6][25] This phase involves:

  • Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs of the hit compounds to understand the relationship between their chemical structure and biological activity.

  • Lead Optimization: Modifying the lead compounds to improve their potency, selectivity, and pharmacokinetic properties (absorption, distribution, metabolism, and excretion - ADME).

  • In Vivo Efficacy Studies: Testing the optimized lead compounds in animal models of the target disease to assess their therapeutic potential.

Conclusion

4-Methylpiperazine-2,6-dione is a versatile and promising scaffold for high-throughput screening campaigns in drug discovery. By employing robust and validated assays, coupled with a rigorous hit validation and optimization process, it is possible to identify novel and potent drug candidates. The protocols and workflows outlined in this guide provide a solid framework for researchers to embark on the exciting journey of exploring the therapeutic potential of this important class of molecules.

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  • Design, Synthesis, and Anticancer Activity of Novel 3,6-Diunsaturated 2,5-Diketopiperazines. Molecules. 2018;23(11):2869. doi:10.3390/molecules23112869
  • Screening for Allosteric Kinase Inhibitors in High Throughput. Wiley Analytical Science. Published July 23, 2010. Accessed January 16, 2026. [Link]

  • Kinase assays. BMG LABTECH. Published September 1, 2020. Accessed January 16, 2026. [Link]

  • A Comprehensive Exploration of Caspase Detection Methods: From Classical Approaches to Cutting-Edge Innovations. Int J Mol Sci. 2023;24(23):16766. doi:10.3390/ijms242316766
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  • Pharmacological Characterization of GPCR Agonists, Antagonists, Allosteric Modulators and Biased Ligands from HTS Hits to Lead Optimization. In: Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences; 2004. Accessed January 16, 2026. [Link]

  • Assessing GPCR activation using protein complementation: a novel technique for HTS. Biochem Soc Trans. 2007;35(Pt 4):746-748. doi:10.1042/BST0350746
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  • Facile synthesis and biological evaluation of tryptamine-piperazine-2,5-dione conjugates as anticancer agents. RSC Adv. 2019;9(1):183-187. doi:10.1039/c8ra09331a
  • Novel Piperazine Derivatives of Vindoline as Anticancer Agents. Molecules. 2020;25(21):5034. doi:10.3390/molecules25215034
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Method

Application Note: 4-Methylpiperazine-2,6-dione as a Scaffold for Novel Anti-Inflammatory Agents

Abstract Inflammation is a critical biological response, but its dysregulation leads to chronic diseases such as rheumatoid arthritis, inflammatory bowel disease, and atherosclerosis. The development of new, effective, a...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

Inflammation is a critical biological response, but its dysregulation leads to chronic diseases such as rheumatoid arthritis, inflammatory bowel disease, and atherosclerosis. The development of new, effective, and safe anti-inflammatory agents is a paramount goal in medicinal chemistry.[1][2] The piperazine nucleus is a well-established "privileged scaffold" due to its presence in numerous biologically active compounds, where it often improves pharmacokinetic properties.[3] This guide focuses on a specific derivative, 4-Methylpiperazine-2,6-dione, as a foundational scaffold for the development of novel anti-inflammatory agents. We provide a comprehensive, experience-driven framework encompassing the rationale, synthetic strategy, and detailed protocols for a screening cascade, from initial in vitro cellular assays to in vivo proof-of-concept models.

Part 1: Rationale & Strategic Workflow

The Piperazine-2,6-dione Core: A Promising Starting Point

The piperazine-2,6-dione structure represents a rigid cyclic diamide. This rigidity can be advantageous in drug design, as it reduces the entropic penalty upon binding to a target protein, potentially leading to higher affinity. While 4-Methylpiperazine-2,6-dione itself is not extensively characterized as an anti-inflammatory agent, numerous studies have demonstrated that derivatives of the broader piperazine and piperazinedione families possess significant anti-inflammatory activities.[4][5][6] These compounds often exert their effects by modulating key inflammatory pathways, such as inhibiting the production of pro-inflammatory cytokines like Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6), or down-regulating enzymes like Cyclooxygenase-2 (COX-2).[3][7]

The 4-Methylpiperazine-2,6-dione scaffold offers a distinct advantage: the presence of a secondary amine at the N1 position. This site serves as a prime vector for chemical modification, allowing for the systematic generation of a library of analogs through techniques like acylation, sulfonation, or alkylation. This approach enables a thorough exploration of the structure-activity relationship (SAR) to identify derivatives with enhanced potency and selectivity.

Proposed Drug Discovery Workflow

Our strategy follows a logical, multi-stage screening cascade designed to efficiently identify and characterize promising lead compounds. This workflow begins with the synthesis of a focused library of derivatives, followed by a high-throughput primary in vitro screen to identify active compounds. Hits are then advanced to more detailed secondary mechanistic assays to elucidate their mode of action, and the most promising candidates are finally validated in a well-established in vivo model of acute inflammation.

G cluster_0 Phase 1: Synthesis & Library Generation cluster_1 Phase 2: In Vitro Screening Cascade cluster_2 Phase 3: In Vivo Validation cluster_3 Phase 4: Lead Optimization SCAFFOLD 4-Methylpiperazine-2,6-dione Scaffold SYNTH Protocol 2.1: Synthesis of Core Scaffold DERIV Protocol 2.2: Library Derivatization (N-Acylation, etc.) SYNTH->DERIV Core Material PRIMARY Protocol 3.1: Primary Screen (LPS-induced NO Inhibition) DERIV->PRIMARY Compound Library SECONDARY Protocol 3.2: Secondary Assays (Cytokine ELISA, Western Blot) PRIMARY->SECONDARY Active 'Hits' INVIVO Protocol 4.1: In Vivo Efficacy (Carrageenan-induced Paw Edema) SECONDARY->INVIVO Promising Candidates SAR SAR Analysis & Lead Optimization INVIVO->SAR In Vivo Data

Figure 1: A multi-phase workflow for anti-inflammatory drug discovery.

Part 2: Synthesis Protocols

Protocol 2.1: Synthesis of 4-Methylpiperazine-2,6-dione Scaffold

This protocol describes a plausible synthesis based on the intramolecular cyclization of an N-substituted iminodiacetic acid derivative. The causality behind this approach lies in forming the stable six-membered ring through an efficient condensation reaction.

Materials:

  • N-Methyliminodiacetic acid

  • Acetic anhydride

  • Toluene

  • Anhydrous Sodium Sulfate

  • Standard laboratory glassware

Procedure:

  • Suspend N-methyliminodiacetic acid (1 equivalent) in toluene (10 volumes).

  • Add acetic anhydride (2.5 equivalents) to the suspension.

  • Heat the reaction mixture to reflux (approx. 110°C) for 4-6 hours, monitoring the reaction progress by TLC (Thin Layer Chromatography) until the starting material is consumed. Rationale: The heat and acetic anhydride facilitate the dehydration and intramolecular cyclization to form the dione ring.

  • Cool the mixture to room temperature and then place it in an ice bath for 1 hour to precipitate the product.

  • Filter the crude product under vacuum and wash the solid with cold toluene.

  • Recrystallize the crude solid from a suitable solvent system (e.g., ethanol/water) to yield pure 4-Methylpiperazine-2,6-dione.

  • Dry the final product under vacuum. Characterize by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm structure and purity.

Protocol 2.2: General Protocol for N1-Acylation of the Scaffold

This protocol enables the creation of a diverse library of amide derivatives, which is crucial for exploring structure-activity relationships.

Materials:

  • 4-Methylpiperazine-2,6-dione (1 equivalent)

  • Desired acyl chloride or carboxylic acid (1.1 equivalents)

  • Coupling agent (if using carboxylic acid), e.g., HBTU (1.1 equivalents)

  • Base, e.g., Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (2-3 equivalents)

  • Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF) as solvent

  • Saturated aqueous sodium bicarbonate solution

  • Brine (saturated aqueous NaCl)

  • Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

  • Dissolve 4-Methylpiperazine-2,6-dione in anhydrous DCM under an inert atmosphere (e.g., nitrogen).

  • Cool the solution to 0°C in an ice bath.

  • Add the base (e.g., TEA) and stir for 10 minutes. Rationale: The base acts as a proton scavenger for the HCl generated when using an acyl chloride, or to activate the carboxylic acid during coupling.

  • If using an acyl chloride: Add the acyl chloride dropwise to the solution.

  • If using a carboxylic acid: Add the carboxylic acid, followed by the coupling agent (e.g., HBTU).

  • Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor progress by TLC.

  • Upon completion, dilute the reaction mixture with DCM and wash sequentially with saturated sodium bicarbonate solution (to quench unreacted acyl chloride and remove acidic byproducts) and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

  • Purify the resulting crude product by flash column chromatography on silica gel to obtain the desired N1-acylated derivative.

Part 3: In Vitro Screening Cascade

The in vitro screening phase is designed to rapidly identify compounds that can suppress inflammatory responses in a relevant cell-based model. We use the murine macrophage cell line RAW 264.7, as macrophages are key players in the inflammatory response.

Protocol 3.1 (Primary Assay): Inhibition of Nitric Oxide (NO) Production

Principle: Lipopolysaccharide (LPS), a component of Gram-negative bacteria, stimulates macrophages to produce large amounts of nitric oxide (NO) via the enzyme inducible nitric oxide synthase (iNOS).[8] NO is a key inflammatory mediator. This assay quantifies NO production by measuring its stable metabolite, nitrite, in the cell culture supernatant using the Griess reagent. A reduction in nitrite indicates potential anti-inflammatory activity.

Materials:

  • RAW 264.7 macrophage cell line

  • DMEM (Dulbecco's Modified Eagle Medium) with 10% FBS and 1% Penicillin-Streptomycin

  • LPS (from E. coli O111:B4)

  • Test compounds (dissolved in DMSO)

  • Griess Reagent System (Component A: Sulfanilamide in acid; Component B: N-(1-naphthyl)ethylenediamine dihydrochloride in water)

  • Sodium nitrite (for standard curve)

  • 96-well cell culture plates

Procedure:

  • Cell Seeding: Seed RAW 264.7 cells into a 96-well plate at a density of 5 x 10⁴ cells/well and incubate for 24 hours to allow for adherence.

  • Compound Treatment: Pre-treat the cells with various concentrations of the test compounds (e.g., 1, 5, 10, 25, 50 µM) for 1 hour. Include a vehicle control (DMSO) and a positive control (e.g., a known iNOS inhibitor like L-NAME).

  • Inflammatory Stimulation: Add LPS to a final concentration of 1 µg/mL to all wells except the negative control (unstimulated) wells.

  • Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator.

  • Griess Assay:

    • Transfer 50 µL of cell culture supernatant from each well to a new 96-well plate.

    • Prepare a sodium nitrite standard curve (0-100 µM) in culture medium.

    • Add 50 µL of Griess Reagent Component A to all wells and incubate for 10 minutes at room temperature, protected from light.

    • Add 50 µL of Griess Reagent Component B and incubate for another 10 minutes.

    • Measure the absorbance at 540 nm using a microplate reader.

  • Data Analysis: Calculate the nitrite concentration from the standard curve. Determine the percentage inhibition of NO production relative to the LPS-stimulated vehicle control. Calculate the IC₅₀ value (the concentration at which the compound inhibits 50% of NO production). A parallel cytotoxicity assay (e.g., MTT or LDH) must be run to ensure the observed inhibition is not due to cell death.

Protocol 3.2 (Secondary Mechanistic Assays)

Compounds that show significant activity (e.g., IC₅₀ < 10 µM) and low cytotoxicity in the primary screen are advanced to secondary assays to understand their mechanism of action.

A. Measurement of Pro-Inflammatory Cytokines (TNF-α, IL-6) by ELISA Principle: This assay quantifies the secretion of key inflammatory proteins TNF-α and IL-6 into the cell culture medium using a highly specific enzyme-linked immunosorbent assay (ELISA). Procedure:

  • Culture, treat, and stimulate RAW 264.7 cells as described in Protocol 3.1. A shorter incubation time post-LPS stimulation (e.g., 6-12 hours) is often optimal for cytokine measurement.

  • Collect the cell culture supernatant.

  • Perform the ELISA for TNF-α and IL-6 according to the manufacturer's instructions for a commercial kit.

  • Analyze the results to determine if the active compounds reduce the production of these specific cytokines.

B. Analysis of iNOS and COX-2 Protein Expression by Western Blot Principle: This technique determines if the test compounds inhibit the synthesis of the iNOS and COX-2 enzymes, which would explain the reduction in their respective products (NO and prostaglandins). Procedure:

  • Culture, treat, and stimulate RAW 264.7 cells in larger format plates (e.g., 6-well plates) to obtain sufficient protein.

  • After incubation (e.g., 18-24 hours), wash the cells with cold PBS and lyse them using RIPA buffer containing protease inhibitors.

  • Determine the protein concentration of the lysates using a BCA assay.

  • Separate equal amounts of protein (e.g., 20-30 µg) by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane (e.g., with 5% non-fat milk or BSA in TBST).

  • Incubate the membrane with primary antibodies specific for iNOS, COX-2, and a loading control (e.g., β-actin or GAPDH).

  • Wash and incubate with an appropriate HRP-conjugated secondary antibody.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Quantify the band intensity and normalize to the loading control to determine the relative reduction in protein expression.

G cluster_genes Gene Transcription LPS LPS TLR4 TLR4 Receptor LPS->TLR4 IKK IKK Activation TLR4->IKK MyD88/ TRAF6 NFKB NF-κB Activation (p65/p50 translocation) IKK->NFKB NUCLEUS Nucleus NFKB->NUCLEUS iNOS_gene iNOS NUCLEUS->iNOS_gene COX2_gene COX-2 NUCLEUS->COX2_gene CYTOKINE_gene TNF-α, IL-6 NUCLEUS->CYTOKINE_gene iNOS_protein iNOS Protein iNOS_gene->iNOS_protein COX2_protein COX-2 Protein COX2_gene->COX2_protein CYTOKINE_protein Cytokine Secretion CYTOKINE_gene->CYTOKINE_protein

Sources

Application

Application Notes &amp; Protocols for the Piperidine-2,6-dione Scaffold in Targeted Cancer Therapy

These application notes provide a comprehensive technical guide for researchers, scientists, and drug development professionals on the utilization of the piperidine-2,6-dione chemical scaffold, a cornerstone of modern ta...

Author: BenchChem Technical Support Team. Date: January 2026

These application notes provide a comprehensive technical guide for researchers, scientists, and drug development professionals on the utilization of the piperidine-2,6-dione chemical scaffold, a cornerstone of modern targeted cancer therapy. This document delves into the molecular mechanism, practical applications, and detailed experimental protocols for leveraging this scaffold, particularly in the context of Proteolysis Targeting Chimeras (PROTACs).

Introduction: From Molecular Glues to Targeted Degradation

The piperidine-2,6-dione core structure is central to the class of drugs known as immunomodulatory imide drugs (IMiDs), which includes thalidomide and its more potent derivatives, lenalidomide and pomalidomide.[1][2] Initially developed for other indications, their profound efficacy in treating hematological malignancies, such as multiple myeloma, spurred intense investigation into their mechanism of action.[2][3] This research led to a landmark discovery: these molecules function as "molecular glues."[4] They bind to the Cereblon (CRBN) protein, a substrate receptor for the Cullin-RING E3 ubiquitin ligase complex (CRL4-CRBN).[1][4] This binding event alters CRBN's substrate specificity, inducing the ubiquitination and subsequent proteasomal degradation of neo-substrates, proteins not normally targeted by this E3 ligase.[2][3]

The key neo-substrates responsible for the anti-myeloma effects of IMiDs are the lymphoid transcription factors Ikaros (IKZF1) and Aiolos (IKZF3).[2][5] This discovery of chemically-induced protein degradation opened a new frontier in pharmacology. The piperidine-2,6-dione moiety was quickly identified as a privileged scaffold for hijacking the CRBN E3 ligase. This has led to its widespread adoption in the design of PROTACs, which are heterobifunctional molecules designed to eliminate specific disease-causing proteins.[1][6]

Mechanism of Action: Hijacking the Ubiquitin-Proteasome System

PROTACs are comprised of three key components: a ligand that binds to the protein of interest (POI), a ligand that recruits an E3 ubiquitin ligase, and a chemical linker that connects the two.[1][7] The piperidine-2,6-dione scaffold serves as a highly effective E3 ligase ligand for CRBN.

The process of PROTAC-mediated protein degradation can be summarized in the following steps:

  • Ternary Complex Formation: The PROTAC molecule simultaneously binds to the POI and the CRBN E3 ligase, bringing them into close proximity to form a POI-PROTAC-CRBN ternary complex.[1]

  • Ubiquitination: Within this complex, the E3 ligase facilitates the transfer of ubiquitin from a ubiquitin-conjugating enzyme (E2) to lysine residues on the surface of the POI. This process is repeated to form a polyubiquitin chain.

  • Proteasomal Degradation: The polyubiquitinated POI is recognized by the 26S proteasome, the cell's protein degradation machinery. The proteasome unfolds and degrades the POI into small peptides, while the PROTAC molecule is released and can catalyze further rounds of degradation.[6]

This catalytic mode of action is a key advantage of PROTACs over traditional inhibitors, as a single PROTAC molecule can induce the degradation of multiple target protein molecules.[8]

PROTAC Mechanism of Action cluster_0 Cellular Environment cluster_1 Ternary Complex Formation PROTAC PROTAC (Piperidine-2,6-dione based) PROTAC->PROTAC Ternary_Complex POI-PROTAC-CRBN Ternary Complex PROTAC->Ternary_Complex Binds POI Protein of Interest (POI) (e.g., Oncogenic Kinase) POI->Ternary_Complex Binds Proteasome 26S Proteasome POI->Proteasome Recognition & Degradation CRBN CRL4-CRBN E3 Ligase Complex CRBN->Ternary_Complex Binds Ternary_Complex->POI Poly-ubiquitination Ub Ubiquitin Ub->Ternary_Complex Transfer Degraded_POI Degraded Peptides Proteasome->Degraded_POI Releases

Caption: PROTAC-mediated protein degradation workflow.

Application in PROTAC Design and Development

The piperidine-2,6-dione moiety is one of the most widely used E3 ligase ligands in PROTAC development due to its well-characterized interaction with CRBN and favorable drug-like properties.[9][10] The general workflow for developing a novel PROTAC targeting a specific cancer-related protein using this scaffold is as follows:

PROTAC Development Workflow Start Identify Protein of Interest (POI) in a Cancer Pathway Step1 Select a High-Affinity Ligand for the POI Start->Step1 Step2 Design and Synthesize a Library of PROTACs with Varying Linkers Step1->Step2 Couple with Piperidine-2,6-dione via Linker Step3 In Vitro Screening: Assess Target Degradation (Western Blot) Step2->Step3 Step4 Determine DC50 and Dmax (Degradation Potency and Efficacy) Step3->Step4 Step5 Cell Viability Assays (e.g., MTT, CellTiter-Glo) Step4->Step5 Step6 Determine IC50 (Cytotoxicity) Step5->Step6 Step7 Lead Optimization: Improve Potency, Selectivity, and ADME Properties Step6->Step7 Step8 In Vivo Studies in Animal Models Step7->Step8

Caption: General workflow for developing a CRBN-recruiting PROTAC.

Detailed Experimental Protocols

The following protocols provide a framework for the initial characterization of a novel PROTAC containing a piperidine-2,6-dione moiety.

Protocol 1: In Vitro Target Protein Degradation Assay (Western Blot)

This protocol is designed to assess the ability of a PROTAC to induce the degradation of its target protein in a cancer cell line.

Materials:

  • Cancer cell line expressing the POI (e.g., HCT-116 for colon cancer, A-549 for lung cancer).[11][12]

  • Complete cell culture medium (e.g., DMEM, RPMI-1640) with 10% FBS and 1% penicillin-streptomycin.[13]

  • PROTAC stock solution (e.g., 10 mM in DMSO).

  • Vehicle control (DMSO).

  • 6-well plates.

  • Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors.

  • BCA protein assay kit.

  • SDS-PAGE gels, running buffer, and transfer buffer.

  • PVDF or nitrocellulose membrane.

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

  • Primary antibody against the POI.

  • Primary antibody against a loading control (e.g., GAPDH, β-actin).

  • HRP-conjugated secondary antibody.

  • Enhanced chemiluminescence (ECL) substrate.

  • Imaging system.

Procedure:

  • Cell Seeding: Seed the cancer cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvesting. Allow cells to adhere overnight.

  • Compound Treatment: Prepare serial dilutions of the PROTAC in complete culture medium. Aspirate the old medium from the cells and add the medium containing the different PROTAC concentrations (e.g., 1, 10, 100, 1000 nM). Include a vehicle-only control.

  • Incubation: Incubate the cells for a predetermined time (e.g., 24 hours).

  • Cell Lysis: Wash the cells with ice-cold PBS and then add lysis buffer. Scrape the cells and collect the lysate.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.[14]

  • SDS-PAGE and Western Blot:

    • Normalize the protein concentrations and prepare samples with Laemmli buffer.

    • Load equal amounts of protein onto an SDS-PAGE gel and run the electrophoresis.

    • Transfer the separated proteins to a membrane.

    • Block the membrane for 1 hour at room temperature.

    • Incubate the membrane with the primary antibody against the POI overnight at 4°C.

    • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

    • Wash the membrane again and apply the ECL substrate.

    • Image the blot using a chemiluminescence detector.

    • Strip the membrane (if necessary) and re-probe with the loading control antibody.[14]

  • Data Analysis: Quantify the band intensities using image analysis software. Normalize the POI band intensity to the loading control. Calculate the percentage of remaining protein relative to the vehicle control for each PROTAC concentration. Plot the data to determine the DC50 (concentration at which 50% degradation is achieved) and Dmax (maximum degradation).

Protocol 2: Cell Viability and Cytotoxicity Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability and is used to determine the cytotoxic effect of the PROTAC.[11][14]

Materials:

  • 96-well plates.

  • Cancer cell line.

  • Complete cell culture medium.

  • PROTAC stock solution.

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).[14]

  • Solubilization solution (e.g., DMSO).[13]

  • Microplate reader.

Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at an optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.[13]

  • Compound Treatment: Treat the cells with serial dilutions of the PROTAC for a specified duration (e.g., 72 hours).

  • MTT Addition: Add 10-20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.[14]

  • Solubilization: Carefully remove the medium and add 100-150 µL of solubilization solution to each well to dissolve the formazan crystals.[14]

  • Absorbance Measurement: Read the absorbance at a wavelength of 570 nm using a microplate reader.[11]

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the dose-response curve to determine the IC50 value (concentration at which 50% of cell growth is inhibited).

Data Presentation and Interpretation

The results from the degradation and cytotoxicity assays can be summarized to compare the efficacy of different PROTAC constructs.

PROTAC ConstructTarget POIDC50 (nM)Dmax (%)IC50 (nM)
PROTAC-01 Kinase A25>9550
PROTAC-02 Kinase A15085300
Control (Inhibitor) Kinase AN/AN/A120

Interpretation:

  • A lower DC50 value indicates higher potency in inducing protein degradation.

  • A higher Dmax value indicates greater efficacy in degrading the target protein.

  • A lower IC50 value indicates greater cytotoxicity.

  • The Hook Effect: A common phenomenon in PROTAC experiments where at very high concentrations, the degradation efficiency decreases. This is due to the formation of binary complexes (PROTAC-POI or PROTAC-CRBN) instead of the productive ternary complex. It is crucial to test a wide range of concentrations to observe this effect.

Field-Proven Insights and Troubleshooting

  • Linker Optimization is Key: The length and composition of the linker are critical for the formation of a stable and productive ternary complex.[7][15] A library of PROTACs with different linkers should be synthesized and tested.

  • E3 Ligase Expression: The expression level of CRBN can vary between cell lines. It is important to confirm CRBN expression in the chosen cell model.

  • Off-Target Effects: While PROTACs can be highly selective, it's important to assess for off-target degradation of other proteins, including the known neo-substrates of IMiDs like IKZF1/3.[16]

  • Resistance Mechanisms: Cancer cells can develop resistance to PROTACs through mutations in the POI that prevent binding, or by downregulating the expression of the E3 ligase.

References

  • E3 Ligase Ligands in Successful PROTACs: An Overview of Syntheses and Linker
  • Targeted protein degradation using thalidomide and its deriv
  • An In-Depth Technical Guide to Targeted Protein Degradation Using Thalidomide Analogs - Benchchem.
  • E3 Ligase Ligands for PROTACs: How They Were Found and How to Discover New Ones - ACS Public
  • Analogues of thalidomide induce degradation of distinct disease-relevant proteins.
  • (PDF)
  • Ligands for E3 Ligase (Inhibitors Agonists Modul
  • A Modular Chemistry Platform for the Development of a Cereblon E3 Ligase‐Based Partial PROTAC Library | Request PDF - ResearchG
  • Development of Novel Cereblon-Based E3 Ligase Ligand-Linker Libraries for Targeted Protein Degradation by Chelsi M - University of Wisconsin–Madison.
  • Application Notes and Protocols for Piperazine Derivatives in Cancer Cell Line Studies - Benchchem.
  • Design, synthesis and evaluation of new methyl piperazine derivatives as anticancer agents - Semantic Scholar.
  • PROTACs bearing piperazine-containing linkers: what effect on their protonation st
  • (PDF)
  • Experimental Setup for Evaluating the Cytotoxicity of Piperazine-2,5-diones: Applic
  • Recent Developments in PROTAC-mediated Protein Degradation:
  • (PDF)

Sources

Method

derivatization of 4-Methylpiperazine-2,6-dione for improved bioactivity

An Application Guide to the Derivatization of 4-Methylpiperazine-2,6-dione for Enhanced Bioactivity Abstract The piperazine-2,6-dione scaffold is a privileged structure in medicinal chemistry, forming the core of numerou...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Guide to the Derivatization of 4-Methylpiperazine-2,6-dione for Enhanced Bioactivity

Abstract

The piperazine-2,6-dione scaffold is a privileged structure in medicinal chemistry, forming the core of numerous bioactive molecules.[1][2][3] This application note provides a detailed guide for researchers, scientists, and drug development professionals on the strategic derivatization of 4-Methylpiperazine-2,6-dione. The focus is on leveraging the reactive N1-position to generate libraries of novel compounds for biological screening. We present the scientific rationale behind key derivatization strategies, provide detailed, field-tested protocols for synthesis and characterization, and outline a workflow for subsequent bioactivity assessment. This guide is designed to be a self-validating system, explaining the causality behind experimental choices to empower researchers to rationally design and synthesize next-generation therapeutics.

Introduction: The Rationale for Derivatization

The piperazine ring system is a cornerstone in drug discovery, prized for its unique physicochemical properties that can improve aqueous solubility and oral bioavailability.[4] The piperazine-2,6-dione motif, specifically, offers a conformationally constrained scaffold that is amenable to synthetic modification. 4-Methylpiperazine-2,6-dione serves as an excellent starting material due to its commercial availability and the presence of a secondary amine at the N1 position, which is a prime target for chemical modification.

Derivatization of this core is a proven strategy to explore the structure-activity relationship (SAR) and optimize compounds for a wide array of therapeutic targets.[4][5] By systematically altering the substituent at the N1 position, researchers can modulate a compound's steric, electronic, and lipophilic properties to enhance its binding affinity, selectivity, and overall bioactivity, which can span anticancer, anti-inflammatory, and antipsychotic applications.[6][7][8]

This guide will focus on two primary, high-yield derivatization strategies: N1-Acylation and N1-Alkylation .

Caption: General derivatization pathways for the 4-Methylpiperazine-2,6-dione core.

Key Derivatization Strategies: The "Why"

The choice of a synthetic route is dictated by the desired physicochemical properties of the final compound. The secondary amine at the N1 position of 4-Methylpiperazine-2,6-dione is a versatile nucleophile, allowing for straightforward bond formation.

N1-Acylation: Modulating Polarity and H-Bonding

Introducing an acyl group at the N1 position converts the secondary amine into a tertiary amide. This modification is fundamental in medicinal chemistry for several reasons:

  • Hydrogen Bonding: It replaces a hydrogen bond donor (the N-H) with a carbonyl group, which can act as a hydrogen bond acceptor. This can fundamentally alter the interaction of the molecule with its biological target.

  • Lipophilicity and Solubility: The nature of the "R" group on the acyl moiety (e.g., aliphatic vs. aromatic) allows for fine-tuning of the molecule's lipophilicity, which in turn affects its solubility, cell permeability, and pharmacokinetic profile.

  • Conformational Rigidity: The resulting amide bond has a planar character, which can introduce a degree of conformational rigidity to the molecule, potentially leading to higher binding affinity and selectivity.

This transformation is typically achieved with high efficiency using acyl chlorides, anhydrides, or by employing coupling agents to react the piperazinedione with a carboxylic acid.[7]

N1-Alkylation: Introducing Steric Bulk and Modifying Basicity

N1-alkylation involves the formation of a new carbon-nitrogen bond, converting the secondary amine to a tertiary amine. This strategy is employed to:

  • Explore Steric Space: The introduction of various alkyl or benzyl groups allows for the systematic probing of the target's binding pocket to identify favorable steric interactions.

  • Modulate Basicity: The N1 nitrogen's basicity is altered, which can affect the molecule's overall charge state at physiological pH, influencing its absorption, distribution, metabolism, and excretion (ADME) properties.

  • Enhance Lipophilicity: Adding alkyl chains or aromatic rings generally increases the lipophilicity of the compound, which can be crucial for crossing biological membranes, such as the blood-brain barrier.[9]

Common methods for N-alkylation include direct reaction with alkyl halides in the presence of a non-nucleophilic base or reductive amination with aldehydes or ketones.[10]

Experimental Protocols: From Synthesis to Characterization

The following protocols are designed to be robust and reproducible. Adherence to standard laboratory safety procedures is mandatory.

Synthesis_Workflow Start Starting Material: 4-Methylpiperazine-2,6-dione Reaction Reaction Setup (Acylation or Alkylation) Start->Reaction Monitoring Reaction Monitoring (TLC / LC-MS) Reaction->Monitoring Workup Aqueous Workup & Extraction Monitoring->Workup Upon Completion Purification Purification (Column Chromatography) Workup->Purification Characterization Characterization (NMR, MS) Purification->Characterization Final Pure Derivative Characterization->Final

Caption: Standard workflow for the synthesis and purification of derivatives.

Protocol 1: General Procedure for N1-Acylation

This protocol describes the acylation of 4-Methylpiperazine-2,6-dione using an acyl chloride.

Materials:

  • 4-Methylpiperazine-2,6-dione

  • Acyl chloride of choice (e.g., Benzoyl chloride) (1.1 eq)

  • Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA) (1.5 eq)

  • Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Standard glassware for inert atmosphere reactions

Procedure:

  • To a dry round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 4-Methylpiperazine-2,6-dione (1.0 eq).

  • Dissolve the starting material in anhydrous DCM (approx. 10-15 mL per gram).

  • Cool the solution to 0 °C using an ice bath.

  • Add the base (TEA or DIPEA, 1.5 eq) to the stirred solution.

  • Slowly add the acyl chloride (1.1 eq) dropwise. A precipitate (triethylammonium chloride) may form.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

  • Upon completion, dilute the reaction mixture with DCM and wash sequentially with saturated aqueous NaHCO₃ solution, water, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield the desired N1-acylated derivative.

Protocol 2: General Procedure for N1-Alkylation with Alkyl Halides

This protocol details the N-alkylation using an alkyl halide, a common and effective method.[10]

Materials:

  • 4-Methylpiperazine-2,6-dione

  • Alkyl halide of choice (e.g., Benzyl bromide) (1.1 eq)

  • Anhydrous Potassium Carbonate (K₂CO₃) (2.5 eq)

  • Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN)

  • Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Standard glassware

Procedure:

  • To a round-bottom flask, add 4-Methylpiperazine-2,6-dione (1.0 eq) and anhydrous K₂CO₃ (2.5 eq).

  • Add anhydrous DMF (10-20 mL per gram of starting material).

  • Stir the suspension at room temperature for 30 minutes.

  • Slowly add the alkyl halide (1.1 eq) dropwise to the reaction mixture.

  • Heat the reaction to a temperature between 60-80°C. The optimal temperature will depend on the reactivity of the alkyl halide.[10]

  • Monitor the reaction progress by TLC or LC-MS. The reaction may take 4-16 hours.

  • Upon completion, cool the reaction mixture to room temperature.

  • Filter off the inorganic salts (K₂CO₃) and wash the filter cake with a small amount of the reaction solvent.

  • Concentrate the filtrate under reduced pressure to remove the bulk of the DMF.

  • Dissolve the residue in DCM and wash with water and brine to remove any remaining DMF.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography on silica gel to yield the desired N1-alkylated derivative.

Protocol 3: Characterization of Synthesized Derivatives

Confirmation of the structure and purity of each new derivative is a critical step. Standard analytical techniques should be employed.

Technique Purpose Expected Observations for a Hypothetical N1-Benzoyl Derivative
¹H NMR Structural confirmation and purity assessment.Disappearance of the N1-H proton signal. Appearance of aromatic protons from the benzoyl group. Shifts in the signals for the piperazinedione ring protons.
¹³C NMR Confirms the carbon skeleton of the molecule.Appearance of a new amide carbonyl signal (~170 ppm) and signals corresponding to the aromatic carbons.
LC-MS Purity assessment and confirmation of molecular weight.A single major peak in the chromatogram with a mass corresponding to the [M+H]⁺ of the expected product.
FTIR Identification of key functional groups.Presence of characteristic amide and ketone carbonyl stretches.

A comprehensive review of analytical methods for piperazine and its derivatives can provide further guidance on characterization.[11][12]

Bioactivity Assessment: A Strategic Workflow

Once a library of derivatives has been synthesized and characterized, the next phase is to screen for biological activity. A tiered or cascaded approach is often the most efficient.

Bioactivity_Screening cluster_synthesis Synthesis & QC cluster_screening Screening Cascade cluster_outcome Outcome Compound_Library Library of Purified Derivatives Primary_Screen Primary Screening (e.g., Single-dose cytotoxicity) Compound_Library->Primary_Screen Dose_Response Dose-Response Assay (IC₅₀/EC₅₀ Determination) Primary_Screen->Dose_Response Active Compounds Secondary_Assay Secondary / Mechanistic Assays (e.g., Target-specific enzyme inhibition) Dose_Response->Secondary_Assay Potent Compounds Hit_Validation Hit Validation & SAR Analysis Secondary_Assay->Hit_Validation Lead_Candidate Lead Candidate Identification Hit_Validation->Lead_Candidate

Caption: A tiered workflow for the biological evaluation of synthesized derivatives.

  • Primary Screening: Initially, all compounds are tested at a single, relatively high concentration (e.g., 10-100 μM) in a relevant primary assay.[13] For anticancer drug discovery, this is often a cytotoxicity assay against a panel of human cancer cell lines (e.g., MCF-7, A549, HCT-116).[7]

  • Dose-Response Analysis: Compounds that show significant activity in the primary screen ("hits") are then evaluated across a range of concentrations to determine their potency, typically expressed as an IC₅₀ (half-maximal inhibitory concentration) or EC₅₀ (half-maximal effective concentration).

  • Secondary and Mechanistic Assays: Potent compounds are further investigated in more specific secondary assays to understand their mechanism of action. This could involve target-based enzymatic assays (e.g., kinase inhibition, acetylcholinesterase inhibition) or cell-based assays that measure specific downstream effects (e.g., apoptosis, cell cycle arrest).[9][14]

  • SAR Analysis and Lead Optimization: The data from these assays are compiled to establish a structure-activity relationship.[5] This analysis informs the design of a second generation of compounds to further improve potency, selectivity, and drug-like properties, ultimately leading to the identification of a lead candidate.

Conclusion

The 4-Methylpiperazine-2,6-dione scaffold is a versatile and promising starting point for the discovery of new bioactive agents. By employing rational and efficient derivatization strategies, such as the N1-acylation and N1-alkylation protocols detailed in this guide, researchers can rapidly generate diverse chemical libraries. A systematic approach to synthesis, purification, characterization, and biological screening is essential for successfully identifying novel compounds with therapeutic potential. The methodologies and workflows presented here provide a solid foundation for advancing research in this exciting area of medicinal chemistry.

References

  • Application Notes and Protocols for N-alkylation of Piperazin-2-ylmethanol Dihydrochloride. Benchchem.
  • Facile and Practical Synthesis of Substituted Piperidine‐2,6‐Diones Under Transition‐Metal Free Condition. PMC - NIH.
  • Synthesis, Characterization and Antimicrobial study of piperidine-2,6-diones derivatives. Der Pharma Chemica.
  • One-Pot Diastereoselective Synthesis of Pyrrolopiperazine-2,6-diones by a Ugi/Nucleophilic Substitution/N-Acylation Sequence. PubMed.
  • Studies on diketopiperazine and dipeptide analogs as opioid receptor ligands. PMC - PubMed Central.
  • One-Pot Diastereoselective Synthesis of Pyrrolopiperazine-2,6-diones by a Ugi/Nucleophilic Substitution/N-Acylation Sequence. PMC - NIH.
  • Virtual Screening and Biological Evaluation of Piperazine Derivatives as Human Acetylcholinesterase Inhibitors. PMC - PubMed Central.
  • (PDF) One-Pot Diastereoselective Synthesis of Pyrrolopiperazine-2,6-diones by a Ugi/Nucleophilic Substitution/N-Acylation Sequence. ResearchGate.
  • Synthesis, Characterization and Antimicrobial study of piperidine-2,6-diones derivatives | Abstract. Der Pharma Chemica.
  • Synthesis and Biological Activity of Piperine Derivatives as Potential PPARγ Agonists. Source Not Found.
  • Synthetic Protocols, Structural Activity Relationship, and Biological Activity of Piperazine and its Derivatives | Request PDF. ResearchGate.
  • Novel piperazine-2,5-dione analogs bearing 1H-indole: Synthesis and biological effects. Source Not Found.
  • Second-generation piperazine derivatives as promising radiation countermeasures. PMC.
  • One-Pot Diastereoselective Synthesis of Pyrrolopiperazine-2,6-diones by a Ugi/Nucleophilic Substitution/N-Acylation Sequence | The Journal of Organic Chemistry. ACS Publications.
  • Navigating the Analytical Landscape: A Comparative Guide to Methods Utilizing Piperazin-2-one-d6. Benchchem.
  • Efficient synthesis of piperazine-2,6-dione and 4-(1H-indole-2-carbonyl)piperazine-2,6-dione derivatives and their evaluation for anticancer activity. ResearchGate.
  • Standardization for the preparation of piperazine-2,6-dione. a. ResearchGate.
  • Investigation of the Effect of Selected Piperazine-2,5-Diones on Cartilage-Related Cells. Source Not Found.
  • A Simple Synthesis of N-Alkylpiperazines. ResearchGate.
  • Process for the N-monoalkylation of piperazine. Google Patents.
  • Identification of New N-methyl-piperazine Chalcones as Dual MAO-B/AChE Inhibitors. PMC.
  • Piperazine skeleton in the structural modification of natural products: a review. Source Not Found.
  • A Review on Analytical Methods for Piperazine Determination. Source Not Found.
  • Method for preparing n-alkyl-piperazines. Google Patents.
  • Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. ResearchGate.
  • Preparation of piperazine‐2,6‐dione 17. Reagents and reaction conditions. ResearchGate.
  • Synthesis and Structure-Activity Relationship Study of Antimicrotubule Agents Phenylahistin Derivatives with a Didehydropiperazine-2,5-dione Structure. ResearchGate.
  • Synthesis and biological evaluation of a new class of multi-target heterocycle piperazine derivatives as potential antipsychotics. RSC Publishing.
  • Piperazine synthesis. Organic Chemistry Portal.
  • Scheme S11: Synthesis of piperidine-2,6-dione derivatives 4a-c. The... ResearchGate.
  • Synthesis and evaluation of a series of piperidine-2,6-dione-piperazine (piperidine) derivatives as multireceptor atypical antipsychotics. PubMed.
  • Piperazine skeleton in the structural modification of natural products: a review. PMC.
  • Synthesis and Characterization of Schiff Base 1-Amino-4-methylpiperazine Derivatives. DergiPark.
  • Design, Synthesis and Evaluation of Novel 1,4-Disubstituted Piperazine-2,5-dione Derivatives as Antioxidants against H2O2-Induced Oxidative Injury via the IL-6/Nrf2 Loop Pathway. PMC - NIH.
  • 4-Methylpiperazine-2,6-dione. BOC Sciences.

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Application

Application Notes and Protocols for the Quantification of 4-Methylpiperazine-2,6-dione

For: Researchers, scientists, and drug development professionals. Abstract This document provides a comprehensive guide to the analytical quantification of 4-Methylpiperazine-2,6-dione, a heterocyclic compound of interes...

Author: BenchChem Technical Support Team. Date: January 2026

For: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide to the analytical quantification of 4-Methylpiperazine-2,6-dione, a heterocyclic compound of interest in pharmaceutical development. Recognizing the polar nature of this analyte, this guide details robust analytical methodologies, including High-Performance Liquid Chromatography (HPLC) with both Reversed-Phase (RP) and Hydrophilic Interaction Liquid Chromatography (HILIC) approaches, as well as Gas Chromatography-Mass Spectrometry (GC-MS) following derivatization. Each method is presented with a detailed protocol and a discussion of the underlying scientific principles guiding the selection of columns, mobile phases, and detection parameters. Furthermore, this document outlines the critical steps for method validation in accordance with the International Council for Harmonisation (ICH) Q2(R2) guidelines to ensure data integrity and regulatory compliance.

Introduction to 4-Methylpiperazine-2,6-dione and its Analytical Challenges

4-Methylpiperazine-2,6-dione is a cyclic diamide whose accurate quantification is essential for pharmacokinetic studies, formulation development, and quality control in the pharmaceutical industry. Its structure, characterized by two amide functionalities and a secondary amine within a piperazine ring, imparts significant polarity. This high polarity presents a challenge for traditional reversed-phase HPLC methods, often resulting in poor retention and resolution from other polar components in the sample matrix.

This guide addresses these challenges by providing tailored analytical strategies designed to achieve reliable and reproducible quantification of 4-Methylpiperazine-2,6-dione in various sample matrices.

Physicochemical Properties and Analytical Considerations

A thorough understanding of the analyte's physicochemical properties is paramount for developing effective analytical methods. While experimental data for 4-Methylpiperazine-2,6-dione is not extensively published, its structure allows for the prediction of key parameters that inform methodological choices.

PropertyPredicted/Estimated ValueImplication for Analytical Method Development
Molecular Weight 128.13 g/mol Suitable for both HPLC and GC-MS analysis.
Polarity HighChallenges retention in standard reversed-phase HPLC. HILIC or derivatization for GC are viable alternatives.
pKa Estimated ~7-9 (for the N-H proton)The compound's charge state is pH-dependent. Mobile phase pH control is critical for reproducible HPLC separations. A pH 2-3 units away from the pKa is recommended.
UV Absorbance Expected to be low in the range of 200-400 nm due to the lack of a significant chromophore.UV detection may lack sensitivity. LC-MS/MS is a more sensitive and specific alternative. If using UV, detection at low wavelengths (~200-220 nm) may be necessary.
Solubility Expected to be high in polar solvents like water, methanol, and acetonitrile.Simplifies sample and standard preparation.

High-Performance Liquid Chromatography (HPLC) Methods

HPLC is a versatile and widely used technique for the quantification of pharmaceutical compounds. Given the polar nature of 4-Methylpiperazine-2,6-dione, two primary HPLC strategies are presented: Hydrophilic Interaction Liquid Chromatography (HILIC) and Reversed-Phase HPLC with polar-modified columns.

Rationale for Method Selection
  • HILIC: This technique is specifically designed for the retention of highly polar compounds that are poorly retained in reversed-phase chromatography.[1][2][3][4][5] It utilizes a polar stationary phase and a mobile phase with a high concentration of a less polar organic solvent. A water-rich layer is formed on the stationary phase, into which the polar analyte can partition, leading to retention.

  • Reversed-Phase HPLC with Polar-Modified Columns: Modern C18 columns with polar endcapping or embedded polar groups are designed to prevent "phase collapse" in highly aqueous mobile phases, which are necessary to elute highly polar compounds.[6][7][8][9] This allows for better retention and peak shape compared to traditional C18 columns.

Workflow for HPLC Method Development

Caption: HPLC method development workflow.

Protocol 1: HILIC-MS/MS Quantification

This method is recommended for high sensitivity and selectivity, particularly for complex matrices like biological fluids.

Instrumentation:

  • HPLC system with a binary pump, autosampler, and column oven.

  • Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Materials:

  • Column: HILIC column (e.g., Zwitterionic or Amide phase, 100 x 2.1 mm, 1.7 µm).[1]

  • Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.0.

  • Mobile Phase B: Acetonitrile.

  • Sample Diluent: Acetonitrile/Water (90:10, v/v).

  • Reference Standard: 4-Methylpiperazine-2,6-dione of known purity.

  • Internal Standard (IS): A structurally similar compound, if available (e.g., a stable isotope-labeled version).

Procedure:

  • Standard Preparation: Prepare a stock solution of 4-Methylpiperazine-2,6-dione (1 mg/mL) in the sample diluent. Perform serial dilutions to create calibration standards ranging from 1 ng/mL to 1000 ng/mL.

  • Sample Preparation:

    • For Drug Substance: Accurately weigh and dissolve the sample in the diluent to a final concentration within the calibration range.

    • For Biological Matrices (e.g., Plasma): Perform a protein precipitation by adding 3 volumes of cold acetonitrile (containing the internal standard) to 1 volume of plasma. Vortex and centrifuge. Analyze the supernatant.

  • Chromatographic Conditions:

    • Flow Rate: 0.4 mL/min.

    • Column Temperature: 40 °C.

    • Injection Volume: 5 µL.

    • Gradient Program:

      Time (min) %A %B
      0.0 10 90
      5.0 40 60
      5.1 10 90

      | 7.0 | 10 | 90 |

  • Mass Spectrometry Conditions:

    • Ionization Mode: ESI Positive.

    • Scan Type: Multiple Reaction Monitoring (MRM).

    • Precursor Ion > Product Ion: To be determined by infusing a standard solution of 4-Methylpiperazine-2,6-dione. A plausible transition would be the protonated molecule [M+H]+ to a characteristic fragment ion.

    • Source Parameters: Optimize capillary voltage, source temperature, and gas flows for maximum signal intensity.

Protocol 2: Reversed-Phase HPLC-UV Quantification

This method is suitable for less complex samples, such as drug substance or simple formulations, where high sensitivity is not the primary requirement.

Instrumentation:

  • HPLC system with a quaternary or binary pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD).

Materials:

  • Column: Polar-endcapped C18 or an "Aqueous" C18 column (e.g., 150 x 4.6 mm, 5 µm).[6]

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Sample Diluent: Water/Acetonitrile (95:5, v/v).

  • Reference Standard: 4-Methylpiperazine-2,6-dione of known purity.

Procedure:

  • Standard Preparation: Prepare a stock solution of 4-Methylpiperazine-2,6-dione (1 mg/mL) in the sample diluent. Create calibration standards from 1 µg/mL to 100 µg/mL.

  • Sample Preparation: Dissolve the sample in the diluent to a concentration within the calibration range.

  • Chromatographic Conditions:

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C.

    • Injection Volume: 10 µL.

    • Detection Wavelength: 205 nm (or the wavelength of maximum absorbance determined by DAD).

    • Isocratic Elution: 95% A and 5% B. (A gradient may be developed if necessary to resolve impurities).

Gas Chromatography-Mass Spectrometry (GC-MS) Method

GC-MS can be a powerful tool for the analysis of 4-Methylpiperazine-2,6-dione, provided that the analyte's volatility is increased and its polar functional groups are masked through derivatization.[10][11][12][13][14]

Rationale for Derivatization

The amide and secondary amine groups in 4-Methylpiperazine-2,6-dione can lead to poor peak shape and thermal degradation in the GC inlet. Derivatization with a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), replaces the active hydrogens with trimethylsilyl (TMS) groups, resulting in a more volatile and thermally stable derivative.[10][12]

Workflow for GC-MS Method Development

Caption: GC-MS method development workflow.

Protocol 3: GC-MS Quantification with Silylation

Instrumentation:

  • Gas chromatograph with a split/splitless inlet.

  • Mass spectrometer (single quadrupole or ion trap).

Materials:

  • GC Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane (e.g., DB-5ms or equivalent).

  • Carrier Gas: Helium.

  • Derivatization Reagent: BSTFA with 1% TMCS (N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane).

  • Solvent: Acetonitrile (anhydrous).

  • Reference Standard: 4-Methylpiperazine-2,6-dione of known purity.

Procedure:

  • Standard and Sample Preparation:

    • Accurately weigh the reference standard or sample into a vial.

    • Dissolve in a known volume of anhydrous acetonitrile.

  • Derivatization:

    • To 100 µL of the sample/standard solution, add 100 µL of BSTFA with 1% TMCS.

    • Cap the vial tightly and heat at 70 °C for 30 minutes.

    • Cool to room temperature before injection.

  • GC Conditions:

    • Inlet Temperature: 250 °C.

    • Injection Mode: Splitless (or split, depending on concentration).

    • Injection Volume: 1 µL.

    • Oven Temperature Program:

      • Initial temperature: 100 °C, hold for 2 minutes.

      • Ramp: 15 °C/min to 280 °C.

      • Hold at 280 °C for 5 minutes.

  • MS Conditions:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Acquisition Mode:

      • Full Scan: for initial identification of the derivative's mass spectrum (e.g., m/z 50-500).

      • Selected Ion Monitoring (SIM): for quantitative analysis, using characteristic ions of the derivatized analyte.

Method Validation

All analytical methods intended for regulatory submission must be validated to demonstrate their suitability for the intended purpose. The validation should be performed according to the ICH Q2(R2) guidelines.[15][16][17][18][19]

Validation Parameters and Acceptance Criteria

The following table summarizes the key validation parameters and typical acceptance criteria for the quantification of 4-Methylpiperazine-2,6-dione.

Validation ParameterPurposeTypical Acceptance Criteria
Specificity/Selectivity To demonstrate that the signal is unequivocally from the analyte of interest.No significant interference at the retention time of the analyte from blank matrix, placebo, or known impurities.
Linearity To demonstrate a proportional relationship between concentration and response.Correlation coefficient (r²) ≥ 0.99.
Range The interval between the upper and lower concentrations for which the method is accurate, precise, and linear.Defined by the linearity study.
Accuracy The closeness of the measured value to the true value.Recovery of 98.0% to 102.0% for drug substance; 85.0% to 115.0% for trace analysis in complex matrices.
Precision (Repeatability and Intermediate Precision)The degree of scatter between a series of measurements.Relative Standard Deviation (RSD) ≤ 2% for drug substance; ≤ 15% for trace analysis.
Limit of Detection (LOD) The lowest amount of analyte that can be detected.Signal-to-noise ratio of 3:1.
Limit of Quantitation (LOQ) The lowest amount of analyte that can be quantified with acceptable accuracy and precision.Signal-to-noise ratio of 10:1; accuracy and precision within acceptable limits.
Robustness The method's capacity to remain unaffected by small, deliberate variations in method parameters.No significant change in results when parameters like mobile phase pH, column temperature, or flow rate are slightly varied.
Validation Workflow

G A Method Development Finalized B Validation Protocol A->B C Specificity B->C D Linearity & Range B->D E Accuracy B->E F Precision B->F G LOD & LOQ B->G H Robustness B->H I Validation Report C->I D->I E->I F->I G->I H->I

Caption: A typical workflow for analytical method validation.

Conclusion

The quantification of 4-Methylpiperazine-2,6-dione requires careful consideration of its polar nature. This guide provides detailed protocols for HPLC (HILIC and reversed-phase) and GC-MS methodologies, offering flexibility based on the specific analytical needs, sample matrix, and available instrumentation. The HILIC-MS/MS method is recommended for high sensitivity and selectivity in complex matrices, while reversed-phase HPLC-UV offers a simpler approach for bulk material and formulations. GC-MS with derivatization provides an alternative orthogonal technique. Adherence to the outlined validation principles based on ICH Q2(R2) is crucial to ensure the generation of reliable and defensible analytical data in a regulated environment.

References

  • Agilent Technologies. (2023). Mastering HILIC-Z Separation for Polar Analytes. [Link]

  • Element Lab Solutions. (n.d.). HILIC – The Rising Star of Polar Chromatography. [Link]

  • Buchi.com. (n.d.). Why HILIC is what your polar compounds need for purification. [Link]

  • Jandera, P. (2011). Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. Journal of Separation Science, 34(16-17), 2273-2294. [Link]

  • LCGC International. (n.d.). HILIC: An Alternative Approach for Separating Highly Polar Analytes. [Link]

  • HPLCsms. (n.d.). THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES. [Link]

  • Jordi Labs. (n.d.). Reverse Phase/ Normal Phase HPLC Analytical Techniques. [Link]

  • SIELC Technologies. (n.d.). Polar Compounds. [Link]

  • Wikipedia. (n.d.). Reversed-phase chromatography. [Link]

  • IntuitionLabs. (2024). ICH Q2(R2) Guide: Analytical Method Validation Explained. [Link]

  • Phenomenex. (2025). Normal-phase vs. Reversed-phase Chromatography. [Link]

  • International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). [Link]

  • IntuitionLabs. (2026). ICH Q2(R2) Guide: Analytical Method Validation Explained. [Link]

  • YouTube. (2025). Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. [Link]

  • U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link]

  • Chemistry LibreTexts. (2023). Derivatization. [Link]

  • Journal of Food and Drug Analysis. (2008). Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. [Link]

  • PubMed. (2009). Method for determination of fatty acid amides in polyethylene packaging materials--gas chromatography/mass spectrometry. [Link]

  • Journal of Chemical & Engineering Data. (2012). pKa Values of Some Piperazines at (298, 303, 313, and 323) K. [Link]

  • PubMed Central. (2021). UV-adVISor: Attention-Based Recurrent Neural Networks to Predict UV-Vis Spectra. [Link]

  • Nature. (2021). Machine learning prediction of UV–Vis spectra features of organic compounds related to photoreactive potential. [Link]

  • ResearchGate. (2011). Predicting the UV–vis spectra of oxazine dyes. [Link]

  • PubMed. (2011). Predicting the UV-vis spectra of oxazine dyes. [Link]

  • PubMed Central. (2019). Studies on diketopiperazine and dipeptide analogs as opioid receptor ligands. [Link]

  • PubMed Central. (2011). Predicting the UV–vis spectra of oxazine dyes. [Link]

  • PubMed Central. (2016). 1,4-Dimethylpiperazine-2,3-dione. [Link]

Sources

Method

Application Note: A Validated HPLC-UV Method for Purity Determination of 4-Methylpiperazine-2,6-dione

Abstract This application note details a robust, validated High-Performance Liquid Chromatography (HPLC) method with UV detection for the quantitative determination of purity and the analysis of related substances for 4-...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This application note details a robust, validated High-Performance Liquid Chromatography (HPLC) method with UV detection for the quantitative determination of purity and the analysis of related substances for 4-Methylpiperazine-2,6-dione. As a key intermediate in pharmaceutical synthesis, ensuring the purity of this compound is critical for the quality, safety, and efficacy of the final active pharmaceutical ingredient (API). The described reverse-phase HPLC method is demonstrated to be specific, linear, accurate, precise, and robust, making it suitable for routine quality control and stability testing in a drug development environment. All validation procedures are performed in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3]

Introduction

4-Methylpiperazine-2,6-dione (CAS 60725-35-1) is a cyclic diamide derivative that serves as a versatile building block in organic synthesis.[4][5][6] Its structural motif is of interest in the development of novel therapeutic agents, making its purity a critical quality attribute. The presence of impurities, arising from the synthetic route or degradation, can have a significant impact on the manufacturing process, yield, and the toxicological profile of the final drug product.

High-Performance Liquid Chromatography (HPLC) is a cornerstone of pharmaceutical analysis, offering high resolution and sensitivity for separating and quantifying components in a mixture.[7][8] This document provides a comprehensive, field-tested protocol for a stability-indicating HPLC-UV method. The causality behind the selection of chromatographic parameters is explained, and a full validation protocol is presented to establish the method's trustworthiness and scientific soundness.

Chromatographic Principle

The method is based on reverse-phase chromatography (RP-HPLC), where the stationary phase is nonpolar and the mobile phase is polar.[9][10]

  • Analyte Polarity: 4-Methylpiperazine-2,6-dione contains polar amide functional groups. To achieve adequate retention on a nonpolar stationary phase, a highly aqueous mobile phase is necessary.

  • Stationary Phase Selection: A C18 (octadecylsilyl) column with polar end-capping is chosen. Standard C18 phases can suffer from "phase collapse" or "pore dewetting" under highly aqueous conditions, leading to poor reproducibility.[11] A polar-endcapped C18 column incorporates polar functional groups near the silica surface, which helps maintain a hydrated stationary phase, ensuring robust retention for polar analytes.

  • Mobile Phase Selection: A gradient elution using a buffered aqueous phase and an organic modifier (acetonitrile) is employed. A phosphate buffer is used to control the mobile phase pH. Maintaining a consistent pH is crucial as it prevents shifts in retention time for any ionizable impurities. Acetonitrile is chosen as the organic solvent due to its low UV cutoff and common use in RP-HPLC.[12]

  • UV Detection: The amide chromophores in the analyte are expected to absorb UV light at low wavelengths. A detection wavelength of 210 nm is selected to provide high sensitivity for the parent compound and potential impurities.

Materials and Methods

Equipment and Reagents
  • HPLC System with gradient pump, autosampler, column thermostat, and UV/Vis or Photodiode Array (PDA) detector.

  • Data acquisition and processing software (e.g., Empower™, Chromeleon™).

  • Analytical balance (0.01 mg readability).

  • Volumetric glassware (Class A).

  • pH meter.

  • Reagents:

    • 4-Methylpiperazine-2,6-dione Reference Standard (≥99.5% purity).

    • Acetonitrile (HPLC grade).

    • Potassium phosphate monobasic (KH₂PO₄, ACS grade).

    • Phosphoric acid (85%, ACS grade).

    • Water (ASTM Type I, Milli-Q® or equivalent).

Chromatographic Conditions

All quantitative parameters are summarized in the table below.

ParameterCondition
Column Polar-Endcapped C18, 4.6 x 150 mm, 3.5 µm particle size
Mobile Phase A 20 mM Potassium Phosphate Buffer (pH adjusted to 3.0 with H₃PO₄)
Mobile Phase B Acetonitrile
Gradient Program 0-2 min: 5% B; 2-20 min: 5% to 40% B; 20-22 min: 40% B; 22.1-25 min: 5% B
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Injection Volume 10 µL
UV Detection 210 nm
Run Time 25 minutes
Preparation of Solutions
  • Mobile Phase A (20 mM KH₂PO₄, pH 3.0): Dissolve 2.72 g of KH₂PO₄ in 1000 mL of purified water. Adjust the pH to 3.0 ± 0.05 with 85% phosphoric acid. Filter through a 0.45 µm nylon filter.

  • Diluent: Prepare a mixture of Mobile Phase A and Acetonitrile (95:5 v/v).

  • Standard Solution (0.5 mg/mL): Accurately weigh approximately 25 mg of 4-Methylpiperazine-2,6-dione Reference Standard into a 50 mL volumetric flask. Add ~30 mL of Diluent, sonicate to dissolve, allow to cool to room temperature, and dilute to volume with Diluent.

  • Sample Solution (0.5 mg/mL): Prepare in the same manner as the Standard Solution, using the sample to be tested.

Method Validation Protocol

The analytical method was validated according to ICH Q2(R1) guidelines to demonstrate its suitability for the intended purpose.[1][3][13]

Method Validation Workflow

G cluster_0 Method Development cluster_1 Method Validation (ICH Q2(R1)) cluster_2 Method Implementation Dev Develop HPLC Method Specificity Specificity (Forced Degradation) Dev->Specificity Linearity Linearity Specificity->Linearity Accuracy Accuracy (Recovery) Linearity->Accuracy Precision Precision (Repeatability & Intermediate) Accuracy->Precision LOD_LOQ LOD & LOQ Precision->LOD_LOQ Robustness Robustness LOD_LOQ->Robustness Routine Routine QC Analysis Robustness->Routine

Caption: Workflow for HPLC method validation per ICH Q2(R1).

Specificity (Stability-Indicating Nature)
  • Causality: Specificity demonstrates that the analytical procedure can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or excipients.[3] A forced degradation study is the definitive test for a method's stability-indicating properties.[14][15]

  • Protocol:

    • Inject the diluent (blank) to ensure no interfering peaks at the retention time of the analyte.

    • Perform forced degradation on the sample. The goal is to achieve 5-20% degradation of the active ingredient.[15][16]

      • Acid Hydrolysis: 0.1 M HCl at 60 °C for 4 hours.

      • Base Hydrolysis: 0.1 M NaOH at 60 °C for 2 hours.

      • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

      • Thermal Degradation: Dry heat at 105 °C for 48 hours.

      • Photolytic Degradation: Expose to UV/Vis light (ICH Q1B option 1) for 7 days.

    • Analyze the stressed samples alongside an unstressed sample.

    • Using a PDA detector, perform peak purity analysis on the analyte peak in each chromatogram to confirm it is spectrally homogeneous and free from co-eluting degradants.

  • Acceptance Criteria: The method is specific if the analyte peak is resolved from all degradation product peaks (Resolution > 2.0) and passes peak purity analysis.

Linearity
  • Causality: This test establishes that the method's response is directly proportional to the concentration of the analyte over a specified range.

  • Protocol:

    • Prepare a series of five solutions from the Standard Solution, ranging from 50% to 150% of the nominal concentration (e.g., 0.25, 0.375, 0.5, 0.625, and 0.75 mg/mL).

    • Inject each solution in triplicate.

    • Construct a calibration curve by plotting the mean peak area against the concentration.

  • Acceptance Criteria:

    Parameter Acceptance Limit
    Correlation Coefficient (r²) ≥ 0.999

    | Y-intercept | ≤ 2.0% of the response at 100% concentration |

Accuracy (Recovery)
  • Causality: Accuracy measures the closeness of the test results obtained by the method to the true value. It is determined by applying the method to samples to which a known amount of analyte has been added (spiking).

  • Protocol:

    • Spike a placebo (or the sample itself if a placebo is unavailable) with the reference standard at three concentration levels: 80%, 100%, and 120% of the nominal concentration.

    • Prepare each level in triplicate.

    • Calculate the percentage recovery for each preparation.

  • Acceptance Criteria:

    Level Mean % Recovery
    80% 98.0% - 102.0%
    100% 98.0% - 102.0%

    | 120% | 98.0% - 102.0% |

Precision
  • Causality: Precision expresses the random error of the method and is evaluated at two levels: repeatability and intermediate precision.

  • Protocol:

    • Repeatability (Intra-assay): Prepare and analyze six independent sample solutions at 100% of the nominal concentration on the same day, by the same analyst, on the same instrument.

    • Intermediate Precision (Inter-assay): Repeat the repeatability study on a different day with a different analyst and/or on a different HPLC system.

  • Acceptance Criteria:

    Precision Level Acceptance Limit (%RSD)
    Repeatability ≤ 1.0%

    | Intermediate Precision | ≤ 2.0% |

Limit of Quantitation (LOQ) and Detection (LOD)
  • Causality: The LOQ is the lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy. The LOD is the lowest amount that can be detected but not necessarily quantified.

  • Protocol:

    • Determine based on the signal-to-noise (S/N) ratio.

    • Prepare progressively more dilute solutions of the reference standard and inject them.

    • LOD is the concentration that yields an S/N ratio of approximately 3:1.

    • LOQ is the concentration that yields an S/N ratio of approximately 10:1.

  • Acceptance Criteria: The precision (%RSD) at the LOQ concentration should be ≤ 10.0%.

Robustness
  • Causality: Robustness measures the method's capacity to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.

  • Protocol:

    • Analyze the standard solution while making small variations to the method parameters, one at a time.

    • Variations include:

      • Flow Rate: ± 0.1 mL/min (0.9 and 1.1 mL/min).

      • Column Temperature: ± 5 °C (25 °C and 35 °C).

      • Mobile Phase pH: ± 0.2 units (pH 2.8 and 3.2).

  • Acceptance Criteria: All system suitability parameters must be met under all varied conditions. The retention time of the main peak should not shift significantly.

Sample Analysis Protocol

System Suitability Test (SST)
  • Causality: The SST is an integral part of any chromatographic method, designed to verify that the system is adequate for the intended analysis on the day of use.[7][17][18]

  • Protocol:

    • Equilibrate the HPLC system until a stable baseline is achieved.

    • Make five replicate injections of the Standard Solution (0.5 mg/mL).

  • Acceptance Criteria:

    Parameter Acceptance Limit
    Tailing Factor (Asymmetry) ≤ 2.0
    Theoretical Plates (N) ≥ 2000
    %RSD for Peak Area ≤ 1.0%

    | %RSD for Retention Time | ≤ 1.0% |

Analysis Procedure
  • Once the SST criteria are met, inject the diluent once as a blank.

  • Inject the Standard Solution once.

  • Inject the Sample Solution in duplicate.

  • Inject the Standard Solution again after a suitable number of sample injections (e.g., every 6-10 samples) to ensure system stability.

Calculations
  • Assay (% Purity): The percentage purity of the sample is calculated using the following formula:

    % Purity = (Area_Sample / Area_Standard) × (Conc_Standard / Conc_Sample) × Purity_Standard

    Where:

    • Area_Sample = Average peak area of the analyte in the sample injections.

    • Area_Standard = Peak area of the analyte in the bracketing standard injection.

    • Conc_Standard = Concentration of the Reference Standard (mg/mL).

    • Conc_Sample = Concentration of the sample (mg/mL).

    • Purity_Standard = Purity of the Reference Standard (%).

  • Impurities (% Area): The percentage of any individual impurity is calculated using area normalization:

    % Impurity = (Area_Impurity / Total_Area) × 100

    Where:

    • Area_Impurity = Peak area of the individual impurity.

    • Total_Area = Sum of all peak areas in the chromatogram (excluding blank and solvent peaks).

Conclusion

The HPLC-UV method described in this application note has been developed and validated for the purity determination of 4-Methylpiperazine-2,6-dione. The validation results confirm that the method is specific, linear, accurate, precise, and robust. The forced degradation studies demonstrate its stability-indicating nature, making it a reliable tool for quality control, stability studies, and impurity profiling in a regulated pharmaceutical development setting.

References

  • United States Pharmacopeia (USP). General Chapter <621> Chromatography. USP-NF. [Link]

  • Agilent Technologies. (2022). Understanding the Latest Revisions to USP <621>. [Link]

  • International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2005). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

  • DSDP Analytics. USP <621> Chromatography. [Link]

  • ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

  • U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

  • International Council for Harmonisation (ICH). Quality Guidelines. [Link]

  • Starodub. (2024). Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. [Link]

  • International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (1996). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

  • Alsante, K. M., et al. (2003). Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. [Link]

  • U.S. Food and Drug Administration. (2023). Q2(R2) Validation of Analytical Procedures. [Link]

  • Journal of Young Pharmacists. (2022). Overview of Forced Degradation Analysis for FDA Approved Antiretroviral agents: A Review. [Link]

  • Sule, S., et al. (2023). Forced Degradation in Pharmaceuticals – A Regulatory Update. American Journal of Chemistry. [Link]

  • Khushbu A. T, et al. (2016). Development of forced degradation and stability indicating studies for drug substance and drug product. International Journal of Research in Pharmacology & Pharmacotherapeutics. [Link]

  • PubMed. (2013). Development of a novel amide-silica stationary phase for the reversed-phase HPLC separation of different classes of phytohormones. [Link]

  • Phenomenex. Reversed Phase HPLC Method Development. [Link]

  • ResearchGate. (2023). Development of some stationary phases for reversed-phase HPLC. [Link]

  • Agilent. (2013). Too Polar for Reversed Phase – What Do You Do?. [Link]

  • PubMed. (2004). Reverse-phase HPLC method for measuring polarity distributions of natural organic matter. [Link]

  • Journal of Chemical and Pharmaceutical Research. (2012). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. [Link]

  • PubChem. 4-Tetradecanoylpiperazine-2,6-dione. [Link]

  • ResearchGate. (2012). HPLC-UV/DAD chromatograms of piperazine derivative mixture. [Link]

  • ResearchGate. (2012). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. [Link]

  • ResearchGate. (2012). Analytical method for 1-methyl-4-amino-piperazine in an active pharmaceutical ingredient using chemical derivatization and hplc-uv. [Link]

Sources

Application

Application Note: 1H and 13C NMR Spectral Analysis of 4-Methylpiperazine-2,6-dione

For Researchers, Scientists, and Drug Development Professionals Introduction 4-Methylpiperazine-2,6-dione is a heterocyclic compound of interest in medicinal chemistry and drug development due to its core piperazine-2,6-...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methylpiperazine-2,6-dione is a heterocyclic compound of interest in medicinal chemistry and drug development due to its core piperazine-2,6-dione scaffold. This motif is found in various biologically active molecules. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the structural elucidation and purity assessment of such organic compounds. This application note provides a detailed guide to the ¹H and ¹³C NMR spectral analysis of 4-Methylpiperazine-2,6-dione, including predicted spectral data, a comprehensive experimental protocol, and an interpretation of the spectral features. Understanding the NMR characteristics of this molecule is crucial for its unambiguous identification, characterization, and quality control in research and development settings.

The piperazine-2,6-dione ring system presents a unique electronic environment due to the presence of two amide functionalities. The introduction of a methyl group at the N4 position further influences the chemical shifts of the neighboring protons and carbons, providing a distinct spectral signature. This guide will delve into the expected chemical shifts and coupling constants, offering a rationale based on established principles of NMR spectroscopy and data from analogous structures.

Predicted ¹H and ¹³C NMR Spectral Data

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts for 4-Methylpiperazine-2,6-dione

Atom Name Predicted ¹H Chemical Shift (ppm) Predicted Multiplicity Predicted ¹³C Chemical Shift (ppm)
H-3, H-5~3.4 - 3.6Singlet-
N-CH₃~2.9 - 3.1Singlet~35 - 40
C-3, C-5--~50 - 55
C-2, C-6--~165 - 170
N-CH₃--~35 - 40

Note: Predictions are based on typical chemical shift ranges for similar functional groups and analysis of related structures. Actual experimental values may vary depending on the solvent and other experimental conditions.

Spectral Interpretation

¹H NMR Spectrum

The ¹H NMR spectrum of 4-Methylpiperazine-2,6-dione is expected to be relatively simple due to the molecule's symmetry.

  • Methylene Protons (H-3, H-5): The four protons on the carbons adjacent to the nitrogen atoms (C-3 and C-5) are chemically equivalent. Due to the absence of adjacent protons, they are expected to appear as a single sharp singlet in the region of 3.4 - 3.6 ppm . The deshielding effect of the adjacent nitrogen atoms and the carbonyl groups accounts for this downfield shift.

  • N-Methyl Protons (N-CH₃): The three protons of the methyl group attached to the nitrogen atom are also chemically equivalent and will appear as a singlet. This signal is anticipated in the range of 2.9 - 3.1 ppm . The electron-withdrawing effect of the adjacent amide carbonyls causes a downfield shift compared to a typical N-methyl group in an amine.

¹³C NMR Spectrum

The ¹³C NMR spectrum will provide further confirmation of the structure.

  • Carbonyl Carbons (C-2, C-6): The two carbonyl carbons are equivalent and will appear as a single resonance in the downfield region of the spectrum, typically around 165 - 170 ppm , which is characteristic of amide carbonyls.

  • Methylene Carbons (C-3, C-5): The two methylene carbons are also equivalent and are expected to resonate at approximately 50 - 55 ppm . The attachment to two nitrogen atoms leads to a significant downfield shift.

  • N-Methyl Carbon (N-CH₃): The carbon of the N-methyl group is expected to have a chemical shift in the range of 35 - 40 ppm .

Experimental Protocol

This section provides a step-by-step protocol for the preparation of a sample of 4-Methylpiperazine-2,6-dione and its analysis by ¹H and ¹³C NMR spectroscopy.

Materials and Equipment
  • 4-Methylpiperazine-2,6-dione sample

  • Deuterated chloroform (CDCl₃) or Deuterated dimethyl sulfoxide (DMSO-d₆)

  • NMR tube (5 mm) and cap

  • Pipettes and pipette bulbs

  • Vortex mixer

  • NMR spectrometer (e.g., 400 MHz or higher)

Sample Preparation
  • Weighing the Sample: Accurately weigh approximately 10-20 mg of 4-Methylpiperazine-2,6-dione for ¹H NMR, or 50-100 mg for ¹³C NMR, and place it in a clean, dry vial.

  • Solvent Addition: Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) to the vial. The choice of solvent depends on the solubility of the compound. Amides often show good solubility in DMSO-d₆.

  • Dissolution: Gently vortex the vial to ensure the complete dissolution of the sample. Visually inspect the solution to ensure no solid particles remain.

  • Transfer to NMR Tube: Using a clean pipette, transfer the solution to a 5 mm NMR tube. The height of the liquid in the tube should be approximately 4-5 cm.

  • Capping and Labeling: Securely cap the NMR tube and label it appropriately.

NMR Data Acquisition Workflow

NMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing & Analysis weigh 1. Weigh Sample (10-20 mg for ¹H, 50-100 mg for ¹³C) dissolve 2. Dissolve in Deuterated Solvent (0.6-0.7 mL) weigh->dissolve Add solvent transfer 3. Transfer to NMR Tube dissolve->transfer Pipette solution insert 4. Insert Sample into Spectrometer transfer->insert lock_shim 5. Lock and Shim insert->lock_shim setup 6. Set Up Experiment (¹H or ¹³C) lock_shim->setup acquire 7. Acquire Data setup->acquire process 8. Process FID (FT, Phasing, Baseline Correction) acquire->process integrate 9. Integrate Peaks (¹H NMR) process->integrate assign 10. Assign Signals & Analyze Coupling integrate->assign report 11. Generate Report assign->report

Caption: Workflow for NMR analysis of 4-Methylpiperazine-2,6-dione.

Instrument Parameters
  • ¹H NMR:

    • Pulse sequence: Standard single-pulse experiment (e.g., zg30)

    • Number of scans: 8-16

    • Spectral width: ~16 ppm

    • Acquisition time: ~2-3 s

    • Relaxation delay: 1-2 s

  • ¹³C NMR:

    • Pulse sequence: Proton-decoupled single-pulse experiment (e.g., zgpg30)

    • Number of scans: 1024 or more, depending on sample concentration

    • Spectral width: ~220 ppm

    • Acquisition time: ~1-2 s

    • Relaxation delay: 2 s

Causality Behind Experimental Choices

  • Choice of Solvent: Deuterated solvents are used to avoid large solvent signals in the ¹H NMR spectrum that would otherwise obscure the analyte signals. CDCl₃ is a common choice for many organic molecules, but DMSO-d₆ is often preferred for amides due to its higher polarity and ability to break up intermolecular hydrogen bonding, which can lead to sharper signals.

  • Sample Concentration: The concentration is chosen to provide a good signal-to-noise ratio in a reasonable amount of time. Higher concentrations are needed for ¹³C NMR because the natural abundance of the ¹³C isotope is only about 1.1%.

  • Locking and Shimming: The deuterium signal from the solvent is used by the spectrometer to "lock" the magnetic field, ensuring its stability throughout the experiment. Shimming is the process of optimizing the homogeneity of the magnetic field across the sample volume to obtain sharp, symmetrical peaks.

  • Pulse Sequences and Parameters: The chosen pulse sequences are standard for routine 1D NMR experiments. The relaxation delay is important to allow the nuclei to return to their equilibrium state between pulses, ensuring accurate signal integration in ¹H NMR.

Trustworthiness and Self-Validation

The protocol described is a self-validating system. The expected simplicity of the spectra serves as an internal check. The presence of only two singlets in the ¹H NMR and three signals in the ¹³C NMR in the predicted regions would provide strong evidence for the correct structure. Any additional peaks would indicate the presence of impurities or a different isomeric structure, prompting further investigation. Cross-verification with other analytical techniques such as mass spectrometry and infrared spectroscopy is always recommended to confirm the identity and purity of the compound.

References

  • Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning. [Link]

  • Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link]

  • Spectral Database for Organic Compounds (SDBS). National Institute of Advanced Industrial Science and Technology (AIST), Japan. [Link]

Method

Application Notes and Protocols: Developing Cell-Based Assays for 4-Methylpiperazine-2,6-dione Activity

Introduction: The Therapeutic Potential of the Piperazine Scaffold The piperazine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous drugs with diverse therapeutic applications, including...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Therapeutic Potential of the Piperazine Scaffold

The piperazine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous drugs with diverse therapeutic applications, including anticancer, antiviral, and anti-inflammatory agents.[1][2] Its unique physicochemical properties, such as the presence of two nitrogen atoms that can be protonated at physiological pH, often enhance the pharmacokinetic profiles of drug candidates.[1] The piperazine-2,6-dione moiety, a derivative of the piperazine core, has been explored for various biological activities, with a significant focus on anticancer properties.[3] Derivatives of piperazine-2,5-dione, a closely related structure, have been shown to possess antimicrobial, antitumor, and antiviral activities.[4]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on establishing a robust workflow for characterizing the biological activity of 4-Methylpiperazine-2,6-dione, a novel small molecule. Given the prevalence of anticancer activity within this compound class, the following protocols are designed to systematically evaluate its potential as a cytotoxic agent and to elucidate its mechanism of action in a cellular context.

Guiding Principles for Assay Development

The successful characterization of a novel compound hinges on a logical and stepwise approach to cell-based assay development.[5][6] The primary objective is to generate reproducible and physiologically relevant data that can guide further preclinical development.[6] Our strategy for evaluating 4-Methylpiperazine-2,6-dione is based on a tiered screening cascade, beginning with broad phenotypic assays and progressing to more specific mechanistic studies.

This workflow is designed to be a self-validating system. Each step provides critical information that informs the design and interpretation of subsequent experiments. For instance, the initial determination of the compound's cytotoxic potency is essential for selecting appropriate concentrations for more in-depth mechanistic assays.

Experimental Workflow for Characterizing 4-Methylpiperazine-2,6-dione

The proposed experimental workflow is a standard and effective approach for the initial characterization of novel compounds with suspected anticancer activity.[7]

Experimental Workflow cluster_0 Phase 1: Initial Screening cluster_1 Phase 2: Mechanism of Action cluster_2 Phase 3: Target Pathway Elucidation A Cell Line Selection B Cell Viability/Cytotoxicity Assay (e.g., MTT, CellTiter-Glo®) A->B C Determine IC50/GI50 Values B->C D Apoptosis vs. Necrosis Assay (Annexin V/PI Staining) C->D Concentration Selection E Cell Cycle Analysis (Propidium Iodide Staining) C->E Concentration Selection D->E F Western Blot Analysis of Key Signaling Proteins E->F Hypothesis Driven

Caption: A tiered approach to characterizing 4-Methylpiperazine-2,6-dione.

Phase 1: Initial Screening for Cytotoxic Activity

The first step in evaluating a new compound is to determine its effect on cell viability and to quantify its potency. This is typically achieved by generating a dose-response curve and calculating the half-maximal inhibitory concentration (IC50) or growth inhibition 50 (GI50).

Protocol 1: Cell Viability Assessment using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability.[7][8] Viable cells with active metabolism convert the yellow MTT tetrazolium salt into a purple formazan product.[8]

Materials:

  • Selected cancer cell line(s) (e.g., MCF-7 for breast cancer, A549 for lung cancer)[1][9]

  • Complete cell culture medium (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin)

  • 4-Methylpiperazine-2,6-dione stock solution (dissolved in DMSO)

  • MTT solution (5 mg/mL in PBS)

  • DMSO (cell culture grade)

  • 96-well plates

  • Microplate reader

Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a 37°C, 5% CO2 incubator.

  • Compound Treatment: Prepare serial dilutions of 4-Methylpiperazine-2,6-dione in complete culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (medium with the same concentration of DMSO used for the highest compound concentration) and a no-cell control (medium only).

  • Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

  • MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for an additional 2-4 hours at 37°C.

  • Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.[10]

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

ParameterDescription
Cell Line Choice depends on the research focus (e.g., specific cancer type).
Seeding Density Optimized to ensure cells are in the logarithmic growth phase during treatment.
Compound Concentrations A wide range is recommended for the initial screen (e.g., 0.1 µM to 100 µM).
Incubation Time Typically 24, 48, and 72 hours to assess time-dependent effects.

Phase 2: Elucidating the Mechanism of Cell Death

Once the cytotoxic potential of 4-Methylpiperazine-2,6-dione is established, the next step is to investigate how it induces cell death. The two primary modes of cell death are apoptosis (programmed cell death) and necrosis (uncontrolled cell death).

Protocol 2: Apoptosis Assay using Annexin V and Propidium Iodide (PI) Staining

This flow cytometry-based assay is a standard method to differentiate between viable, apoptotic, and necrotic cells.[7] Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane in early apoptotic cells. Propidium Iodide (PI) is a fluorescent dye that can only enter cells with compromised membranes, a characteristic of late apoptotic and necrotic cells.[7]

Materials:

  • Treated and control cells

  • Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

  • Phosphate-Buffered Saline (PBS)

  • Flow cytometer

Procedure:

  • Cell Treatment: Treat cells with 4-Methylpiperazine-2,6-dione at concentrations around the determined IC50 for a specified time.

  • Cell Harvesting: Harvest both adherent and floating cells.

  • Washing: Wash the cells with cold PBS.

  • Resuspension: Resuspend the cells in 1X Binding Buffer.

  • Staining: Add Annexin V-FITC and PI to the cell suspension and incubate in the dark at room temperature.[7]

  • Analysis: Analyze the samples by flow cytometry.

Cell PopulationAnnexin V StainingPI Staining
Viable NegativeNegative
Early Apoptotic PositiveNegative
Late Apoptotic/Necrotic PositivePositive
Necrotic NegativePositive

Phase 3: Investigating Effects on Cell Cycle and Signaling Pathways

Further mechanistic insights can be gained by examining the effect of the compound on cell cycle progression and key signaling pathways.

Protocol 3: Cell Cycle Analysis by Propidium Iodide Staining

This method quantifies the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M) based on their DNA content.[7]

Materials:

  • Treated and control cells

  • Cold 70% ethanol

  • Propidium Iodide/RNase A staining solution

  • PBS

  • Flow cytometer

Procedure:

  • Cell Treatment and Harvesting: Treat cells as described for the apoptosis assay and harvest.

  • Fixation: Fix the cells in ice-cold 70% ethanol.

  • Staining: Resuspend the fixed cells in the PI/RNase A staining solution.

  • Incubation: Incubate in the dark at room temperature.

  • Analysis: Analyze the samples by flow cytometry to determine the percentage of cells in each phase of the cell cycle.

Protocol 4: Western Blot Analysis for Key Signaling Proteins

Western blotting is used to detect and quantify the expression levels of specific proteins.[7] Based on the results of the apoptosis and cell cycle assays, a hypothesis-driven selection of proteins can be made. For example, if apoptosis is induced, one might probe for proteins involved in the caspase cascade (e.g., cleaved caspase-3, PARP). If cell cycle arrest is observed, proteins like p21 or cyclins could be investigated.

Western Blot Workflow A Cell Lysis B Protein Quantification A->B C SDS-PAGE B->C D Protein Transfer to Membrane C->D E Blocking D->E F Primary Antibody Incubation E->F G Secondary Antibody Incubation F->G H Detection G->H

Caption: Key steps in the Western Blotting protocol.

Materials:

  • Treated and control cell lysates

  • Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

  • Protein assay reagent (e.g., BCA assay kit)

  • SDS-PAGE gels and running buffer

  • Transfer buffer and membrane (e.g., PVDF or nitrocellulose)

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies against target proteins

  • HRP-conjugated secondary antibodies

  • Chemiluminescent substrate

  • Imaging system

Procedure:

  • Protein Extraction and Quantification: Lyse treated and control cells and determine the protein concentration of each lysate.

  • SDS-PAGE: Separate the proteins by size by running equal amounts of protein on an SDS-PAGE gel.

  • Protein Transfer: Transfer the separated proteins to a membrane.

  • Blocking: Block the membrane to prevent non-specific antibody binding.

  • Antibody Incubation: Incubate the membrane with primary antibodies specific to the proteins of interest, followed by incubation with HRP-conjugated secondary antibodies.

  • Detection: Add a chemiluminescent substrate and visualize the protein bands using an imaging system.

  • Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH) to determine changes in protein expression.

Conclusion and Future Directions

The protocols outlined in this application note provide a robust framework for the initial characterization of 4-Methylpiperazine-2,6-dione's biological activity. By systematically assessing its cytotoxicity, mechanism of cell death, and effects on the cell cycle and key signaling pathways, researchers can gain valuable insights into its therapeutic potential. The data generated from this workflow will be crucial for making informed decisions about the future direction of research and development for this novel compound. Further studies could involve broader screening against a panel of cancer cell lines, in vivo efficacy studies in animal models, and target deconvolution to identify its direct molecular targets.

References

  • Development of A Cell-Based Assay to Identify Small Molecule Inhibitors of FGF23 Signaling. (n.d.). Google.
  • Application Notes and Protocols for Piperazine Derivatives in Cancer Cell Line Studies - Benchchem. (n.d.). Benchchem.
  • Combining AI and live cell assays to develop drugs for "undruggable" cancer targets. (2024, February 1). EurekAlert!.
  • Cell-Based Assays in Biologics Development - Cambridge Healthtech Institute. (n.d.). Cambridge Healthtech Institute.
  • Cell-Based Assay Development | Custom Assays for Drug Discovery. (n.d.). Concept Life Sciences.
  • Enhance Drug Efficacy With Cell-Based Assays - Pharmaron. (n.d.). Pharmaron.
  • Synthesis, Characterization, Cytotoxicity, Cellular Imaging, Molecular Docking, and ADMET Studies of Piperazine-Linked 1,8-Naphthalimide-Arylsulfonyl Derivatives. (n.d.). MDPI.
  • Concentration-response (cell death) curves of the tested piperazine... | Download Scientific Diagram. (n.d.). ResearchGate.
  • Novel Piperazine Derivatives of Vindoline as Anticancer Agents. (n.d.). MDPI.
  • Rational Design, Synthesis, Molecular Docking, and Biological Evaluations of New Phenylpiperazine Derivatives of 1,2-Benzothiazine as Potential Anticancer Agents. (2024, September 10). MDPI.
  • Structures and Biological Activities of Diketopiperazines from Marine Organisms: A Review. (n.d.). MDPI.
  • Efficient synthesis of piperazine-2,6-dione and 4-(1H-indole-2-carbonyl)piperazine-2,6-dione derivatives and their evaluation for anticancer activity. (2025, August 5). ResearchGate.
  • Piperazine skeleton in the structural modification of natural products: a review. (n.d.). National Institutes of Health.
  • Biological Activities of Piperazine Derivatives: A Comprehensive Review. (2024, October 20). LinkedIn.

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Application

The Versatile Scaffold: 4-Methylpiperazine-2,6-dione in the Genesis of Novel Therapeutics

Introduction: Unveiling the Potential of a Privileged Heterocycle In the landscape of medicinal chemistry, the piperazine moiety stands as a "privileged scaffold," a core structural framework that consistently appears in...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Unveiling the Potential of a Privileged Heterocycle

In the landscape of medicinal chemistry, the piperazine moiety stands as a "privileged scaffold," a core structural framework that consistently appears in a multitude of biologically active compounds.[1] Its unique physicochemical properties, including two strategically placed nitrogen atoms, grant it the ability to modulate aqueous solubility, lipophilicity, and hydrogen bonding interactions, all critical parameters in drug design. Within this esteemed family, 4-methylpiperazine-2,6-dione emerges as a particularly intriguing starting material for the synthesis of novel therapeutics. Its inherent structural rigidity, combined with the potential for functionalization at the N1 position, provides a versatile platform for the development of compounds with a wide array of pharmacological activities, including anticancer and anti-inflammatory effects.

This comprehensive guide, designed for researchers, scientists, and drug development professionals, delves into the practical application of 4-methylpiperazine-2,6-dione in the synthesis of innovative therapeutic agents. Moving beyond a mere recitation of procedural steps, we will explore the underlying chemical principles and biological rationales that guide the design and execution of these synthetic pathways. Each protocol is presented as a self-validating system, grounded in established chemical transformations and supported by authoritative references to ensure scientific integrity and reproducibility.

Core Synthesis Strategies: Functionalization of the 4-Methylpiperazine-2,6-dione Scaffold

The primary route for elaborating the 4-methylpiperazine-2,6-dione core into a diverse library of potential drug candidates is through the functionalization of the secondary amine at the N1 position. This is typically achieved via N-alkylation or N-arylation reactions.

General Workflow for N-Functionalization

The overarching synthetic strategy involves the deprotonation of the N-H bond of 4-methylpiperazine-2,6-dione, followed by nucleophilic attack on an appropriate electrophile (an alkyl or aryl halide, for instance). The choice of base, solvent, and reaction conditions is paramount to achieving high yields and minimizing side reactions.

G start 4-Methylpiperazine-2,6-dione reaction N-Functionalization Reaction start->reaction base Base (e.g., K2CO3, NaH) base->reaction solvent Anhydrous Solvent (e.g., DMF, Acetonitrile) solvent->reaction electrophile Electrophile (R-X or Ar-X) electrophile->reaction workup Aqueous Work-up & Extraction reaction->workup purification Purification (e.g., Column Chromatography, Recrystallization) workup->purification product N-Functionalized Derivative purification->product G derivative Piperazine-dione Derivative mitochondria Mitochondria derivative->mitochondria Induces stress cytochrome_c Cytochrome c Release mitochondria->cytochrome_c caspase9 Caspase-9 Activation cytochrome_c->caspase9 caspase3 Caspase-3 Activation caspase9->caspase3 apoptosis Apoptosis caspase3->apoptosis G stimulus Inflammatory Stimulus (e.g., LPS) macrophage Macrophage stimulus->macrophage signaling Pro-inflammatory Signaling Pathways macrophage->signaling derivative Piperazine-dione Derivative derivative->signaling Inhibits cytokines TNF-α, IL-6 Production signaling->cytokines inflammation Inflammation cytokines->inflammation

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Low Yield in 4-Methylpiperazine-2,6-dione Synthesis

Welcome to the technical support center for the synthesis of 4-Methylpiperazine-2,6-dione. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common challe...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of 4-Methylpiperazine-2,6-dione. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common challenges that can lead to low yields in this important synthesis. Here, we will delve into the causality behind experimental choices and provide self-validating protocols to enhance the success of your chemical reactions.

Introduction to 4-Methylpiperazine-2,6-dione Synthesis

4-Methylpiperazine-2,6-dione is a valuable heterocyclic scaffold in medicinal chemistry. Its synthesis is most commonly achieved through the cyclization of N-methyliminodiacetic acid or its derivatives, or by the N-alkylation of a pre-formed piperazine-2,6-dione ring. While seemingly straightforward, these methods can be prone to side reactions and incomplete conversions, leading to disappointing yields. This guide will address these issues in a practical, question-and-answer format.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: Low Yield in the Cyclization of N-Methyliminodiacetic Acid

Question: I am attempting to synthesize 4-Methylpiperazine-2,6-dione via the thermal condensation of N-methyliminodiacetic acid, but my yields are consistently low. What are the likely causes and how can I improve them?

Answer: This is a common challenge. Low yields in this cyclization are often attributable to several factors, including incomplete reaction, side reactions, and product degradation under harsh conditions. Let's break down the potential causes and solutions.

Potential Causes & Solutions
Potential Cause Explanation Recommended Solution
Incomplete Dehydration The cyclization is a dehydration reaction. Insufficient removal of water can shift the equilibrium back towards the starting material.- Azeotropic Removal of Water: Conduct the reaction in a high-boiling solvent like toluene or xylene with a Dean-Stark apparatus to continuously remove water. - Use of Dehydrating Agents: While less common for this specific reaction, the careful addition of a dehydrating agent could be explored, though this may introduce purification challenges.
High Reaction Temperature & Long Reaction Times While heat is necessary to drive the reaction, excessive temperatures or prolonged heating can lead to decomposition of the starting material and the product.- Optimize Temperature and Time: Systematically vary the reaction temperature (e.g., 110°C to 140°C) and monitor the reaction progress by TLC or LC-MS to find the optimal balance between reaction rate and decomposition.
Salt Formation N-methyliminodiacetic acid is amphoteric. Under certain conditions, it can form salts that are less reactive towards cyclization.[1]- Esterification Prior to Cyclization: A robust method is to first convert the diacid to its diester (e.g., dimethyl or diethyl ester). The diester can then be cyclized with methylamine in a solvent like methanol. This two-step process often provides higher and more reproducible yields.
Side Reactions Polymerization or other intermolecular reactions can compete with the desired intramolecular cyclization, especially at high concentrations.- High Dilution Conditions: Running the reaction at a lower concentration can favor the intramolecular cyclization over intermolecular side reactions.
Experimental Workflow: Cyclization of N-Methyliminodiacetic Acid Dimethyl Ester

This protocol outlines a reliable two-step approach to improve yields.

Workflow cluster_0 Step 1: Esterification cluster_1 Step 2: Cyclization N-Methyliminodiacetic Acid N-Methyliminodiacetic Acid Esterification Esterification N-Methyliminodiacetic Acid->Esterification SOCl₂ or MeOH, H⁺ cat. Dimethyl N-Methyliminodiacetate Dimethyl N-Methyliminodiacetate Esterification->Dimethyl N-Methyliminodiacetate Cyclization Cyclization Dimethyl N-Methyliminodiacetate->Cyclization Methylamine in MeOH 4-Methylpiperazine-2,6-dione 4-Methylpiperazine-2,6-dione Cyclization->4-Methylpiperazine-2,6-dione

Caption: Two-step synthesis of 4-Methylpiperazine-2,6-dione.

Protocol 1: Esterification of N-Methyliminodiacetic Acid

  • Suspend N-methyliminodiacetic acid in methanol.

  • Cool the mixture in an ice bath.

  • Slowly add thionyl chloride dropwise.

  • Allow the reaction to warm to room temperature and then reflux until the starting material is consumed (monitor by TLC).

  • Remove the solvent under reduced pressure to obtain the crude dimethyl ester.

Protocol 2: Cyclization with Methylamine

  • Dissolve the crude dimethyl N-methyliminodiacetate in methanol.

  • Add a solution of methylamine in methanol.

  • Stir the reaction at room temperature or with gentle heating. Monitor the formation of the product by TLC or LC-MS.

  • Upon completion, remove the solvent under reduced pressure.

  • Purify the resulting 4-Methylpiperazine-2,6-dione by recrystallization or column chromatography.

Issue 2: Low Yield in N-Alkylation of Piperazine-2,6-dione

Question: I am trying to synthesize 4-Methylpiperazine-2,6-dione by methylating piperazine-2,6-dione, but I am getting a mixture of products and a low yield of the desired mono-methylated compound. How can I improve the selectivity?

Answer: The N-alkylation of piperazine-2,6-dione is a classic challenge of controlling selectivity between mono- and di-alkylation. The key is to modulate the reactivity of the starting material and the reaction conditions.

Potential Causes & Solutions
Potential Cause Explanation Recommended Solution
Di-alkylation The mono-methylated product is still nucleophilic and can react with the methylating agent to form the 1,4-dimethylpiperazine-2,6-dione byproduct.[2]- Use of a Large Excess of Piperazine-2,6-dione: While not always practical due to starting material cost, using a large excess of the piperazine-2,6-dione can statistically favor mono-alkylation.[2] - Slow Addition of the Methylating Agent: Adding the methylating agent (e.g., methyl iodide) slowly to the reaction mixture keeps its concentration low, reducing the chance of di-alkylation.[2]
Over-alkylation (Quaternary Salt Formation) Strong methylating agents can lead to the formation of quaternary ammonium salts, which are often water-soluble and difficult to isolate.- Use a Milder Methylating Agent: Consider using dimethyl sulfate or methyl tosylate instead of methyl iodide. - Control Stoichiometry: Use a precise 1:1 stoichiometry of the piperazine-2,6-dione to the methylating agent.
Suboptimal Base The choice of base is critical. A strong base can deprotonate the mono-alkylated product, increasing its nucleophilicity and promoting di-alkylation.[2]- Use a Weaker Base: Employ a milder base such as potassium carbonate or sodium bicarbonate instead of strong bases like sodium hydride or hydroxides.
Reaction Conditions Higher temperatures can favor the formation of the thermodynamically more stable di-substituted product.[3]- Lower Reaction Temperature: Conduct the reaction at a lower temperature to improve selectivity for the mono-alkylated product.[2]
Logical Flow for Optimizing N-Methylation

G cluster_troubleshooting Troubleshooting Steps cluster_solutions Potential Solutions start Low Yield of Mono-methylated Product check_dialkylation Check for Di-alkylation (TLC/LC-MS) start->check_dialkylation check_quat_salt Check for Quaternary Salt (NMR of aqueous layer) start->check_quat_salt solution_dialkylation Slow addition of methylating agent Use a weaker base Lower reaction temperature check_dialkylation->solution_dialkylation solution_quat_salt Use a milder methylating agent Precise stoichiometry check_quat_salt->solution_quat_salt end Optimized Yield of 4-Methylpiperazine-2,6-dione solution_dialkylation->end solution_quat_salt->end

Caption: Troubleshooting workflow for N-methylation.

Protocol 3: Selective Mono-N-Methylation of Piperazine-2,6-dione

  • Dissolve piperazine-2,6-dione in a suitable polar aprotic solvent (e.g., DMF or acetonitrile).

  • Add a mild base, such as potassium carbonate (1.5 equivalents).

  • Cool the mixture to 0°C.

  • Slowly add one equivalent of a methylating agent (e.g., methyl iodide or dimethyl sulfate) dropwise over a period of 1-2 hours.

  • Allow the reaction to slowly warm to room temperature and stir overnight.

  • Monitor the reaction progress using TLC or LC-MS.

  • Once the starting material is consumed, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization.

Issue 3: Purification Difficulties

Question: I have managed to synthesize 4-Methylpiperazine-2,6-dione, but I am struggling with its purification. It seems to be quite polar and sometimes co-elutes with byproducts.

Answer: The polarity of 4-Methylpiperazine-2,6-dione can indeed make purification challenging. A systematic approach to purification is necessary.

Purification Strategies
Method Description Tips for Success
Recrystallization This is often the most effective method for purifying solid compounds.- Solvent Screening: Experiment with a range of solvents and solvent mixtures (e.g., ethanol, isopropanol, ethyl acetate/hexanes) to find a system where the product is soluble at high temperatures but sparingly soluble at room temperature or below.
Column Chromatography Useful for separating the product from closely related impurities.- Solvent System Optimization: Use a gradient elution, starting with a less polar solvent system and gradually increasing the polarity. A common system is dichloromethane/methanol or ethyl acetate/methanol. - Use of Additives: Adding a small amount of a basic modifier like triethylamine to the eluent can sometimes improve peak shape and separation for amine-containing compounds.
Acid-Base Extraction This can be used to separate the basic product from non-basic impurities.- Procedure: Dissolve the crude product in an organic solvent and extract with a dilute aqueous acid (e.g., 1M HCl). The protonated product will move to the aqueous layer. Wash the aqueous layer with an organic solvent to remove non-basic impurities. Then, basify the aqueous layer (e.g., with NaOH) and extract the product back into an organic solvent.

By systematically addressing these common issues, you can significantly improve the yield and purity of your 4-Methylpiperazine-2,6-dione synthesis. Remember that careful monitoring of your reactions and a methodical approach to optimization are key to success in organic synthesis.

References

  • Facile and Practical Synthesis of Substituted Piperidine‐2,6‐diones Under Transition‐Metal Free Condition. (n.d.). National Institutes of Health.[Link]

  • Rigid Scaffolds: Synthesis of 2,6‐Bridged Piperazines with Functional Groups in all three Bridges. (2020). National Institutes of Health.[Link]

  • Efficient synthesis of piperazine-2,6-dione and 4-(1H-indole-2-carbonyl)piperazine-2,6-dione derivatives and their evaluation for anticancer activity. (2025). ResearchGate.[Link]

  • One-Pot Diastereoselective Synthesis of Pyrrolopiperazine-2,6-diones by a Ugi/Nucleophilic Substitution/N-Acylation Sequence. (2022). ACS Publications.[Link]

  • Synthesis and evaluation of a series of piperidine-2,6-dione-piperazine (piperidine) derivatives as multireceptor atypical antipsychotics. (n.d.). PubMed.[Link]

  • What are the best conditions to perform monoalkylation in piperazine with a primary alkyl iodide? (2013). ResearchGate.[Link]

  • Synthesis of piperazines. (n.d.). Organic Chemistry Portal.[Link]

  • N-Methyliminodiacetic acid. (n.d.). Organic Syntheses.[Link]

  • Preparation of n-methylpiperazine. (n.d.).
  • Synthesis method of 1-methyl-4- (4-piperidinyl) piperazine hydrochloride. (n.d.).
  • Design, Synthesis and Evaluation of Novel 1,4-Disubstituted Piperazine-2,5-dione Derivatives as Antioxidants against H2O2-Induced Oxidative Injury via the IL-6/Nrf2 Loop Pathway. (n.d.). MDPI.[Link]

Sources

Optimization

Technical Support Center: Optimizing Reaction Conditions for 4-Methylpiperazine-2,6-dione Derivatives

For Researchers, Scientists, and Drug Development Professionals Welcome to the Technical Support Center dedicated to the synthesis and optimization of 4-Methylpiperazine-2,6-dione derivatives. As a Senior Application Sci...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center dedicated to the synthesis and optimization of 4-Methylpiperazine-2,6-dione derivatives. As a Senior Application Scientist, I've designed this guide to provide in-depth, practical solutions to common challenges encountered in the laboratory. This resource is structured in a question-and-answer format to directly address specific issues, offering not just protocols, but the underlying scientific reasoning to empower your experimental design.

I. Troubleshooting Guide: Addressing Common Experimental Hurdles

This section focuses on specific problems you might encounter during the synthesis of 4-Methylpiperazine-2,6-dione and its derivatives. Each question is followed by a detailed explanation of potential causes and actionable solutions.

Issue 1: Low Yield of the Desired 4-Methylpiperazine-2,6-dione Product

Question: My reaction to synthesize a 4-Methylpiperazine-2,6-dione derivative is resulting in a disappointingly low yield. What are the likely causes and how can I improve it?

Answer: Low yields are a frequent challenge in heterocyclic synthesis and can stem from several factors. A systematic approach to troubleshooting is crucial.

Potential Causes & Optimization Strategies:

  • Incomplete Reaction: The reaction may not be proceeding to completion.

    • Optimization:

      • Increase Reaction Time: Monitor the reaction progress using an appropriate technique like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to ensure it has reached completion.

      • Elevate Temperature: Gently increasing the reaction temperature can enhance the reaction rate. However, be cautious as excessive heat can lead to side product formation or degradation.[1] A high-boiling point solvent might be necessary to achieve the required temperature.[1]

      • Catalyst Choice: If a catalyst is employed, its activity is paramount. For instance, in palladium-catalyzed reactions, the choice of ligand can be critical.[2]

  • Side Reactions: The formation of unwanted byproducts can significantly consume your starting materials.

    • Common Side Reactions:

      • Hydrolysis: The piperazine-2,6-dione ring can be susceptible to hydrolysis, especially under harsh basic or acidic conditions.[3][4]

      • Di-substitution: In cases of N-alkylation of a piperazine-2,6-dione precursor, di-alkylation can occur if both nitrogen atoms are available for reaction.[5]

    • Optimization:

      • Control Stoichiometry: Precise control over the stoichiometry of your reactants is essential. For instance, when aiming for mono-alkylation, using a large excess of the piperazine starting material can statistically favor the desired product.[5][6]

      • Protecting Groups: Employing protecting groups, such as a Boc group, on one of the nitrogen atoms can prevent unwanted side reactions.[2][6][7]

      • Slow Addition: A slow, dropwise addition of a reactive reagent can help maintain a low concentration in the reaction mixture, thereby minimizing side reactions.[2][5]

  • Purification Losses: The purification process itself can lead to a significant loss of product.

    • Optimization:

      • Crystallization: Developing a crystallization protocol is often preferable to chromatography for larger scale purifications as it can minimize product loss.[1] Experiment with various solvent systems to find optimal conditions.

      • Optimized Workup: A well-designed aqueous workup with appropriate extractions and washes can remove many impurities before the final purification step.[1]

Troubleshooting Workflow for Low Yields

Troubleshooting Low Yields start Low Yield Observed check_completion Analyze Crude Reaction Mixture (TLC, LC-MS, NMR) start->check_completion incomplete Incomplete Reaction? check_completion->incomplete side_products Significant Side Products? incomplete->side_products No optimize_conditions Optimize Reaction Conditions: - Increase Temperature - Extend Reaction Time - Change Solvent/Catalyst incomplete->optimize_conditions Yes identify_byproducts Identify Side Products (MS, NMR) side_products->identify_byproducts Yes review_purification Review Purification Strategy: - Develop Crystallization Protocol - Optimize Workup side_products->review_purification No end_goal Improved Yield optimize_conditions->end_goal address_side_reactions Address Specific Side Reactions: - Adjust Stoichiometry - Use Protecting Groups - Slow Reagent Addition identify_byproducts->address_side_reactions review_purification->end_goal address_side_reactions->end_goal Synthesis Workflow start Starting Materials: - Iminodiacetic Acid - Primary Amine reaction Condensation Reaction (e.g., Microwave Irradiation) start->reaction workup Reaction Workup - Cooling - Concentration reaction->workup purification Purification - Crystallization or - Column Chromatography workup->purification product Pure 4-Substituted Piperazine-2,6-dione purification->product

Sources

Troubleshooting

Technical Support Center: Solubilizing 4-Methylpiperazine-2,6-dione for In Vitro Assays

Welcome to the technical support center for handling 4-Methylpiperazine-2,6-dione. This guide is designed for researchers, scientists, and drug development professionals to provide practical, in-depth solutions for the s...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for handling 4-Methylpiperazine-2,6-dione. This guide is designed for researchers, scientists, and drug development professionals to provide practical, in-depth solutions for the solubility challenges associated with this compound in in vitro settings. Our goal is to equip you with the knowledge to not only solve immediate precipitation issues but also to develop robust, reliable, and repeatable experimental protocols.

Part 1: Frequently Asked Questions (FAQs)

This section provides quick answers to the most common initial questions regarding the handling and solubilization of 4-Methylpiperazine-2,6-dione.

Q1: What is the recommended starting solvent for making a stock solution of 4-Methylpiperazine-2,6-dione?

A1: For a novel compound like 4-Methylpiperazine-2,6-dione, where extensive public data on solubility may be limited, the standard industry practice is to start with a highly versatile, water-miscible organic solvent. Dimethyl sulfoxide (DMSO) is the most common and recommended starting solvent due to its strong solubilizing power for a wide range of organic molecules.[1] Prepare a high-concentration stock, for example, 10-50 mM, in 100% anhydrous DMSO.[2][3]

Q2: My compound precipitated when I diluted my DMSO stock into my aqueous assay buffer. What is the most likely cause?

A2: This is a classic sign of a compound "crashing out" of solution. It occurs when the concentration of the compound exceeds its solubility limit in the final aqueous medium. The primary causes are:

  • High Final Concentration: The target concentration in your assay may be too high for the compound's aqueous solubility.

  • Insufficient Co-solvent: The final percentage of DMSO in the assay well is too low to keep the compound dissolved.[4]

  • Buffer Composition: The pH, salt concentration, or protein content of your media can significantly impact the compound's solubility.

Q3: What is the maximum concentration of DMSO that is safe for my cell-based assay?

A3: There is no universal maximum, as tolerance is highly cell-line and assay-duration dependent. However, a widely accepted general guideline is to keep the final DMSO concentration at or below 0.5%.[2] Many sensitive or primary cell lines may require concentrations as low as 0.1%.[2][5] It is imperative to perform a vehicle control experiment to determine the tolerance of your specific system.[5]

Q4: Can I warm the solution to help dissolve the compound?

A4: Yes, gentle warming can be an effective strategy to aid initial dissolution in the stock solvent.[3][6] Using a 37°C water bath or incubator for 10-30 minutes, often combined with vortexing or sonication, can help overcome the activation energy required for dissolution.[6] However, be cautious about the thermal stability of 4-Methylpiperazine-2,6-dione. Always visually inspect the solution after it returns to room temperature to ensure the compound does not precipitate back out.

Part 2: Troubleshooting Guide: From Precipitation to Clear Solution

This section provides a systematic approach to troubleshooting and resolving solubility issues when simple dissolution in DMSO is insufficient.

Issue: Compound Precipitates in Aqueous Buffer Despite Low DMSO Concentration

When your compound fails to remain in solution after dilution from a DMSO stock, a more systematic formulation strategy is required. The following workflow will guide you through the next steps.

Troubleshooting_Workflow start Compound Precipitation in Aqueous Buffer check_dmso Is final DMSO concentration <0.5%? start->check_dmso increase_dmso Increase DMSO (if tolerated by assay) Run vehicle controls. check_dmso->increase_dmso No ph_modification Strategy 1: pH Modification check_dmso->ph_modification Yes end Clear Solution & Validated Assay increase_dmso->end cyclodextrin Strategy 2: Cyclodextrin Complexation ph_modification->cyclodextrin evaluate_ph Determine pKa (estimated) Test solubility in buffers (pH 4.0 - 9.0) ph_modification->evaluate_ph surfactant Strategy 3: Surfactant Micelles cyclodextrin->surfactant evaluate_cd Screen HP-β-CD (0.5% - 2% w/v) Prepare drug:CD complex cyclodextrin->evaluate_cd evaluate_surf Screen non-ionic surfactants (e.g., Tween® 80, Pluronic® F-68) Work above CMC surfactant->evaluate_surf evaluate_ph->end evaluate_cd->end evaluate_surf->end

Caption: A decision tree for troubleshooting compound precipitation.

Q5: How can I use pH to improve the solubility of 4-Methylpiperazine-2,6-dione?

A5: Adjusting the pH of your buffer is a powerful technique for ionizable compounds.[][8][9] The structure of 4-Methylpiperazine-2,6-dione contains a basic tertiary amine (in the piperazine ring) and potentially acidic protons on the carbons adjacent to the dione carbonyls. This suggests the molecule could be protonated at acidic pH or deprotonated at basic pH.

  • Mechanism: By shifting the pH away from the compound's isoelectric point, you increase the proportion of the charged (ionized) species, which is generally much more soluble in aqueous media than the neutral form.[8]

  • Actionable Protocol:

    • Estimate pKa: While the exact pKa of this molecule is not readily published, related structures like piperazine have pKa values around 5.7 and 9.8. The methyl and dione groups will alter this. A reasonable starting point is to screen a range of buffers.

    • Screening: Prepare a series of simple buffers (e.g., citrate for pH 4-6, phosphate for pH 6-8, borate for pH 8-9).

    • Test Solubility: Add a small amount of your DMSO stock solution to each buffer to your target final concentration.

    • Observe: Visually inspect for precipitation immediately and after a set incubation time (e.g., 2 hours) at room temperature. The pH that yields a clear solution is a promising candidate for your assay buffer, provided it is compatible with your biological system.

pH_Effect low_ph_label Low pH (e.g., < 6) Protonated Amine (Cationic) Likely HIGHER Solubility compound_img neutral_ph_label Neutral pH (pI) Zwitterionic/Neutral Form Likely LOWEST Solubility high_ph_label High pH (e.g., > 9) Deprotonated Amide (Anionic) Likely HIGHER Solubility

Caption: Conceptual effect of pH on the ionization and solubility of an amphoteric molecule.

Q6: Co-solvents and pH adjustment are not working or are incompatible with my assay. What's next?

A6: If the above methods fail, you should explore formulation strategies that encapsulate the molecule. The two most common approaches are cyclodextrins and surfactants.

  • Cyclodextrins: These are cyclic oligosaccharides that form a truncated cone with a hydrophobic interior and a hydrophilic exterior.[10][11] They can form "inclusion complexes" with poorly soluble drugs, effectively shielding the hydrophobic parts of the molecule from water.[10][12][13]

    • Recommended Agent: Hydroxypropyl-β-cyclodextrin (HP-β-CD) is widely used in pharmaceuticals due to its high aqueous solubility and low toxicity.[14]

    • Screening: Prepare solutions of HP-β-CD in your assay buffer (e.g., 0.5%, 1%, 2% w/v) and test if they can maintain your compound in solution.

  • Surfactants: Surfactants, or detergents, are amphipathic molecules that, above a certain concentration (the Critical Micelle Concentration or CMC), form micelles.[15] These micelles have a hydrophobic core that can sequester your compound, increasing its apparent solubility.[15]

    • Recommended Agents: For biological assays, non-ionic surfactants are preferred as they are generally milder and less denaturing than ionic ones.[16] Good starting points include Tween® 80 or Pluronic® F-68.[17][18]

    • Screening: Prepare solutions of the surfactant in your buffer at concentrations well above their known CMC and test for solubility improvement. Be aware that surfactants can interfere with some assays, so proper controls are essential.[17]

Table 1: Comparison of Advanced Solubilization Strategies
StrategyMechanism of ActionRecommended AgentsProsCons
pH Adjustment Increases the fraction of the more soluble, ionized form of the drug.[19]Citrate, Phosphate, Borate buffersSimple, inexpensive, and easy to implement.[9]Only works for ionizable compounds; the required pH may be incompatible with the biological assay.
Cyclodextrins Forms a host-guest inclusion complex, shielding the hydrophobic drug molecule.[12][13]HP-β-CD, SBE-β-CDLow toxicity, widely used in pharmaceutical formulations.[13][14]Can be expensive; may interact with cell membranes or other assay components.[11]
Surfactants Sequesters the drug within the hydrophobic core of micelles.[15]Tween® 80, Pluronic® F-68, Triton™ X-100High solubilizing capacity.Can denature proteins or disrupt cell membranes; may interfere with assay readout.[17][18]

Part 3: Protocols and Best Practices

This section provides detailed, step-by-step procedures for preparing and handling solutions of 4-Methylpiperazine-2,6-dione.

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the standard procedure for creating a primary stock solution.[20]

Materials:

  • 4-Methylpiperazine-2,6-dione (MW: 128.13 g/mol )[21]

  • Anhydrous, sterile DMSO

  • Analytical balance

  • Sterile, amber glass vial or microcentrifuge tube[3]

  • Vortex mixer and/or sonicator

Procedure:

  • Calculation: To make 1 mL of a 10 mM stock solution:

    • Mass (mg) = 10 mmol/L * 0.001 L * 128.13 g/mol * 1000 mg/g = 1.28 mg

  • Equilibration: Allow the vial of 4-Methylpiperazine-2,6-dione to come to room temperature before opening to prevent moisture condensation.[3]

  • Weighing: Tare a sterile vial on the analytical balance. Carefully weigh 1.28 mg of the compound directly into the vial.

  • Dissolution: Add 1 mL of anhydrous DMSO to the vial.

  • Mixing: Cap the vial tightly and vortex for 1-2 minutes. If particulates remain, sonicate the vial or gently warm it at 37°C for 15-30 minutes, followed by vortexing.[6]

  • Inspection: Ensure the solution is completely clear with no visible precipitate.

  • Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.[4][20] Store aliquots at -20°C or -80°C, protected from light.

Protocol 2: Serial Dilution for In Vitro Assays

This protocol minimizes the risk of precipitation during dilution into aqueous media.

Procedure:

  • Intermediate Dilution (Optional but Recommended): First, dilute your 10 mM DMSO stock into your complete cell culture medium or assay buffer to create a high-concentration intermediate stock (e.g., 200 µM). This intermediate stock will have a higher DMSO concentration (e.g., 2%) which helps maintain solubility.

  • Final Dilution: Perform your final serial dilutions from this 200 µM intermediate stock. This ensures that when you add the compound to your assay plate, the change in solvent environment is less drastic.

  • Mixing Technique: When adding a concentrated stock to an aqueous solution, add the stock solution to the buffer while gently vortexing or swirling the buffer.[6] This rapid mixing helps prevent localized high concentrations that can trigger precipitation.

Protocol 3: Establishing a Vehicle Control

A vehicle control is non-negotiable for ensuring your solubilization method does not affect your experimental results.

Procedure:

  • Prepare a "Mock" Stock: Create a solution containing your chosen solubilizing agent(s) at the highest concentration used in your experiment, but without the 4-Methylpiperazine-2,6-dione.

    • Example: If your highest compound concentration results in a final well concentration of 0.5% DMSO and 1% HP-β-CD, your vehicle control stock should be 0.5% DMSO and 1% HP-β-CD in the same buffer.

  • Treat Cells/Assay: Add this vehicle control to a set of wells or tubes in every experiment.

  • Analysis: The readout from the vehicle control group is your baseline. Any activity observed in the compound-treated groups must be significantly different from this baseline to be considered a true effect of the compound.

References

  • From what concentration of DMSO is harmful to cell in vivo and vitro? - ResearchGate. (2017). Available at: [Link]

  • What is maximum allowable concentration of DMSO as solvent for drugs to check activity on animal cell lines? | ResearchGate. (2016). Available at: [Link]

  • application note - jagiellonian center of innovation - the study of the influence of dmso on human fibroblasts proliferation in-vitro. Available at: [Link]

  • pH ADJUSTMENT AND INCLUSION COMPLEX FORMATION WITH HYDROXYPROPYL-β-CYCLODEXTRIN TO INCREASE p-METHOXYCINNAMIC ACID SOLUBILITY - Journal of Chemical Technology and Metallurgy. (2022). Available at: [Link]

  • DMSO usage in cell culture - LifeTein. (2023). Available at: [Link]

  • Solubility enhancement techniques: A comprehensive review - WJBPHS. (2023). Available at: [Link]

  • Cyclodextrins and their application in enhancing the solubility, dissolution rate and bioavailability - SciSpace. Available at: [Link]

  • Evaluation of surfactants as solubilizing agents in microsomal metabolism reactions with lipophilic substrates - PubMed. Available at: [Link]

  • Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes - MDPI. Available at: [Link]

  • Protocol for Emulate Organ-Chips: Compound Treatment Solution Preparation and Treatment. Available at: [Link]

  • How to enhance drug solubility for in vitro assays? - ResearchGate. (2014). Available at: [Link]

  • PH correction: Significance and symbolism. (2025). Available at: [Link]

  • Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC - PubMed Central. Available at: [Link]

  • (PDF) CYCLODEXTRINS AND THEIR APPLICATION IN ENHANCING THE SOLUBILITY, DISSOLUTION RATE AND BIOAVAILABILITY - ResearchGate. Available at: [Link]

  • Cyclodextrins as pharmaceutical solubilizers | Request PDF - ResearchGate. (2025). Available at: [Link]

  • CompoundingToday.com | pH Adjusting Database. Available at: [Link]

  • Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry | Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]

  • Techniques for Improving Solubility - International Journal of Medical Science and Dental Research. Available at: [Link]

  • 5 Novel Techniques for Solubility Enhancement - Ascendia Pharmaceutical Solutions. (2021). Available at: [Link]

  • STRATEGIES FOR SOLUBILITY ENHANCEMENT OF POORLY SOLUBLE DRUGS Review Article - International Journal of Pharmaceutical Sciences Review and Research. (2011). Available at: [Link]

  • Technologies for Solubility, Dissolution and Permeation Enhancement of Natural Compounds - MDPI. Available at: [Link]

  • Compound Handling Instructions | PDF | Solubility | Dimethyl Sulfoxide - Scribd. Available at: [Link]

  • 22 Solubility assessment and screening of oils, surfactants and cosurfactants combinations for self-emulsion formulation of resv. Available at: [Link]

  • Piperazine | C4H10N2 | CID 4837 - PubChem - NIH. Available at: [Link]

  • 4-Methylpiperidine | C6H13N | CID 69381 - PubChem. Available at: [Link]

  • Piperazine-2,6-dione | C4H6N2O2 | CID 338690 - PubChem - NIH. Available at: [Link]

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Optimization

Technical Support Center: Scaling Up the Production of 4-Methylpiperazine-2,6-dione

Welcome to the technical support center for the synthesis and scale-up of 4-Methylpiperazine-2,6-dione. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis and scale-up of 4-Methylpiperazine-2,6-dione. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and answers to frequently asked questions. Our goal is to empower you with the knowledge to confidently and efficiently scale your production while maintaining the highest standards of quality and safety.

I. Introduction to the Synthesis of 4-Methylpiperazine-2,6-dione

4-Methylpiperazine-2,6-dione is a valuable heterocyclic compound with applications in medicinal chemistry and materials science. The most common and scalable synthetic approach involves a two-step process: the synthesis of the key intermediate, N-methyliminodiacetic acid (MIDA), followed by its thermal cyclization. This guide will focus on the practical aspects of scaling up this synthesis, addressing common challenges and providing robust solutions.

Overall Synthetic Workflow:

Start Starting Materials: Iminodiacetic Acid, Formalin, Formic Acid MIDA Step 1: Synthesis of N-Methyliminodiacetic Acid (MIDA) Start->MIDA Eschweiler-Clarke Reaction Cyclization Step 2: Thermal Cyclization MIDA->Cyclization Thermal Condensation with Urea Purification Purification Cyclization->Purification QC Quality Control Purification->QC Final 4-Methylpiperazine-2,6-dione QC->Final Start N-Methyliminodiacetic Acid + Urea Heating Heat to 160-180 °C Start->Heating Reaction Cyclization (Ammonia and Water byproduct) Heating->Reaction Cooling Cool to Room Temperature Reaction->Cooling Recrystallization Recrystallize from Ethanol Cooling->Recrystallization Product Pure 4-Methylpiperazine-2,6-dione Recrystallization->Product

Troubleshooting

stability issues of 4-Methylpiperazine-2,6-dione in solution

Welcome to the technical support guide for 4-Methylpiperazine-2,6-dione. This document is designed for researchers, scientists, and drug development professionals to provide in-depth insights and practical troubleshootin...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for 4-Methylpiperazine-2,6-dione. This document is designed for researchers, scientists, and drug development professionals to provide in-depth insights and practical troubleshooting advice regarding the stability of this compound in solution. Understanding and controlling its stability is paramount for generating reproducible and reliable experimental data.

Section 1: Frequently Asked Questions (FAQs) - Understanding the Stability Profile

This section addresses the most common questions regarding the chemical behavior of 4-Methylpiperazine-2,6-dione in experimental settings.

Q1: What is the primary degradation pathway for 4-Methylpiperazine-2,6-dione in aqueous solutions?

The principal stability concern for 4-Methylpiperazine-2,6-dione is the hydrolysis of its cyclic imide (or more accurately, cyclic diamide) ring. This class of compounds is susceptible to ring-opening via cleavage of one of the amide bonds. The reaction is catalyzed by both acid and base, resulting in the formation of a linear N-substituted amino acid derivative.

This hydrolytic degradation is a common characteristic of related structures like piperazine-2,5-diones and other cyclic imides.[1][2][3] The presence of water is the key reactant, and the rate of this degradation is highly dependent on the solution's pH and temperature.

Caption: Primary hydrolytic degradation pathway of 4-Methylpiperazine-2,6-dione.

Q2: How does solution pH influence the stability of 4-Methylpiperazine-2,6-dione?

The pH of the solution is a critical factor governing the rate of hydrolysis. Generally, cyclic imides exhibit a U-shaped or V-shaped pH-rate profile, where stability is greatest at a specific acidic pH and degradation accelerates under both strongly acidic and, more significantly, neutral to basic conditions.

  • Acidic Conditions (pH < 4): Specific acid-catalyzed hydrolysis occurs. The rate is typically slower here than in basic conditions.

  • Neutral to Basic Conditions (pH > 5): The compound is highly susceptible to base-catalyzed hydrolysis. Studies on similar cyclic imides show that both the formation and subsequent hydrolysis of the imide ring are highly sensitive to pH, with reactivity increasing significantly at pH 7.4 and above.[4] For diketopiperazines, hydrolysis of the amide bond is the predominant reaction at pH levels greater than 5.[3]

Therefore, for maximum stability in aqueous media, buffered solutions in the acidic range (e.g., pH 3-5) are recommended for short-term storage and experimental use.

Q3: What is the effect of temperature on the degradation rate?

As with most chemical reactions, the degradation of 4-Methylpiperazine-2,6-dione is accelerated by increased temperature. Thermal degradation follows the principles of Arrhenius kinetics, where the rate constant increases exponentially with temperature.[5][6] For high-concentration piperazine solutions used in industrial applications, thermal degradation becomes significant at temperatures above 135-150°C.[5] While laboratory conditions are typically milder, it is crucial to understand that storing solutions at elevated temperatures (e.g., 37°C for cell culture experiments) will shorten the compound's effective half-life compared to storage at 4°C or -20°C.

Q4: How do different buffers or solvents affect stability?

The choice of buffer can directly influence stability through catalytic effects. Phosphate buffers, for instance, have been shown to accelerate the formation and hydrolysis of cyclic imides compared to non-participating buffers.[7] The phosphate ion can act as a general acid/base catalyst, facilitating the hydrolytic reaction. When possible, consider using buffers with minimal catalytic activity, such as citrate or acetate, if working in a pH range where they are effective.

Regarding organic solvents, 4-Methylpiperazine-2,6-dione is expected to be significantly more stable in anhydrous aprotic solvents (e.g., DMSO, DMF, Acetonitrile) than in aqueous solutions, as water is a necessary reactant for hydrolysis. Stock solutions should always be prepared in a high-quality anhydrous solvent like DMSO.

Section 2: Troubleshooting Guide

This guide provides solutions to common problems encountered during experimentation.

Observed Problem Potential Cause Recommended Action & Explanation
Inconsistent biological activity or decreasing potency over time. Compound Degradation: The active 4-Methylpiperazine-2,6-dione is hydrolyzing into its inactive, ring-opened form in your aqueous assay buffer (e.g., cell culture media, PBS).1. Prepare Fresh Solutions: Make fresh dilutions of your DMSO stock into aqueous buffer immediately before each experiment. 2. Analyze Purity: Use HPLC to check the purity of your stock solution and the freshly diluted working solution. 3. pH Control: If possible, perform the assay in a buffer system where the compound is more stable (acidic pH), or minimize the incubation time in physiological (pH ~7.4) buffers.
Appearance of a new, more polar peak in HPLC/LC-MS analysis. Hydrolytic Degradation: The new peak is likely the ring-opened carboxylic acid product, which is more polar than the parent compound and thus has a shorter retention time on a reverse-phase column.1. Confirm Identity: If using LC-MS, check the mass of the new peak. It should correspond to the parent compound + 18 Da (the mass of H₂O). 2. Perform a Forced Degradation Study: Intentionally degrade a sample by treating it with a mild base (e.g., pH 9 buffer) and warming it slightly. The new peak should increase in size, confirming it as the degradant.
Poor solubility or precipitation in aqueous buffer. pH-Dependent Solubility: The compound's solubility may vary with pH. The parent compound is neutral, while the degradation product is zwitterionic or charged, which could alter solubility.1. Check pH of Stock Addition: Adding a small volume of acidic or basic stock (e.g., if prepared with additives) to a weakly buffered solution can drastically change the local pH and cause precipitation. 2. Use Co-solvents: Consider the use of a small percentage of an organic co-solvent (e.g., 1-5% DMSO or ethanol) in your final aqueous solution to improve solubility, if compatible with your experimental system.

Section 3: Experimental Protocols & Methodologies

These protocols provide a framework for assessing and managing the stability of 4-Methylpiperazine-2,6-dione.

Protocol 1: pH-Dependent Stability Assessment

This protocol allows you to determine the optimal pH for your compound's stability in an aqueous environment.

start 1. Prepare 10 mM Stock in Anhydrous DMSO prep_buffers 2. Prepare Buffers (e.g., pH 3, 5, 7.4, 9) start->prep_buffers dilute 3. Dilute Stock to 100 µM in each buffer (T=0 sample) prep_buffers->dilute incubate 4. Incubate Solutions at desired temp (e.g., 25°C or 37°C) dilute->incubate sample 5. Collect Aliquots at time points (e.g., 0, 2, 4, 8, 24h) incubate->sample analyze 6. Analyze by HPLC-UV Quantify peak area of parent compound sample->analyze plot 7. Plot % Remaining vs. Time Calculate degradation rate constant (k) and half-life (t½) for each pH analyze->plot

Caption: Workflow for a pH-rate profile stability study.

Step-by-Step Methodology:

  • Stock Solution Preparation: Prepare a concentrated stock solution (e.g., 10 mg/mL or ~78 mM) of 4-Methylpiperazine-2,6-dione in high-quality, anhydrous DMSO.

  • Buffer Preparation: Prepare a series of buffers covering the desired pH range. For example:

    • pH 3.0: 50 mM Citrate Buffer

    • pH 5.0: 50 mM Acetate Buffer

    • pH 7.4: 50 mM Phosphate Buffer (PBS)

    • pH 9.0: 50 mM Borate Buffer

  • Initiate Experiment: At time zero (T=0), dilute the DMSO stock into each buffer to a final concentration suitable for analysis (e.g., 100 µM). Ensure the final DMSO concentration is low and consistent across all samples (e.g., <1%). Immediately take an aliquot from each solution for T=0 analysis.

  • Incubation: Incubate the remaining solutions at a constant, controlled temperature (e.g., 37°C).

  • Sampling: Withdraw aliquots from each pH solution at predetermined time points (e.g., 1, 4, 8, 12, 24 hours). If the reaction is fast, you may need to quench the degradation by adding an equal volume of a strong acid (e.g., 0.1 M HCl) and freezing immediately.

  • Analysis: Analyze all samples by a suitable validated analytical method, such as HPLC-UV or LC-MS.[8][9][10]

    • Method Example (HPLC-UV):

      • Column: C18 reverse-phase, 4.6 x 150 mm, 5 µm

      • Mobile Phase: Isocratic or gradient elution with Acetonitrile and Water (with 0.1% Formic Acid).

      • Flow Rate: 1.0 mL/min

      • Detection: UV at a suitable wavelength (e.g., 210 nm).

  • Data Interpretation: Calculate the percentage of the initial compound remaining at each time point for each pH. Plot ln(% Remaining) versus time. The slope of this line will be the negative of the pseudo-first-order degradation rate constant (-k). The half-life can be calculated as t½ = 0.693 / k.

Table 1: Illustrative pH-Stability Data

The following table presents example data based on the known behavior of cyclic imides to illustrate the expected outcome of a stability study.[3][4]

pHBuffer SystemTemperature (°C)Pseudo-first-order Rate Constant (k, hr⁻¹) (Illustrative)Half-life (t½, hours) (Illustrative)Stability Assessment
3.0Citrate370.005138.6High
5.0Acetate370.002346.5Very High
7.4Phosphate370.04515.4Moderate to Low
9.0Borate370.1504.6Very Low

Section 4: Storage and Handling Recommendations

To ensure the integrity of 4-Methylpiperazine-2,6-dione for your research, follow these guidelines:

  • Solid Compound: Store the solid material at -20°C in a desiccated environment.

  • Stock Solutions: Prepare concentrated stock solutions in anhydrous DMSO. Aliquot into single-use vials to avoid repeated freeze-thaw cycles and moisture introduction. Store at -20°C or -80°C.

  • Aqueous Solutions: Avoid preparing and storing aqueous solutions. Dilute from the organic stock into aqueous buffers immediately before use. Do not store leftover aqueous dilutions for later experiments.

By understanding the inherent stability characteristics of 4-Methylpiperazine-2,6-dione and implementing these handling and troubleshooting strategies, you can ensure the accuracy and reproducibility of your experimental results.

References

  • Genesis and regulation of C-terminal cyclic imides from protein damage. PubMed Central. Available at: [Link]

  • Kang, S. O., Vukovic, S., Custelcean, R. et al. (2012). Cyclic imide dioximes: Formation and hydrolytic stability. Oak Ridge National Laboratory. Available at: [Link]

  • Genesis and regulation of C-terminal cyclic imides from protein damage. bioRxiv. Available at: [Link]

  • Genesis and regulation of C-terminal cyclic imides from protein damage. bioRxiv. Available at: [Link]

  • Cyclic Imide Dioximes: Formation and Hydrolytic Stability. ResearchGate. Available at: [Link]

  • Analytical Methods for the determination of piperazines. RSC Publishing. Available at: [Link]

  • Studies on the metabolism of 4-methyl-piperazine-1-carbodithioc acid 3-cyano-3,3-diphenylpropyl ester hydrochloride in rats. PubMed. Available at: [Link]

  • Thermal Degradation of Piperazine Blends with Diamines. ResearchGate. Available at: [Link]

  • Thermal Degradation of Piperazine/4-Hydroxy-1-methylpiperidine for CO₂ Capture. ResearchGate. Available at: [Link]

  • Thermal Degradation of Piperazine in Sulfolane Aqueous Solution in CO 2 Capture Process. MDPI. Available at: [Link]

  • Thermal degradation of piperazine and its structural analogs. ResearchGate. Available at: [Link]

  • Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Journal of Chemical and Pharmaceutical Research. Available at: [Link]

  • Extraction and purification method of 1-amino-4-methylpiperazine. Google Patents.
  • Synthesis of piperidine-2,6-dione derivatives 4a-c. ResearchGate. Available at: [Link]

  • The hydrolysis of piperazine-2,5-dione. PubMed. Available at: [Link]

  • Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. United Nations Office on Drugs and Crime. Available at: [Link]

  • Thermal Degradation and Oxidation of Aqueous Piperazine for Carbon Dioxide Capture. University of Texas at Austin. Available at: [Link]

  • Identification of New N-methyl-piperazine Chalcones as Dual MAO-B/AChE Inhibitors. MDPI. Available at: [Link]

  • A Review on Analytical Methods for Piperazine Determination. NTU Journal of Pure Sciences. Available at: [Link]

  • Diketopiperazine formation, hydrolysis, and epimerization of the new dipeptide angiotensin-converting enzyme inhibitor RS-10085. PubMed. Available at: [Link]

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Optimization

Technical Support Center: Overcoming Resistance with 4-Methylpiperazine-2,6-dione Analogs

Welcome to the technical support center for researchers utilizing 4-Methylpiperazine-2,6-dione analogs in their experiments. This guide is designed to provide in-depth troubleshooting and frequently asked questions (FAQs...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for researchers utilizing 4-Methylpiperazine-2,6-dione analogs in their experiments. This guide is designed to provide in-depth troubleshooting and frequently asked questions (FAQs) to help you navigate the complexities of acquired resistance to these potent molecular glue degraders. As drug development professionals, understanding the nuances of your experimental system is paramount to success. This resource is structured to provide not only procedural guidance but also the scientific rationale behind each recommendation.

I. Conceptual Overview: The Power and Pitfalls of 4-Methylpiperazine-2,6-dione Analogs

4-Methylpiperazine-2,6-dione analogs are a class of small molecules that function as "molecular glues."[1][2][3] They act by inducing a novel protein-protein interaction between a target protein and an E3 ubiquitin ligase, most commonly Cereblon (CRBN).[4][5][6][7][8] This induced proximity leads to the ubiquitination and subsequent degradation of the target protein by the proteasome, the cell's natural protein disposal system.[9][10][11][12][13] This targeted protein degradation (TPD) approach offers a powerful strategy to eliminate disease-causing proteins that have been historically difficult to target with conventional inhibitors.[1][3][14][15]

However, as with many targeted therapies, cancer cells can develop resistance, rendering the treatment ineffective.[1][16] Understanding and overcoming this resistance is a critical challenge in the field. This guide will provide a framework for troubleshooting common issues and exploring strategies to circumvent resistance mechanisms.

Signaling Pathway: Mechanism of Action

The following diagram illustrates the canonical mechanism of action for 4-Methylpiperazine-2,6-dione analogs.

Molecular_Glue_Mechanism cluster_0 Cellular Environment Analog 4-Methylpiperazine-2,6-dione Analog CRBN Cereblon (CRBN) E3 Ligase Complex Analog->CRBN Binds Ternary_Complex Ternary Complex (Analog-CRBN-Target) Target Target Protein (e.g., Oncogene) CRBN->Target Recruits Proteasome 26S Proteasome Target->Proteasome Enters Degraded_Peptides Degraded Peptides Proteasome->Degraded_Peptides Degrades Ub Ubiquitin (Ub) Ub->Target Tags Target Ternary_Complex->Ub Ubiquitination

Caption: Mechanism of action of 4-Methylpiperazine-2,6-dione analogs.

II. Frequently Asked Questions (FAQs)

This section addresses common questions encountered during the use of 4-Methylpiperazine-2,6-dione analogs.

Q1: My compound is no longer effective in my cell line, which was previously sensitive. What are the potential causes?

A1: This is a classic case of acquired resistance. The most common mechanisms of resistance to CRBN-mediated degraders fall into two main categories:

  • CRBN-dependent resistance:

    • Downregulation or loss of CRBN expression: The most straightforward resistance mechanism is the cell reducing or eliminating the expression of Cereblon, the E3 ligase required for the analog's activity.[7][8][16]

    • Mutations in CRBN: Mutations in the CRBN gene can prevent the binding of the 4-Methylpiperazine-2,6-dione analog or disrupt the formation of a functional E3 ligase complex.[4][6]

    • Alternative splicing of CRBN: Altered splicing of the CRBN transcript can lead to a non-functional protein.[6]

  • CRBN-independent resistance:

    • Alterations in the target protein: Mutations in the target protein can prevent its recognition by the CRBN-analog complex.

    • Upregulation of bypass pathways: Cancer cells can activate alternative signaling pathways to compensate for the degradation of the target protein.[4][5][6]

    • Changes in the tumor microenvironment: Factors within the tumor microenvironment can contribute to drug resistance.[4][5]

    • Drug efflux pumps: Increased expression of drug efflux pumps can reduce the intracellular concentration of the analog.

Q2: How can I determine if my resistant cell line has altered CRBN expression?

A2: You can assess CRBN expression at both the protein and mRNA levels.

  • Western Blotting: This is the most direct way to measure CRBN protein levels. Compare the CRBN protein expression in your resistant cell line to the parental, sensitive cell line.

  • Quantitative PCR (qPCR): To assess CRBN mRNA levels, perform qPCR on RNA extracted from both sensitive and resistant cell lines.

  • Flow Cytometry: Intracellular staining for CRBN can also be used to quantify protein levels on a single-cell basis.

Q3: What if CRBN expression is normal? How do I investigate other resistance mechanisms?

A3: If CRBN expression is unchanged, you should investigate other potential mechanisms:

  • Sequencing: Sequence the CRBN gene in your resistant cells to identify any potential mutations. Also, sequence the target protein's gene to check for mutations that might interfere with binding.

  • Co-immunoprecipitation (Co-IP): Perform a Co-IP experiment to see if the ternary complex (analog-CRBN-target protein) can still form in the resistant cells.

  • Phospho-proteomics/RNA-seq: These unbiased approaches can help identify upregulated bypass signaling pathways in your resistant cells.

III. Troubleshooting Guide

This section provides a structured approach to troubleshooting common experimental issues.

Problem 1: Decreased or No Target Degradation Observed
Possible Cause Recommended Action Scientific Rationale
Compound Instability or Degradation 1. Prepare fresh stock solutions of the analog. 2. Store stock solutions at the recommended temperature and protect from light. 3. Verify compound integrity using analytical methods like HPLC or LC-MS.4-Methylpiperazine-2,6-dione analogs, like many small molecules, can degrade over time, leading to a loss of activity.
Suboptimal Compound Concentration 1. Perform a dose-response experiment to determine the optimal concentration for target degradation. 2. Ensure the final concentration in your assay is within the effective range.The efficacy of molecular glues is concentration-dependent. Insufficient concentration will not induce efficient ternary complex formation and subsequent degradation.[17]
Incorrect Incubation Time 1. Perform a time-course experiment (e.g., 2, 4, 8, 12, 24 hours) to determine the optimal incubation time for maximal target degradation.The kinetics of target degradation can vary between cell lines and target proteins.[17]
Cell Line Authenticity and Passage Number 1. Verify the identity of your cell line using short tandem repeat (STR) profiling. 2. Use cells within a low passage number range to avoid genetic drift and phenotypic changes.Cell lines can be misidentified or can change over time in culture, leading to inconsistent results.
Low CRBN Expression in the Cell Line 1. Confirm CRBN expression in your cell line using Western blotting or qPCR. 2. If CRBN expression is low, consider using a different cell line or overexpressing CRBN.The abundance of the E3 ligase is a critical factor for efficient degradation.[7][8]
Problem 2: High Background or Off-Target Effects
Possible Cause Recommended Action Scientific Rationale
Compound Concentration Too High 1. Titrate the compound to the lowest effective concentration. 2. Use a negative control analog that does not bind CRBN to assess off-target effects.High concentrations of molecular glues can lead to non-specific interactions and off-target toxicity.[17]
Cellular Stress Response 1. Monitor cell viability using assays like MTT or trypan blue exclusion. 2. Check for markers of cellular stress (e.g., cleaved PARP, phosphorylated H2AX).Off-target effects can induce cellular stress, which can confound the interpretation of your results.
"Hook Effect" 1. Perform a detailed dose-response curve to identify the optimal concentration range.At very high concentrations, the formation of binary complexes (analog-CRBN or analog-target) can be favored over the productive ternary complex, leading to reduced degradation.[17]

IV. Experimental Protocols

This section provides detailed protocols for key experiments in studying and overcoming resistance.

Protocol 1: Cellular Thermal Shift Assay (CETSA) to Confirm Target Engagement

The Cellular Thermal Shift Assay (CETSA) is a powerful technique to verify that your 4-Methylpiperazine-2,6-dione analog is binding to its intended target within the cell.[18][19][20][21][22] Ligand binding stabilizes the target protein, leading to a higher melting temperature.[18][19]

Workflow for CETSA

CETSA_Workflow Start Start: Treat cells with analog or vehicle control Heat Heat aliquots of cells to a range of temperatures Start->Heat Lyse Lyse cells to release soluble proteins Heat->Lyse Separate Separate soluble proteins from precipitated proteins (centrifugation) Lyse->Separate Quantify Quantify soluble target protein (e.g., Western Blot, ELISA) Separate->Quantify Plot Plot % soluble protein vs. temperature Quantify->Plot Analyze Analyze for a shift in the melting curve Plot->Analyze

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

Step-by-Step Methodology:

  • Cell Treatment: Plate your cells and treat them with the 4-Methylpiperazine-2,6-dione analog at the desired concentration or with a vehicle control (e.g., DMSO) for the optimal incubation time.

  • Heating: Aliquot the cell suspensions into PCR tubes. Heat the different aliquots to a range of temperatures (e.g., 40°C to 70°C in 2°C increments) for 3 minutes, followed by cooling at room temperature for 3 minutes.

  • Cell Lysis: Lyse the cells by freeze-thaw cycles or by using a mild lysis buffer.

  • Separation of Soluble and Precipitated Proteins: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the precipitated proteins.

  • Quantification of Soluble Protein: Carefully collect the supernatant containing the soluble proteins. Quantify the amount of the target protein in the soluble fraction using Western blotting or an ELISA.

  • Data Analysis: Plot the percentage of soluble target protein against the temperature for both the analog-treated and vehicle-treated samples. A shift in the melting curve to a higher temperature in the presence of the analog indicates target engagement.

Protocol 2: Co-immunoprecipitation (Co-IP) to Assess Ternary Complex Formation

Co-IP is used to determine if the 4-Methylpiperazine-2,6-dione analog can still induce the formation of the ternary complex between CRBN and the target protein in resistant cells.

Workflow for Co-immunoprecipitation

CoIP_Workflow Start Start: Treat cells with analog or vehicle control Lyse Lyse cells under non-denaturing conditions Start->Lyse Preclear Pre-clear lysate with control beads to reduce non-specific binding Lyse->Preclear IP Immunoprecipitate with an antibody against the target protein or CRBN Preclear->IP Wash Wash beads to remove non-specifically bound proteins IP->Wash Elute Elute immunoprecipitated protein complexes Wash->Elute Analyze Analyze eluate by Western blot for the presence of the other components of the ternary complex Elute->Analyze

Caption: Workflow for Co-immunoprecipitation (Co-IP).

Step-by-Step Methodology:

  • Cell Treatment: Treat both sensitive and resistant cells with the 4-Methylpiperazine-2,6-dione analog or a vehicle control.

  • Cell Lysis: Lyse the cells using a non-denaturing lysis buffer (e.g., a buffer without strong ionic detergents like SDS).

  • Pre-clearing: Incubate the cell lysates with control beads (e.g., Protein A/G beads) to reduce non-specific binding.[23]

  • Immunoprecipitation: Incubate the pre-cleared lysates with an antibody against either the target protein or CRBN overnight at 4°C. Then, add Protein A/G beads to pull down the antibody-protein complexes.

  • Washing: Wash the beads several times with the lysis buffer to remove non-specifically bound proteins.

  • Elution: Elute the immunoprecipitated proteins from the beads by boiling in SDS-PAGE sample buffer.

  • Western Blot Analysis: Analyze the eluted samples by Western blotting. If you immunoprecipitated the target protein, probe the blot for CRBN, and vice versa. An increased signal for the co-immunoprecipitated protein in the analog-treated sample indicates the formation of the ternary complex.

V. Strategies for Overcoming Resistance

If you have confirmed resistance in your model system, the following strategies can be explored:

  • Combination Therapies: Combining the 4-Methylpiperazine-2,6-dione analog with an inhibitor of a bypass pathway can re-sensitize resistant cells.[24]

  • Alternative E3 Ligase Recruiters: If resistance is due to alterations in CRBN, consider using a degrader that recruits a different E3 ligase (e.g., VHL).[14][15][16]

  • Next-Generation Analogs: Newer, more potent analogs may be able to overcome resistance by having a higher affinity for CRBN or by being less susceptible to efflux pumps.[7][8]

By systematically troubleshooting and applying these advanced experimental techniques, researchers can gain a deeper understanding of the mechanisms of resistance to 4-Methylpiperazine-2,6-dione analogs and develop effective strategies to overcome them.

VI. References

  • Mishra, A., & Kumar, S. (2019). Targeting the ubiquitin-proteasome pathway to overcome anti-cancer drug resistance. Drug Resistance Updates, 47, 1-18. Retrieved from [Link]

  • Singh, M., & O'Donoghue, A. J. (2022). Combating Malaria: Targeting the Ubiquitin-Proteasome System to Conquer Drug Resistance. International Journal of Molecular Sciences, 23(19), 11843. Retrieved from [Link]

  • Teoh, P. J., & Martin, M. Y. K. (2025). Resistance to immunomodulatory drugs in multiple myeloma: the cereblon pathway and beyond. Haematologica, 110(5), 1074-1087. Retrieved from [Link]

  • Teoh, P. J., & Martin, M. Y. K. (2025). Resistance to immunomodulatory drugs in multiple myeloma: the cereblon pathway and beyond. Haematologica, 110(5), 1074-1087. Retrieved from [Link]

  • Ates, H. C., & Tsvetkov, P. (2020). The Ubiquitin-Proteasome Pathway and Resistance Mechanisms Developed Against the Proteasomal Inhibitors in Cancer Cells. Current Drug Targets, 21(13), 1313-1325. Retrieved from [Link]

  • Teoh, P. J., & Martin, M. Y. K. (2025). Resistance to immunomodulatory drugs in multiple myeloma: the cereblon pathway and beyond. Haematologica, 110(5), 1074-1087. Retrieved from [Link]

  • Technology Networks. (2025). Molecular Glues: The Next Frontier in Targeted Protein Degradation. Retrieved from [Link]

  • Bjorklund, C. C., & Anderson, K. C. (2022). Tumor and microenvironmental mechanisms of resistance to immunomodulatory drugs in multiple myeloma. Frontiers in Immunology, 13, 1042617. Retrieved from [Link]

  • Aragon Health Research Institute. (2023). Targeted protein degradation: Chasing molecular glues and coping with resistance to degraders. Retrieved from [Link]

  • Yang, J., & Crews, C. M. (2020). A Cell-based Target Engagement Assay for the Identification of Cereblon E3 Ubiquitin Ligase Ligands and Their Application in HDAC6 Degraders. bioRxiv. Retrieved from [Link]

  • Martinez Molina, D., & Nordlund, P. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay (CETSA). Current Protocols in Chemical Biology, 8(3), 157-171. Retrieved from [Link]

  • Fulda, S. (2020). Drug Development Targeting the Ubiquitin–Proteasome System (UPS) for the Treatment of Human Cancers. Cancers, 12(6), 1640. Retrieved from [Link]

  • Li, Y., & Zhang, J. (2025). Targeting the ubiquitin–proteasome system and drug therapy in colorectal cancer. Journal of Molecular Cell Biology. Retrieved from [Link]

  • Robers, M. B., & Hartnett, J. R. (2019). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. ACS Chemical Biology, 14(3), 361-367. Retrieved from [Link]

  • Bjorklund, C. C., & Anderson, K. C. (2022). Tumor and microenvironmental mechanisms of resistance to immunomodulatory drugs in multiple myeloma. Frontiers in Immunology, 13, 1042617. Retrieved from [Link]

  • Scinapse. (2025). Molecular Glue Degraders: Advancements in Rational Design, Target Specificity, and Clinical Translation(2020-2024). Retrieved from [Link]

  • Gosavi, P. M., & Liau, B. B. (2021). Profiling the Landscape of Drug Resistance Mutations in Neosubstrates to Molecular Glue Degraders. bioRxiv. Retrieved from [Link]

  • Ryding, S. (2020). Cellular Thermal Shift Assay (CETSA). News-Medical.Net. Retrieved from [Link]

  • Martinez Molina, D., & Nordlund, P. (2016). The Cellular Thermal Shift Assay: A Novel Biophysical Assay for In Situ Drug Target Engagement and Mechanistic Biomarker Studies. Annual Review of Pharmacology and Toxicology, 56, 141-161. Retrieved from [Link]

  • CETSA. (n.d.). CETSA. Retrieved from [Link]

  • BPS Bioscience. (2021). Webinar – Understanding PROTACs-Mediated Targeted Protein Degradation [Video]. YouTube. Retrieved from [Link]

  • Mayor-Ruiz, C., & Winter, G. E. (2025). Cullin-RING ligase BioE3 reveals molecular-glue-induced neosubstrates and rewiring of the endogenous Cereblon ubiquitome. bioRxiv. Retrieved from [Link]

  • Excelra. (2025). Step-by-Step Walkthrough of Targeted Protein Degradation. Retrieved from [Link]

  • Trainor, N., & Ciulli, A. (2021). A beginner's guide to PROTACs and targeted protein degradation. The Biochemist, 43(4), 8-13. Retrieved from [Link]

  • Singh, A., & Kumar, S. (2024). Design, synthesis and evaluation of new methyl piperazine derivatives as anticancer agents. Future Journal of Pharmaceutical Sciences, 10(1), 88. Retrieved from [Link]

  • Ciulli, A., & Trainor, N. (2021). Beginner's guide to PROTACs and targeted protein degradation published. University of Dundee. Retrieved from [Link]

  • Zhang, Y., & Wang, Y. (2021). Piperazine skeleton in the structural modification of natural products: a review. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1386-1407. Retrieved from [Link]

  • Velázquez, S., & Alvarez, R. (2012). Synthesis and evaluation of piperazine and homopiperazine analogues of JS-K, an anti-cancer lead compound. Bioorganic & Medicinal Chemistry Letters, 22(1), 449-452. Retrieved from [Link]

  • Ivanova, A., & Ivanova, L. (2021). Studies on diketopiperazine and dipeptide analogs as opioid receptor ligands. Molecules, 26(11), 3196. Retrieved from [Link]

  • Al-Murshedi, A. M., & Al-Samydai, A. (2024). (S)-3-(3,4-Dihydroxybenzyl) piperazine-2,5-dione (cyclo-Gly-L-DOPA or CG-Nio-CGLD) peptide loaded in Chitosan Glutamate-Coated Niosomes as anti-Colorectal cancer activity. Journal of Drug Delivery Science and Technology, 99, 105828. Retrieved from [Link]

  • Denny, W. A., & Wilson, W. R. (2000). Synthesis and Anti-Cancer Activity of 2,6-disubstituted N-methylpiperidine Derivatives and Their N-oxides. Bioorganic & Medicinal Chemistry, 8(6), 1433-1442. Retrieved from [Link]

  • Singh, A., & Kumar, S. (2024). Design, synthesis and evaluation of new methyl piperazine derivatives as anticancer agents. Future Journal of Pharmaceutical Sciences, 10(1), 88. Retrieved from [Link]

  • Ma, S., & Li, X. (2022). Characterization of substituted piperazines able to reverse MDR in Escherichia coli strains overexpressing resistance-nodulation-cell division (RND) efflux pumps. The Journal of Antimicrobial Chemotherapy, 77(2), 369-377. Retrieved from [Link]

  • Abdelgawad, M. A., & El-Gamal, M. I. (2021). Identification of New N-methyl-piperazine Chalcones as Dual MAO-B/AChE Inhibitors. Molecules, 26(11), 3196. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Refining Analytical Methods for 4-Methylpiperazine-2,6-dione Detection

Welcome to the technical support center for the analytical determination of 4-Methylpiperazine-2,6-dione. This guide is designed for researchers, scientists, and drug development professionals, providing field-proven ins...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the analytical determination of 4-Methylpiperazine-2,6-dione. This guide is designed for researchers, scientists, and drug development professionals, providing field-proven insights and robust troubleshooting strategies. Our goal is to empower you to develop, validate, and execute reliable analytical methods for this compound.

Section 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the analysis of 4-Methylpiperazine-2,6-dione.

Q1: What are the primary analytical challenges associated with 4-Methylpiperazine-2,6-dione?

A1: 4-Methylpiperazine-2,6-dione (MW: 128.1 g/mol ) presents several analytical challenges inherent to small, polar, nitrogen-containing heterocyclic compounds[1][2].

  • Poor Retention in Reversed-Phase Chromatography: Its polarity makes it difficult to retain on traditional C18 columns, often leading to elution near the solvent front and poor separation from other polar matrix components.

  • Weak UV Chromophore: The molecule lacks a significant UV-absorbing chromophore, resulting in low sensitivity when using HPLC with UV detection. This often necessitates derivatization to introduce a UV-active moiety[3].

  • Thermal Instability: While generally more stable than some larger molecules, piperazine derivatives can be susceptible to thermal degradation, which can be a concern if considering Gas Chromatography (GC) based methods[4].

  • Analyte Stability in Biological Matrices: Piperazine compounds can exhibit variable stability in biological matrices like blood or plasma, potentially degrading under certain storage conditions (e.g., room temperature)[5]. A stability study is crucial during method development.

Q2: Which analytical technique is most suitable for the quantification of 4-Methylpiperazine-2,6-dione?

A2: The choice of technique depends on the required sensitivity and the complexity of the sample matrix.

  • LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) is the gold standard and most recommended technique. It offers superior sensitivity and selectivity, allowing for direct analysis at low concentrations without derivatization. It is particularly effective for complex matrices like plasma or urine[6][7].

  • HPLC-UV (High-Performance Liquid Chromatography with UV Detection) is a viable, more accessible option for analyzing bulk substances or simple formulations. However, due to the weak chromophore, achieving low detection limits (ppm levels) typically requires a pre-column or post-column derivatization step to enhance UV absorbance[3].

  • GC-MS (Gas Chromatography-Mass Spectrometry) is generally less suitable. The polarity and potential for thermal degradation of 4-Methylpiperazine-2,6-dione often necessitate a derivatization step to increase volatility and thermal stability, adding complexity to the sample preparation process[6][8].

Q3: How should I prepare stock solutions and handle the reference standard?

A3: Proper handling of the reference standard is critical for accurate quantification.

  • Equilibration: Allow the vial containing the neat standard to equilibrate to room temperature before opening to prevent moisture condensation.

  • Solvent Selection: 4-Methylpiperazine-2,6-dione is soluble in water and polar organic solvents like methanol or acetonitrile[9]. Methanol is an excellent choice for preparing a primary stock solution (e.g., 1 mg/mL).

  • Stock Solution Preparation: Accurately weigh the standard and transfer it to a Class A volumetric flask. Use the chosen solvent to dissolve the compound completely, ensuring quantitative transfer, before diluting to the final volume[10].

  • Storage: Store stock solutions in amber vials at -20°C to minimize degradation[5][11]. Working solutions and calibration standards should be prepared fresh daily or their stability verified.

Section 2: Sample Preparation Workflow & Troubleshooting

Effective sample preparation is paramount for minimizing matrix effects and ensuring robust, reproducible results. The workflow below outlines a standard procedure for extracting 4-Methylpiperazine-2,6-dione from a biological matrix (e.g., plasma) for LC-MS/MS analysis.

G cluster_prep Sample Preparation cluster_troubleshoot Troubleshooting Point Sample Aliquot 100 µL Plasma Spike_IS Spike Internal Standard (e.g., Deuterated Analog) Sample->Spike_IS Spike_Cal Spike Analyte (for Calibrators & QCs) Spike_IS->Spike_Cal Precipitate Add 300 µL Ice-Cold Acetonitrile with 0.1% Formic Acid Spike_Cal->Precipitate Vortex Vortex 1 min Precipitate->Vortex Centrifuge Centrifuge 10 min at 14,000 rpm, 4°C Vortex->Centrifuge Supernatant Transfer Supernatant Centrifuge->Supernatant Low_Recovery Low Recovery? Centrifuge->Low_Recovery Evaporate Evaporate to Dryness (Nitrogen Stream) Supernatant->Evaporate Reconstitute Reconstitute in 100 µL Initial Mobile Phase Evaporate->Reconstitute Inject Inject into LC-MS/MS Reconstitute->Inject Matrix_Effect High Matrix Effect? Inject->Matrix_Effect G cluster_instrument Instrument Checks cluster_method Method Checks cluster_sample Sample & Column Checks Start Problem: No Peak or Low Signal CheckInfusion Infuse Standard Directly. See a signal? Start->CheckInfusion CheckTuning MS Tuning / Calibration Is it within spec? CheckInfusion->CheckTuning No CheckLC LC System Check. Pressure OK? No leaks? CheckInfusion->CheckLC Yes TuningIssue Fix Tuning/Calibration CheckTuning->TuningIssue CheckMRM Are MRM transitions correct? (Precursor/Product Ions) CheckLC->CheckMRM LC OK LCIssue Troubleshoot LC (Pumps, Leaks) CheckLC->LCIssue LC Problem CheckPolarity Is MS in ESI+ mode? CheckMRM->CheckPolarity CheckSamplePrep Sample Prep Error? (e.g., wrong dilution) CheckPolarity->CheckSamplePrep Method OK MethodIssue Correct Method Parameters (Ions, Polarity) CheckPolarity->MethodIssue CheckColumn Is analyte retained? (Eluting in void volume?) CheckSamplePrep->CheckColumn CheckStability Analyte degradation? CheckColumn->CheckStability SampleIssue Re-prepare Sample or Adjust Chromatography CheckStability->SampleIssue

Sources

Optimization

Technical Support Center: Enhancing Cell Permeability of 4-Methylpiperazine-2,6-dione

Document ID: TSC-MPD-001-2026 Last Updated: January 16, 2026 Introduction Welcome to the technical support guide for 4-Methylpiperazine-2,6-dione. This document is designed for researchers, scientists, and drug developme...

Author: BenchChem Technical Support Team. Date: January 2026

Document ID: TSC-MPD-001-2026

Last Updated: January 16, 2026

Introduction

Welcome to the technical support guide for 4-Methylpiperazine-2,6-dione. This document is designed for researchers, scientists, and drug development professionals actively working with this compound. 4-Methylpiperazine-2,6-dione (C₅H₈N₂O₂, MW: 128.13 g/mol ) is a cyclic diamide structure that, while potentially pharmacologically interesting, presents a significant challenge in drug development: low cell permeability.[1][2] Its chemical structure, featuring two carbonyl groups and a secondary amine, contributes to a high polar surface area and hydrogen bonding potential, which are common obstacles to passive diffusion across the lipid bilayer of cell membranes.[3][4]

This guide provides a structured approach to diagnosing permeability issues and implementing scientifically-grounded strategies for enhancement. We will cover everything from initial assessment using standard assays to advanced chemical and formulation-based solutions.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial queries researchers face when poor membrane transport is suspected.

Q1: Why is my 4-Methylpiperazine-2,6-dione compound likely exhibiting low cell permeability?

A: The low permeability of 4-Methylpiperazine-2,6-dione is primarily due to its physicochemical properties. The molecule contains two amide-like bonds and a secondary amine, which are strong hydrogen bond donors and acceptors. This high polarity hinders its ability to passively diffuse across the lipophilic core of the cell membrane. While not a large molecule, its properties are likely unfavorable according to predictive models like Lipinski's Rule of 5, which correlate high hydrogen bonding capacity with poor absorption and permeation.[3]

Q2: How can I quantitatively measure the cell permeability of my compound?

A: Two industry-standard assays are recommended for quantifying permeability:

  • Parallel Artificial Membrane Permeability Assay (PAMPA): This is a high-throughput, cell-free assay that measures passive diffusion across an artificial lipid membrane.[5][6] It's an excellent first-line tool to determine if your compound has an inherent ability to cross a lipid barrier, avoiding the complexities of active transport.[5][6]

  • Caco-2 Permeability Assay: This is a cell-based assay using human colon adenocarcinoma cells that form a monolayer resembling the intestinal epithelium.[7][8] It is considered the gold standard for in vitro prediction of oral drug absorption because it accounts for passive diffusion, paracellular transport, and active transport mechanisms, including efflux pumps.[8][9]

Q3: My PAMPA results are low. What does this mean and what should I do next?

A: Low PAMPA results strongly suggest that the compound's inherent physicochemical properties are preventing it from passively diffusing across a lipid membrane.[6] This is an issue of poor passive permeability. Your next steps should focus on strategies that either mask the compound's polar nature or modify its structure to be more lipophilic. See the Troubleshooting Guide (Section 2.1) for detailed protocols on prodrug and structural modification strategies.

Q4: My compound's permeability is high in the apical-to-basolateral (A-B) direction but very low in the basolateral-to-apical (B-A) direction in the Caco-2 assay. What is happening?

A: This scenario is a classic indicator of active efflux. The Caco-2 cells express efflux transporter proteins (like P-glycoprotein or BCRP) that recognize your compound as a substrate and actively pump it out of the cell, preventing net absorption.[10][11][12] The key metric to calculate is the Efflux Ratio (ER) , which is the ratio of the apparent permeability (Papp) in the B-A direction to the A-B direction. An ER greater than 2 is a strong indicator of active efflux.[9][11]

Q5: Should I pursue a chemical modification strategy or a formulation-based approach to enhance permeability?

A: The choice depends on your resources, stage of development, and the severity of the permeability issue.

  • Chemical Modification (e.g., Prodrugs): This is often a more robust and permanent solution. By covalently modifying the molecule, you can fundamentally change its properties. This is ideal for lead optimization in early-stage discovery. However, it requires significant synthetic chemistry effort and re-evaluation of the new molecular entity's pharmacology and toxicology.[13][14][15]

  • Formulation-Based Approaches: These strategies use excipients or delivery systems to help the existing molecule cross the membrane.[16][17] Examples include lipid-based formulations (like SMEDDS), nanoparticles, or the use of permeation enhancers.[16][18][19] This approach is often faster for preclinical studies and can be effective for compounds that are difficult to modify chemically.[17][19]

Part 2: Troubleshooting Guides & Experimental Protocols

This section provides detailed workflows to diagnose and solve specific permeability problems.

Troubleshooting Low Passive Permeability

Symptom: The compound shows low apparent permeability (Papp) in the PAMPA assay and/or a low Papp (A-B) in the Caco-2 assay with an Efflux Ratio < 2.

Underlying Cause: The molecule's high polarity and hydrogen bonding capacity are preventing it from entering or crossing the lipid membrane.

Solution Workflow:

// Nodes start [label="Low Passive Permeability\n(Low PAMPA)", fillcolor="#F1F3F4", fontcolor="#202124"]; strategy [label="Select Enhancement Strategy", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; prodrug [label="Strategy A:\nProdrug Approach\n(Mask Polarity)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; modification [label="Strategy B:\nStructural Modification\n(Increase Lipophilicity)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; formulation [label="Strategy C:\nFormulation Approach\n(Use Carriers)", fillcolor="#4285F4", fontcolor="#FFFFFF"];

synth_prodrug [label="Synthesize Prodrug\n(e.g., N-acyloxymethyl derivative)", shape=parallelogram, fillcolor="#E8F0FE", fontcolor="#202124"]; synth_analog [label="Synthesize Analog\n(e.g., Add lipophilic group)", shape=parallelogram, fillcolor="#E8F0FE", fontcolor="#202124"]; formulate_drug [label="Develop Formulation\n(e.g., Lipid-based system)", shape=parallelogram, fillcolor="#E8F0FE", fontcolor="#202124"];

validate [label="Validate with Permeability Assays\n(PAMPA / Caco-2)", shape=cylinder, fillcolor="#34A853", fontcolor="#FFFFFF"]; end [label="Permeability Enhanced", fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges start -> strategy; strategy -> prodrug [label=" Chemical \n approach "]; strategy -> modification [label=" Chemical \n approach "]; strategy -> formulation [label=" Formulation \n approach "];

prodrug -> synth_prodrug; modification -> synth_analog; formulation -> formulate_drug;

synth_prodrug -> validate; synth_analog -> validate; formulate_drug -> validate;

validate -> end; } enddot Caption: Workflow for addressing low passive permeability.

Protocol 2.1.1: Prodrug Strategy - N-Acylation to Mask Hydrogen Bond Donor

The secondary amine on the piperazine ring is a key hydrogen bond donor. Masking this group with a lipophilic, yet cleavable, promoiety can dramatically increase passive diffusion. A classic strategy is N-acylation.[20] For example, creating an N-tetradecanoyl derivative has been done on the parent piperazine-2,6-dione scaffold.[21]

  • Objective: To synthesize an N-acyl derivative of 4-Methylpiperazine-2,6-dione to increase its lipophilicity.

  • Materials:

    • 4-Methylpiperazine-2,6-dione

    • Anhydrous solvent (e.g., Dichloromethane, THF)

    • A lipophilic acyl chloride (e.g., Lauroyl chloride, Stearoyl chloride)

    • A non-nucleophilic base (e.g., Triethylamine, DIPEA)

    • Standard workup and purification reagents (Silica gel, solvents for chromatography).

  • Procedure:

    • Dissolve 4-Methylpiperazine-2,6-dione (1.0 eq) in anhydrous DCM under an inert atmosphere (e.g., Nitrogen).

    • Add triethylamine (1.2 eq) and cool the reaction mixture to 0°C.

    • Slowly add the desired acyl chloride (1.1 eq) dropwise to the solution.

    • Allow the reaction to warm to room temperature and stir for 4-18 hours, monitoring by TLC or LC-MS.

    • Upon completion, quench the reaction with saturated sodium bicarbonate solution.

    • Extract the aqueous layer with DCM (3x).

    • Combine the organic layers, dry with anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

    • Purify the crude product by flash column chromatography to yield the N-acyl prodrug.

  • Validation: The resulting prodrug should be re-tested in the PAMPA assay. A significant increase in the Papp value is expected. The stability of the prodrug should then be assessed in plasma and liver microsomes to ensure it can be cleaved back to the active parent drug.

Troubleshooting High Efflux

Symptom: The compound shows a high Efflux Ratio (ER > 2) in a bidirectional Caco-2 assay.[9]

Underlying Cause: The compound is a substrate for an active efflux transporter, such as P-glycoprotein (P-gp), which is actively pumping it out of the cells.[10][22]

Solution Workflow:

// Nodes start [label="High Efflux Ratio\n(ER > 2 in Caco-2)", fillcolor="#F1F3F4", fontcolor="#202124"]; confirm [label="Confirm Transporter Involvement", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; protocol [label="Run Caco-2 Assay with\nKnown Efflux Inhibitor\n(e.g., Verapamil for P-gp)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; result [label="Analyze Results", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"];

no_change [label="ER Unchanged", fillcolor="#EA4335", fontcolor="#FFFFFF"]; er_reduced [label="ER Reduced to ~1", fillcolor="#34A853", fontcolor="#FFFFFF"];

other_mech [label="Consider Other Efflux\nMechanisms or Assay\nArtifacts", fillcolor="#F1F3F4", fontcolor="#202124"]; confirmed_efflux [label="Efflux Confirmed.\nProceed to Structural\nModification to Evade\nTransporter Recognition.", fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges start -> confirm; confirm -> protocol; protocol -> result; result -> no_change [label=" No significant change "]; result -> er_reduced [label=" Significant reduction "]; no_change -> other_mech; er_reduced -> confirmed_efflux; } enddot Caption: Workflow for diagnosing and addressing high efflux.

Protocol 2.2.1: Caco-2 Assay with an Efflux Inhibitor

  • Objective: To determine if 4-Methylpiperazine-2,6-dione is a substrate of a specific efflux pump (e.g., P-gp) by co-incubating it with a known inhibitor.[11]

  • Materials:

    • Caco-2 cell monolayers cultured on Transwell™ inserts for 21 days.[7][11]

    • Test compound (4-Methylpiperazine-2,6-dione).

    • P-gp inhibitor (e.g., Verapamil).

    • Transport buffer (e.g., Hanks' Balanced Salt Solution, HBSS).

    • Analytical instrumentation (LC-MS/MS).

  • Procedure:

    • Culture Caco-2 cells on Transwell™ filter supports for 21-25 days until a differentiated monolayer is formed.

    • Verify monolayer integrity by measuring the Transepithelial Electrical Resistance (TEER). TEER values should be >200 Ω·cm².[8][11][23]

    • Perform a standard bidirectional Caco-2 permeability assay as a baseline.

      • Measure transport from Apical (A) to Basolateral (B) and Basolateral (B) to Apical (A) compartments over a 2-hour incubation period.[8]

    • Perform a second bidirectional assay, but this time pre-incubate the cell monolayers with a P-gp inhibitor (e.g., 100 µM Verapamil) for 30-60 minutes. The inhibitor should be present in both compartments throughout the experiment.

    • Quantify the concentration of the test compound in all donor and receiver compartments at the end of the incubation using LC-MS/MS.

    • Calculate the apparent permeability (Papp) and the Efflux Ratio (ER) for both the baseline and inhibitor-treated conditions.

  • Interpretation of Results:

    • If the Efflux Ratio is significantly reduced (typically to a value close to 1) in the presence of the inhibitor, it confirms that your compound is a substrate for that specific efflux pump.

    • If the Efflux Ratio remains high, your compound may be a substrate for a different transporter not blocked by the chosen inhibitor, or another mechanism is at play.

Part 3: Data Summary & Reference Protocols

Table 1: Interpreting Permeability Assay Results
AssayParameterLow ValueMedium ValueHigh ValueInterpretation & Next Steps
PAMPA Papp (10⁻⁶ cm/s) < 11 - 5> 5Measures passive diffusion only. Low values indicate a need for structural modification or prodrug strategies.[6][24]
Caco-2 Papp (A-B) (10⁻⁶ cm/s) < 22 - 10> 10Predicts human intestinal absorption. Low values suggest poor absorption.[8][9]
Caco-2 Efflux Ratio (ER) < 22 - 5> 5ER > 2 indicates the compound is a substrate for active efflux.[9][11] Requires confirmation with inhibitors.

Note: Classification thresholds can vary slightly between laboratories. The values provided are generally accepted benchmarks.

Standard Protocol Summaries

PAMPA Assay Protocol Summary: [5][25][26]

  • Prepare Membrane: A filter donor plate is coated with a lipid solution (e.g., 2% lecithin in dodecane).

  • Prepare Solutions: The test compound is dissolved in a buffer solution (e.g., PBS with 5% DMSO) and added to the donor wells. The acceptor plate wells are filled with a fresh buffer.

  • Incubate: The donor plate is placed on top of the acceptor plate, creating a "sandwich," and incubated for 4-18 hours at room temperature.

  • Quantify: After incubation, the concentrations of the compound in both the donor and acceptor wells are measured (typically by UV-Vis spectroscopy or LC-MS) to calculate the permeability coefficient.

Caco-2 Permeability Assay Protocol Summary: [7][11][23]

  • Cell Culture: Caco-2 cells are seeded onto semipermeable filter supports in Transwell™ plates and cultured for 21-25 days to form a polarized monolayer.

  • Verify Integrity: Monolayer integrity is confirmed via TEER measurement.

  • Perform Assay: The test compound is added to either the apical (A) or basolateral (B) side. The plate is incubated for a set time (e.g., 2 hours) at 37°C.

  • Sample and Analyze: Samples are taken from the opposite compartment at the end of the incubation period. Concentrations are quantified by LC-MS/MS to determine the Papp value in both A-to-B and B-to-A directions.

  • Calculate Efflux Ratio: The ratio of Papp (B-A) / Papp (A-B) is calculated to determine if active efflux is occurring.

References

  • Parallel Artificial Membrane Permeability Assay (PAMPA) Protocol. Creative Bioarray. [Link]

  • DB-ALM Protocol n° 142: Permeability Assay on Caco-2 Cells. JRC Big Data Analytics Platform. [Link]

  • Parallel Artificial Membrane Permeability Assay (PAMPA). Creative Biolabs. [Link]

  • Caco2 assay protocol. [Source for Caco-2 protocol details]. [Link]

  • Getting Across the Cell Membrane: An Overview for Small Molecules, Peptides, and Proteins. SpringerLink. [Link]

  • PAMPA Permeability Assay PDF. Technology Networks. [Link]

  • Video: Bioavailability Enhancement: Drug Permeability Enhancement. JoVE. [Link]

  • Function and Inhibitory Mechanisms of Multidrug Efflux Pumps. Frontiers in Microbiology. [Link]

  • Parallel Artificial Membrane Permeability Assay Kit (PAMPA-096). BioAssay Systems. [Link]

  • Caco-2 permeability assay. Creative Bioarray. [Link]

  • Parallel Artificial Membrane Permeability Assay (PAMPA) - Lokey Lab Protocols. Wikidot. [Link]

  • Role of bacterial efflux pumps in antibiotic resistance, virulence, and strategies to discover novel efflux pump inhibitors. PMC - PubMed Central. [Link]

  • Innovative Pharmaceutical Formulation Strategies to Improve Bioavailability. UPM Pharmaceuticals. [Link]

  • Strategies for Structural Modification of Small Molecules to Improve Blood-Brain Barrier Penetration: A Recent Perspective. Semantic Scholar. [Link]

  • Strategies to Improve Transdermal Permeation. International Journal of Pharmaceutical Sciences Review and Research. [Link]

  • Improving cellular uptake of therapeutic entities through interaction with components of cell membrane. Taylor & Francis Online. [Link]

  • Caco-2 Permeability Assay. Evotec. [Link]

  • Strategies to Enhance Drug Permeability across Biological Barriers—A Summary of This Important Special Issue. ResearchGate. [Link]

  • Permeability Enhancement Techniques for Poorly Permeable Drugs: A Review. Journal of Applied Pharmaceutical Science. [Link]

  • Predicting and Improving the Membrane Permeability of Peptidic Small Molecules. ResearchGate. [Link]

  • Efflux pumps and membrane permeability contribute to intrinsic antibiotic resistance in Mycobacterium abscessus. PMC - PubMed Central. [Link]

  • The importance of efflux pumps in bacterial antibiotic resistance. Oxford Academic. [Link]

  • Efflux pump. Wikipedia. [Link]

  • Cyclization-activated Prodrugs. PMC - PubMed Central. [Link]

  • Prodrugs for Amines. MDPI. [Link]

  • Strategy-Level Prodrug Synthesis. PMC - PubMed Central. [Link]

  • Prodrugs and their activation mechanisms for brain drug delivery. RSC Publishing. [Link]

  • Amide Mutual Prodrug Approach In The Era of Drug Design. ResearchGate. [Link]

  • Piperazine-2,6-dione | C4H6N2O2. PubChem. [Link]

  • Potent, Selective, and Membrane Permeable 2-Amino-4-Substituted Pyridine-Based Neuronal Nitric Oxide Synthase Inhibitors. PubMed Central. [Link]

  • 4-Tetradecanoylpiperazine-2,6-dione | C18H32N2O3. PubChem. [Link]

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Reference Data & Comparative Studies

Validation

A Comparative Analysis of 4-Methylpiperazine-2,6-dione and Its Analogs in Preclinical Research

An In-Depth Guide for Researchers, Scientists, and Drug Development Professionals The piperazine-2,6-dione scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide arr...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Guide for Researchers, Scientists, and Drug Development Professionals

The piperazine-2,6-dione scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities. This guide provides a comparative analysis of 4-Methylpiperazine-2,6-dione and its structurally related analogs, focusing on their synthesis, and preclinical evaluation in key therapeutic areas such as oncology and inflammation. By examining the structure-activity relationships (SAR) and presenting relevant experimental data, this document aims to provide researchers with a comprehensive understanding of this important class of compounds.

Introduction to the Piperazine-2,6-dione Scaffold

The piperazine-2,6-dione ring system, a six-membered heterocycle with two nitrogen atoms and two carbonyl groups, offers a rigid and versatile framework for drug design. The nitrogen atoms at positions 1 and 4 provide opportunities for substitution, allowing for the fine-tuning of physicochemical properties and biological activity. This has led to the exploration of a vast chemical space around this core, resulting in the discovery of compounds with diverse pharmacological profiles.

Synthesis of 4-Methylpiperazine-2,6-dione and Its Analogs

The synthesis of 4-substituted piperazine-2,6-diones is typically achieved through the condensation of iminodiacetic acid with primary amines. This straightforward approach allows for the introduction of various substituents at the N-4 position, including the methyl group of the title compound.

Below is a generalized synthetic workflow for the preparation of N-substituted piperazine-2,6-diones.

G cluster_synthesis Generalized Synthesis of N-Substituted Piperazine-2,6-diones start Iminodiacetic Acid + Primary Amine (R-NH2) reaction Condensation Reaction (e.g., Microwave Irradiation) start->reaction Reactants product N-Substituted Piperazine-2,6-dione reaction->product Yields purification Purification (Crystallization) product->purification Crude Product G cluster_workflow MTT Assay Workflow A 1. Seed Cells in 96-well plate B 2. Add Test Compounds & Incubate A->B C 3. Add MTT Reagent & Incubate B->C D 4. Solubilize Formazan with DMSO C->D E 5. Measure Absorbance D->E F 6. Calculate IC50 E->F

Caption: A simplified workflow of the MTT cytotoxicity assay.

Conclusion and Future Directions

The piperazine-2,6-dione scaffold, including 4-Methylpiperazine-2,6-dione, represents a promising area for the discovery of new therapeutic agents. While the existing literature provides a solid foundation for the anticancer and anti-inflammatory potential of this class of compounds, a direct and comprehensive comparative analysis of 4-Methylpiperazine-2,6-dione against a well-defined set of its analogs is still needed.

Future research should focus on:

  • The synthesis of a focused library of 4-alkyl and 4-aryl-piperazine-2,6-diones to systematically explore the structure-activity relationships.

  • Head-to-head in vitro and in vivo comparisons of these analogs in relevant disease models.

  • Mechanistic studies to elucidate the specific molecular targets and pathways responsible for their biological effects.

Such studies will be instrumental in unlocking the full therapeutic potential of 4-Methylpiperazine-2,6-dione and its analogs.

References

  • Synthesis and Biological Evaluation of New 3-Phenyl-1-[(4-arylpiperazin-1-yl)alkyl]-piperidine-2,6-diones. Sci Pharm. 2011;79(2):225-38. [Link] [1][2]2. Design, synthesis, and biological evaluation of aryl piperazines with potential as antidiabetic agents via the stimulation of glucose uptake and inhibition of NADH:ubiquinone oxidoreductase. Eur J Med Chem. 2020;202:112416. [Link] [3][4]3. Efficient synthesis of piperazine-2,6-dione and 4-(1H-indole-2-carbonyl)piperazine-2,6-dione derivatives and their evaluation for anticancer activity. ResearchGate. [Link] [3]4. Design, Synthesis, and Anticancer Activity of Novel 3,6-Diunsaturated 2,5-Diketopiperazines. Molecules. 2023;28(9):3869. [Link] [5]5. Design, Synthesis and Biological Evaluation of Novel N-Arylpiperazines Containing a 4,5-Dihydrothiazole Ring. Molecules. 2019;24(18):3348. [Link] [6]6. Design, Synthesis and Anticancer Activity of Novel 3,6-Diunsaturated 2,5-Diketopiperazines. Preprints.org. 2023. [Link] [7][8]7. Novel Piperazine Derivatives of Vindoline as Anticancer Agents. Molecules. 2022;27(19):6649. [Link] [9]8. Piperazine skeleton in the structural modification of natural products: a review. RSC Adv. 2022;12(48):31057-31073. [Link] [10]9. Synthesis of Mono-Boc-2,5-Diketopiperazine: A Key Building Block for Amide and Peptide Synthesis. J Org Chem. 2023;88(6):3489-3498. [Link] [11]10. Synthetic Protocols, Structural Activity Relationship, and Biological Activity of Piperazine and its Derivatives. ResearchGate. [Link] [12]11. Comparative Investigation of Cytotoxic Effects of Structurally Diverse Small Molecules and In Silico Analysis of 1-Acetyl-4-(4-Hydroxyphenyl)piperazine. J Cell Mol Med. 2024;28(1):e70890. [Link] [13]12. Selective Antiproliferative and Apoptotic Effects of 2,6-Diketopiperazines on MDA-MB-231 Triple-Negative Breast Cancer. Anticancer Res. 2023;43(5):2065-2076. [Link] [14]13. Synthesis and structure-activity relationships of 1-substituted 4-(1,2-diphenylethyl)piperazine derivatives having narcotic agonist and antagonist activity. J Med Chem. 1985;28(12):1934-40. [Link] [15]14. Synthesis, structure-activity relationship and in vivo antiinflammatory efficacy of substituted dipiperidines as CCR2 antagonists. J Med Chem. 2007;50(23):5561-3. [Link] [16]15. A Two-Step Multicomponent Synthetic Approach and Anti-inflammatory Evaluation of N-Substituted 2-Oxopyrazines. ChemMedChem. 2019;14(1):132-146. [Link] [17]16. Research developments in the syntheses, anti-inflammatory activities and structure-activity relationships of pyrimidines. Future Med Chem. 2021;13(10):935-956. [Link] [18]17. Design, synthesis and evaluation of new methyl piperazine derivatives as anticancer agents. Future J Pharm Sci. 2024;10(1):88. [Link] [19]18. Synthesis and anticonvulsant activity of novel 2,6-diketopiperazine derivatives. Part 2: Perhydropyrido[1,2-a]pyrazines. Eur J Med Chem. 2012;48:347-53. [Link] [20]19. Comparative Investigation of Cytotoxic Effects of Structurally Diverse Small Molecules and In Silico Analysis of 1-Acetyl-4-(4-Hydroxyphenyl)piperazine. ResearchGate. [Link] [21]20. Synthesis of Some Novel 2,6-Disubstituted Pyridazin-3(2H)-one Derivatives as Analgesic, Anti-Inflammatory, and Non-Ulcerogenic Agents. Arch Pharm (Weinheim). 2017;350(9). [Link] [22]21. Diketopiperazine-Based, Flexible Tadalafil Analogues: Synthesis, Crystal Structures and Biological Activity Profile. Molecules. 2021;26(11):3195. [Link]

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Comparative

A Senior Application Scientist's Guide to the In Vivo Validation of 4-Methylpiperazine-2,6-dione as a Putative Anticancer Agent

For fellow researchers, scientists, and drug development professionals, this guide provides a comprehensive framework for the in vivo validation of 4-Methylpiperazine-2,6-dione, a novel small molecule with therapeutic po...

Author: BenchChem Technical Support Team. Date: January 2026

For fellow researchers, scientists, and drug development professionals, this guide provides a comprehensive framework for the in vivo validation of 4-Methylpiperazine-2,6-dione, a novel small molecule with therapeutic potential in oncology. In the absence of extensive public data on this specific compound, we will leverage established principles of preclinical drug development and draw comparisons with structurally and conceptually related molecules, primarily the creatine analog, cyclocreatine, which has demonstrated anticancer activity in vivo.[1][2][3][4] This document is intended to serve as a strategic and methodological roadmap, grounded in scientific integrity and practical expertise.

Introduction and Mechanistic Hypothesis

The piperazine-2,6-dione scaffold is a recurring motif in compounds with demonstrated anticancer properties.[5][6][7][8] These molecules often exert their effects through mechanisms such as the induction of apoptosis and cell cycle arrest.[6][9][10][11] For 4-Methylpiperazine-2,6-dione, we hypothesize a mechanism centered on the disruption of cellular energy metabolism, akin to cyclocreatine.[2][12]

Cyclocreatine, a substrate for creatine kinase (CK), interferes with the regeneration of ATP, leading to impaired energy homeostasis in cancer cells with high CK levels.[2][12] This energy depletion can inhibit cell cycle progression and ultimately trigger cell death.[2] Given the structural similarities, it is plausible that 4-Methylpiperazine-2,6-dione could similarly perturb metabolic pathways crucial for rapid tumor cell proliferation.

Our validation strategy will therefore be designed not only to assess efficacy but also to probe this hypothesized mechanism of action.

Hypothesized Signaling Pathway

pathway cluster_cell Cancer Cell Drug 4-Methylpiperazine-2,6-dione Target Putative Metabolic Target (e.g., Creatine Kinase) Drug->Target Inhibition Energy ATP Depletion & Impaired Energy Homeostasis Target->Energy Proliferation Inhibition of Proliferation Energy->Proliferation Inhibits CellCycle Cell Cycle Arrest Energy->CellCycle Induces Apoptosis Induction of Apoptosis CellCycle->Apoptosis Leads to

Caption: Hypothesized mechanism of 4-Methylpiperazine-2,6-dione targeting cellular metabolism.

Comparative Analysis: The Importance of a Benchmark

To objectively evaluate the potential of 4-Methylpiperazine-2,6-dione, it is crucial to compare its performance against a relevant benchmark. Cyclocreatine serves as an excellent comparator due to its established in vivo anticancer activity and potential mechanistic overlap.[1][3][4] It has been shown to enhance the efficacy of standard chemotherapeutic agents and produce significant tumor growth delays as a single agent.[1]

CompoundTarget/MechanismIn Vivo ModelKey Efficacy FindingReference
4-Methylpiperazine-2,6-dione Hypothesized: Disruption of cellular energy metabolismTo be determined (See Section 3)Objective: Tumor Growth Inhibition (TGI) > 50%N/A
Cyclocreatine Creatine Kinase (CK) substrate analog, impairs ATP regenerationHuman SW2 small-cell lung cancer xenograftExtended regimens produced tumor-growth delays of up to 10 days.[1][1]
Cyclocreatine Inhibition of creatine uptake and metabolismProstate cancer GEMM and xenograft modelsSignificantly impaired cancer progression and metastasis.[4][4]
Standard-of-Care (e.g., Cisplatin) DNA cross-linking agentVariousVaries by model; used as a positive control for cytotoxicity.N/A

In Vivo Validation Workflow: A Step-by-Step Guide

A rigorous in vivo study is paramount for generating reproducible and translatable data.[13][14][15] The following workflow outlines a logical progression from model selection to endpoint analysis.

Experimental Workflow Diagram

workflow Start Model Selection Implantation Tumor Cell Implantation Start->Implantation Grouping Randomization & Grouping Implantation->Grouping Dosing Treatment Initiation (Compound vs. Vehicle vs. Comparator) Grouping->Dosing Monitoring Tumor & Body Weight Monitoring Dosing->Monitoring Endpoint Endpoint Analysis (TGI, Toxicity, Biomarkers) Monitoring->Endpoint End Data Interpretation Endpoint->End

Sources

Validation

A Comparative Guide to the Structure-Activity Relationship of 4-Methylpiperazine-2,6-dione Derivatives in Oncology Research

For Researchers, Scientists, and Drug Development Professionals The piperazine scaffold is a cornerstone in medicinal chemistry, recognized as a privileged structure due to its prevalence in a wide array of biologically...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

The piperazine scaffold is a cornerstone in medicinal chemistry, recognized as a privileged structure due to its prevalence in a wide array of biologically active compounds.[1] Its unique physicochemical properties, including the presence of two nitrogen atoms that can be functionalized, contribute to improved pharmacokinetic profiles, such as enhanced aqueous solubility and bioavailability.[2] Within this broad class, piperazine-2,6-dione derivatives have emerged as a promising chemotype for the development of novel anticancer agents. This guide provides an in-depth analysis of the structure-activity relationships (SAR) of 4-methylpiperazine-2,6-dione derivatives, offering a comparative overview of their anticancer potential, supported by experimental data and detailed methodologies.

The Piperazine-2,6-dione Core: A Versatile Scaffold for Anticancer Drug Design

The piperazine-dione ring system serves as a versatile template for creating diverse molecular architectures with potent cytotoxic activity. The core structure allows for substitutions at various positions, enabling the fine-tuning of steric, electronic, and lipophilic properties to optimize interactions with biological targets. Research into related piperazine-containing compounds has demonstrated their ability to induce apoptosis and inhibit critical cancer signaling pathways, including the PI3K/AKT, Src family kinases, and BCR-ABL pathways.[3]

dot

cluster_0 Core Scaffold: 4-Methylpiperazine-2,6-dione cluster_1 Key Biological Activities Scaffold 4-Methylpiperazine-2,6-dione Anticancer Anticancer Activity Scaffold->Anticancer Exhibits Apoptosis Induction of Apoptosis Anticancer->Apoptosis Mediated by Pathway_Inhibition Signaling Pathway Inhibition Anticancer->Pathway_Inhibition Mediated by

Caption: Core scaffold and its primary biological activities.

Synthesis of Piperazine-2,6-dione Derivatives: A General Protocol

The synthesis of piperazine-2,6-dione derivatives can be achieved through several routes. A common method involves the condensation of iminodiacetic acid with primary amines under microwave irradiation, which provides the corresponding piperazine-2,6-dione derivatives in good yields.[4] Subsequent modifications can be performed to introduce various substituents.

Experimental Protocol: Synthesis of N-Substituted Piperazine-2,6-diones
  • Step 1: Synthesis of the Piperazine-2,6-dione Core.

    • A mixture of iminodiacetic acid (1.0 eq) and a selected primary amine (1.1 eq) is subjected to microwave irradiation.

    • The reaction progress is monitored by thin-layer chromatography (TLC).

    • Upon completion, the reaction mixture is cooled, and the resulting solid is purified by crystallization to yield the N-substituted piperazine-2,6-dione.[4]

  • Step 2: N-acylation of the Piperazine-2,6-dione.

    • The N-substituted piperazine-2,6-dione (1.0 eq) is dissolved in a suitable solvent (e.g., dichloromethane).

    • An acylating agent, such as an indole-2-carboxylic acid (1.1 eq), is added in the presence of a coupling agent.

    • The reaction mixture is again subjected to microwave irradiation to facilitate the condensation.[4]

    • The final product is purified by crystallization.

dot

Iminodiacetic_Acid Iminodiacetic Acid Microwave_1 Microwave Irradiation Iminodiacetic_Acid->Microwave_1 Primary_Amine Primary Amine Primary_Amine->Microwave_1 Piperazine_Dione N-Substituted Piperazine-2,6-dione Microwave_1->Piperazine_Dione Microwave_2 Microwave Irradiation Piperazine_Dione->Microwave_2 Acylating_Agent Acylating Agent (e.g., Indole-2-carboxylic acid) Acylating_Agent->Microwave_2 Final_Product Final N-Acyl-Substituted Piperazine-2,6-dione Derivative Microwave_2->Final_Product

Caption: General synthetic workflow for N-substituted piperazine-2,6-diones.

Comparative Analysis of Anticancer Activity

The anticancer efficacy of piperazine derivatives is significantly influenced by the nature and position of substituents on the core and any attached aromatic rings. The following table summarizes the cytotoxic activities of various piperazine and piperazine-dione derivatives against a panel of human cancer cell lines, providing a basis for understanding their structure-activity relationships. While specific data for a wide range of 4-methylpiperazine-2,6-dione derivatives is limited in the reviewed literature, the data for structurally related compounds offer valuable insights.

Compound IDCore StructureSubstituentsCancer Cell LineIC50 (µM)Reference
A-11 4-(3-(4-methylpiperazin-1-yl)propoxy)-N-phenylbenzamide3-OCH3 on phenylA-549 (Lung)5.71[5]
HCT-116 (Colon)4.26[5]
MIAPaCa-2 (Pancreatic)31.36[5]
PCC (2,4-Dihydroxy-cyclohexyl)-[4-(3,5-dihydroxy-cyclohexyl)-piperazin-1-yl]-methanoneDihydroxy-cyclohexyl groupsSNU-475 (Liver)6.98[6]
SNU-423 (Liver)7.76[6]
Compound 11 3,6-diunsaturated 2,5-diketopiperazineNaphthalen-1-ylmethylene and 2-methoxybenzylideneA549 (Lung)1.2[7]
HeLa (Cervical)0.7[7]
Vindoline-piperazine conjugate 23 Vindoline-piperazine[4-(trifluoromethyl)benzyl]piperazine at position 17MDA-MB-468 (Breast)GI50 = 1.00[8][9]
Vindoline-piperazine conjugate 25 Vindoline-piperazine1-bis(4-fluorophenyl)methyl piperazine at position 17HOP-92 (Non-small cell lung)GI50 = 1.35[8][9]
Berberine-piperazine derivative 47b Berberine-piperazine3-substituted phenyl on piperazineHeLa (Cervical)3.983 µg/mL[2]

Structure-Activity Relationship (SAR) Insights

Based on the available data for piperazine and piperazine-dione derivatives, several key SAR trends can be identified:

  • Substitution on the Phenyl Ring: The presence and position of substituents on phenyl rings attached to the piperazine core play a crucial role in determining anticancer activity. For instance, in a series of 4-(3-(4-methylpiperazin-1-yl)propoxy)-N-phenylbenzamide derivatives, a 3-methoxy substitution on the N-phenyl ring (compound A-11) resulted in potent activity against A-549 and HCT-116 cancer cell lines.[5]

  • Nature of the N-Substituent: In vindoline-piperazine conjugates, the nature of the substituent on the piperazine nitrogen significantly impacts cytotoxicity. Derivatives with electron-withdrawing groups, such as 4-(trifluoromethyl)benzyl, tend to exhibit enhanced potency.[8][9]

  • Lipophilicity and Steric Factors: The introduction of bulky and lipophilic groups, such as the naphthalen-1-ylmethylene group in 3,6-diunsaturated 2,5-diketopiperazines, has been shown to lead to highly active compounds.[7]

Mechanism of Action: Induction of Apoptosis and Signaling Pathway Inhibition

Several studies have indicated that piperazine derivatives exert their anticancer effects by inducing apoptosis, a programmed cell death mechanism.[1][6] This is often accompanied by the modulation of key signaling pathways that are dysregulated in cancer.

A novel piperazine derivative, PCC, was found to induce apoptosis in human liver cancer cells through both the intrinsic and extrinsic pathways.[6] This was evidenced by a significant decrease in the mitochondrial membrane potential, the release of cytochrome c, and the activation of caspases 8 and 9.[6] Furthermore, some piperazine derivatives have been shown to inhibit critical cell survival pathways such as the PI3K/Akt pathway.[3]

dot

cluster_0 Cellular Effects Piperazine_Derivative 4-Methylpiperazine-2,6-dione Derivative PI3K_Akt Inhibition of PI3K/Akt Pathway Piperazine_Derivative->PI3K_Akt Apoptosis Induction of Apoptosis Piperazine_Derivative->Apoptosis Cancer_Cell Cancer Cell PI3K_Akt->Cancer_Cell Leads to Cell Death Caspase_Activation Caspase Activation Apoptosis->Caspase_Activation Cytochrome_c Cytochrome c Release Caspase_Activation->Cytochrome_c Cytochrome_c->Cancer_Cell Leads to Cell Death

Caption: Proposed mechanism of action for piperazine-2,6-dione derivatives.

Conclusion and Future Perspectives

4-Methylpiperazine-2,6-dione derivatives represent a promising class of compounds for the development of novel anticancer therapies. The versatility of the piperazine-2,6-dione scaffold allows for extensive structural modifications to optimize potency and selectivity. The available data on related piperazine derivatives highlight the importance of substituents on attached aromatic rings and the N-position of the piperazine core in modulating anticancer activity. Future research should focus on the systematic synthesis and biological evaluation of a broader range of 4-methylpiperazine-2,6-dione derivatives to establish a more detailed and specific structure-activity relationship. Elucidating the precise molecular targets and signaling pathways affected by these compounds will be crucial for their advancement as clinical candidates.

References

  • A novel piperazine derivative potently induces caspase-dependent apoptosis of cancer cells via inhibition of multiple cancer signaling p
  • Mechanism of action of novel piperazine containing a toxicant against human liver cancer cells. [Link]

  • Design, synthesis and evaluation of new methyl piperazine derivatives as anticancer agents. [Link]

  • Efficient synthesis of piperazine-2,6-dione and 4-(1H-indole-2-carbonyl)piperazine-2,6-dione derivatives and their evaluation for anticancer activity. [Link]

  • Fused and Substituted Piperazines as Anticancer Agents: A Review. [Link]

  • Piperazine Heterocycles as Potential Anticancer Agents: A Review. [Link]

  • The structure‐activity relationship of anticancer activity piperazine derivatives. [Link]

  • Piperazine Heterocycles as Potential Anticancer Agents: A Review. [Link]

  • Selective Antiproliferative and Apoptotic Effects of 2,6‐Diketopiperazines on MDA‐MB‐231 Triple‐Negative Breast Cancer. [Link]

  • Piperazine skeleton in the structural modification of natural products: a review. [Link]

  • Piperazine Heterocycles as Potential Anticancer Agents: A Review. [Link]

  • Novel Piperazine Derivatives of Vindoline as Anticancer Agents. [Link]

  • Design, synthesis and evaluation of new methyl piperazine derivatives as anticancer agents. (Link not available)
  • Full article: Piperazine skeleton in the structural modification of natural products: a review. [Link]

  • Synthesis and evaluation of piperazine and homopiperazine analogues of JS-K, an anti-cancer lead compound. [Link]

  • Design, Synthesis, and Anticancer Activity of Novel 3,6-Diunsaturated 2,5-Diketopiperazines. [Link]

  • Synthesis and Critical View on the Structure-Activity Relationships of N-(Substituted phenyl)-/N-Diphenylmethyl-piperazine-Based Conjugates as Antimycobacterial Agents. [Link]

  • Novel 1-(2-Aryl-2-adamantyl)piperazine Derivatives Exhibit In Vitro Anticancer Activity Across Various Human Cancer Cell Lines, with Selective Efficacy Against Melanoma. [Link]

  • Novel Piperazine Derivatives of Vindoline as Anticancer Agents. [Link]

  • Mechanism of action of novel piperazine containing a toxicant against human liver cancer cells. [Link]

  • An insight into the therapeutic potential of piperazine-based anticancer agents. [Link]

  • Selective Cytotoxicity of Piperine over Multidrug Resistance Leukemic Cells. [Link]

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Comparative

A Senior Application Scientist's Guide to Cross-Reactivity Studies of 4-Methylpiperazine-2,6-dione

For researchers, scientists, and drug development professionals, understanding the cross-reactivity of a novel compound is paramount to its successful clinical translation. Unforeseen off-target interactions are a leadin...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and drug development professionals, understanding the cross-reactivity of a novel compound is paramount to its successful clinical translation. Unforeseen off-target interactions are a leading cause of adverse effects and late-stage drug attrition. This guide provides an in-depth, technical comparison of methodologies to assess the cross-reactivity of 4-Methylpiperazine-2,6-dione, a heterocyclic compound featuring a piperazine-2,6-dione core. We will explore the rationale behind experimental choices, present detailed protocols for key assays, and compare its potential cross-reactivity profile with structurally related compounds.

Introduction: The Significance of the Piperazine-2,6-dione Scaffold and the Imperative of Cross-Reactivity Profiling

The piperazine-2,6-dione moiety is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds with therapeutic potential in oncology, neurology, and infectious diseases.[1][2] Its rigid, bicyclic structure allows for the precise spatial orientation of substituents, facilitating high-affinity interactions with specific biological targets. 4-Methylpiperazine-2,6-dione, as a representative of this class, warrants a thorough investigation of its selectivity profile.

Cross-reactivity, or off-target activity, refers to the unintended interaction of a drug candidate with proteins other than its primary therapeutic target.[3] These interactions can lead to a spectrum of outcomes, from benign side effects to severe toxicity. Therefore, early and comprehensive cross-reactivity screening is not merely a regulatory hurdle but a fundamental aspect of rational drug design, ensuring the development of safer and more efficacious therapeutics.

This guide will compare and contrast several state-of-the-art techniques for evaluating the cross-reactivity of 4-Methylpiperazine-2,6-dione, providing the scientific rationale and step-by-step protocols to empower researchers in their drug discovery endeavors.

Comparative Analysis of Potential Cross-Reactivity with Structurally Related Compounds

The cross-reactivity of 4-Methylpiperazine-2,6-dione is likely to be shared with compounds possessing similar structural motifs. The piperazine and piperidine rings are common in a vast array of pharmaceuticals, each with its own well-defined pharmacological profile.[4][5][6] Understanding the off-target effects of these established drugs can provide valuable insights into the potential cross-reactivity of novel analogs.

Compound Class Example(s) Known Off-Target Activities/Cross-Reactivities Potential Implications for 4-Methylpiperazine-2,6-dione
Piperazine Derivatives (Antipsychotics) Clozapine, OlanzapineDopamine (D2, D3), Serotonin (5-HT1A, 5-HT2A, 5-HT2C), Histamine (H1) receptors.[4][7]Potential for neurological and metabolic side effects.
Piperazine Derivatives (Antihistamines) Cyclizine, MeclizineHistamine H1 receptors, Muscarinic cholinergic receptors.[8][9]Potential for sedative and anticholinergic effects.
Piperidine-2,6-dione Derivatives (Anticancer) Pomalidomide, LenalidomideCereblon (CRBN) E3 ubiquitin ligase, leading to immunomodulatory effects.Potential for immunomodulatory activity.
Piperazine-containing Kinase Inhibitors Imatinib, DasatinibBroad-spectrum kinase inhibition (e.g., Abl, Kit, PDGFR).Potential for off-target kinase inhibition, leading to various cellular effects.

This comparative table underscores the importance of a broad screening strategy for 4-Methylpiperazine-2,6-dione, encompassing a diverse panel of receptors, enzymes, and ion channels.

Experimental Methodologies for Assessing Cross-Reactivity

A multi-pronged approach, combining both in-solution and cell-based assays, is essential for a comprehensive cross-reactivity assessment. Below, we detail the protocols for three gold-standard techniques: Competitive Binding Assays using Surface Plasmon Resonance (SPR), Cellular Thermal Shift Assay (CETSA), and a broader panel-based screening approach.

Competitive Binding Assays via Surface Plasmon Resonance (SPR)

Rationale: SPR is a powerful, label-free technique that provides real-time quantitative data on molecular interactions.[10][11][12] In a competitive binding format, it can determine the affinity of a test compound (4-Methylpiperazine-2,6-dione) for a target by measuring its ability to compete with a known ligand.[13][14][15] This is particularly useful for small molecules that may not generate a sufficient signal in a direct binding assay.[13]

Experimental Workflow: Competitive SPR Assay

cluster_prep Preparation cluster_run Assay Execution cluster_analysis Data Analysis Immobilize Immobilize Known Ligand on SPR Sensor Chip Inject_Analyte Inject Target Protein over Ligand-Coated Surface Immobilize->Inject_Analyte Establishes Baseline Binding Prepare_Analyte Prepare Target Protein (Analyte) Inject_Mix Inject Mixture of Target Protein and Competitor Prepare_Analyte->Inject_Mix Prepare_Competitor Prepare 4-Methylpiperazine-2,6-dione (Competitor) Dilution Series Prepare_Competitor->Inject_Mix Measure_Response Measure Binding Response (RU) Inject_Mix->Measure_Response Plot_Curve Plot Response vs. Competitor Concentration Measure_Response->Plot_Curve Calculate_IC50 Calculate IC50 Plot_Curve->Calculate_IC50 Determine_Ki Determine Inhibition Constant (Ki) Calculate_IC50->Determine_Ki cluster_treatment Cell Treatment cluster_heating Thermal Challenge cluster_detection Protein Detection cluster_analysis Data Analysis Culture_Cells Culture Cells Expressing Potential Off-Targets Treat_Compound Treat Cells with Vehicle or 4-Methylpiperazine-2,6-dione Culture_Cells->Treat_Compound Heat_Samples Heat Cell Lysates at a Range of Temperatures Treat_Compound->Heat_Samples Separate_Fractions Separate Soluble and Aggregated Protein Fractions (Centrifugation) Heat_Samples->Separate_Fractions Quantify_Protein Quantify Soluble Protein (e.g., Western Blot, ELISA) Separate_Fractions->Quantify_Protein Plot_Melt_Curve Plot % Soluble Protein vs. Temperature Quantify_Protein->Plot_Melt_Curve Determine_Shift Determine Thermal Shift (ΔTm) Plot_Melt_Curve->Determine_Shift

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA®).

Step-by-Step Protocol:

  • Cell Culture and Treatment:

    • Culture a cell line known to express the potential off-target protein(s) of interest.

    • Treat the cells with either a vehicle control or a desired concentration of 4-Methylpiperazine-2,6-dione for a specified incubation period.

  • Cell Lysis and Heat Treatment:

    • Harvest and lyse the cells.

    • Aliquot the cell lysate into PCR tubes and heat them to a range of temperatures using a thermal cycler. A typical range would be 37°C to 70°C in 2-3°C increments.

  • Separation of Soluble and Aggregated Proteins:

    • After heating, centrifuge the samples at high speed to pellet the aggregated, denatured proteins.

    • Carefully collect the supernatant containing the soluble protein fraction.

  • Protein Quantification:

    • Quantify the amount of the specific target protein in the soluble fraction using a suitable detection method, such as Western blotting, ELISA, or mass spectrometry.

  • Data Analysis:

    • For each treatment condition, plot the percentage of soluble protein remaining as a function of temperature.

    • Fit the data to a sigmoidal dose-response curve to determine the melting temperature (Tm), which is the temperature at which 50% of the protein is denatured.

    • A significant shift in the Tm in the presence of 4-Methylpiperazine-2,6-dione compared to the vehicle control indicates target engagement.

Broad Panel Screening

Rationale: To cast a wide net and identify unanticipated off-target interactions, it is highly advisable to screen 4-Methylpiperazine-2,6-dione against a commercially available panel of receptors, enzymes, and ion channels. These fee-for-service platforms offer a cost-effective and high-throughput method to assess the selectivity of a compound against hundreds of biologically relevant targets.

Methodology:

The specific methodologies employed in these panels vary depending on the target class but typically include:

  • Radioligand Binding Assays: For receptors and ion channels, where the displacement of a radiolabeled ligand by the test compound is measured.

  • Enzymatic Assays: For enzymes, where the inhibition or activation of catalytic activity is quantified.

  • Functional Assays: Cell-based assays that measure the downstream consequences of target modulation (e.g., changes in second messenger levels).

Data Interpretation:

The results from a panel screen are typically reported as the percent inhibition at a fixed concentration (e.g., 10 µM). "Hits" that exhibit significant inhibition (e.g., >50%) should be followed up with full dose-response studies to determine their IC50 or Ki values.

Data Summary and Interpretation

The data generated from these cross-reactivity studies should be compiled and analyzed to build a comprehensive selectivity profile for 4-Methylpiperazine-2,6-dione.

Assay Potential Off-Target Known Ligand (for SPR) Expected Outcome for a "Hit" Interpretation
Competitive SPR Histamine H1 ReceptorMepyramineDose-dependent decrease in target protein binding, yielding a measurable IC50/Ki.Indicates direct binding to the histamine H1 receptor.
CETSA® Cyclin-Dependent Kinase 2 (CDK2)N/AA positive shift in the melting temperature (ΔTm) in the presence of the compound.Confirms target engagement with CDK2 in a cellular context.
Broad Panel Screen 5-HT2B ReceptorN/A>50% inhibition of radioligand binding at 10 µM.Suggests potential interaction with the serotonin 2B receptor, warranting further investigation.

Conclusion: A Roadmap for De-risking Drug Candidates

A thorough understanding of a compound's cross-reactivity is a cornerstone of modern drug discovery. By employing a combination of high-fidelity biophysical techniques like SPR, cell-based target engagement assays such as CETSA®, and broad panel screening, researchers can build a robust selectivity profile for 4-Methylpiperazine-2,6-dione. This multi-faceted approach not only identifies potential liabilities early in the development process but also provides a deeper understanding of the compound's mechanism of action, ultimately paving the way for the development of safer and more effective medicines. The methodologies and insights provided in this guide are intended to empower researchers to navigate the complexities of cross-reactivity and advance their drug discovery programs with confidence.

References

  • The ABC's of Competitive Binding Assays with SPR. Nicoya Lifesciences. Available from: [Link]

  • Competitive Ligand Binding Assay. Mtoz Biolabs. Available from: [Link]

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  • Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. National Center for Biotechnology Information. Available from: [Link]

  • Affinity constants for small molecules from SPR competition experiments. PubMed. Available from: [Link]

  • Real-Time SPR Biosensing to Detect and Characterize Fast Dissociation Rate Binding Interactions Missed by Endpoint Detection and Implications for Off-Target Toxicity Screening. National Center for Biotechnology Information. Available from: [Link]

  • CETSA®: Measuring Target Engagement in Whole Blood. Pelago Bioscience. Available from: [Link]

  • Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol. Available from: [Link]

  • Synthesis and evaluation of a series of piperidine-2,6-dione-piperazine (piperidine) derivatives as multireceptor atypical antipsychotics. PubMed. Available from: [Link]

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Validation

Bridging the Gap: A Comparative Guide to In Vitro and In Vivo Correlation of 4-Methylpiperazine-2,6-dione Activity

In the landscape of contemporary drug discovery, particularly for central nervous system (CNS) disorders, the journey from a promising in vitro "hit" to an effective in vivo therapeutic is fraught with challenges. The pi...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of contemporary drug discovery, particularly for central nervous system (CNS) disorders, the journey from a promising in vitro "hit" to an effective in vivo therapeutic is fraught with challenges. The piperazine scaffold is a cornerstone in medicinal chemistry, integral to numerous therapeutic agents.[1][2] This guide provides an in-depth technical comparison of the in vitro and in vivo activities of a representative compound, 4-Methylpiperazine-2,6-dione, a derivative of the versatile piperazine-2,6-dione core. We will explore the critical considerations for establishing a meaningful in vitro-in vivo correlation (IVIVC), a predictive mathematical model that relates an in vitro property of a dosage form to an in vivo response.[3][4] This guide is intended for researchers, scientists, and drug development professionals to navigate the complexities of translating preclinical data into clinical potential.

The Challenge of CNS Drug Development: Beyond the Petri Dish

Developing drugs targeting the CNS presents a unique set of obstacles, primarily the blood-brain barrier (BBB), which stringently regulates the passage of substances into the brain.[5][6] This physiological gatekeeper is a major reason why many compounds demonstrating potent in vitro activity fail to show efficacy in vivo.[7][8] Furthermore, the intricate neuronal networks and complex pathophysiology of CNS disorders are difficult to replicate in simplified in vitro models.[9] Therefore, a robust IVIVC is not just a regulatory requirement but a crucial tool for rational drug design and development, helping to de-risk projects and accelerate the journey to the clinic.[10][11]

4-Methylpiperazine-2,6-dione: A Compound of Interest

Derivatives of piperazine-2,5-dione and piperazine-2,6-dione have been investigated for a range of biological activities, including anticancer, anti-inflammatory, and antidepressant effects.[12][13][14] For the purpose of this guide, we will consider 4-Methylpiperazine-2,6-dione as a hypothetical neuroprotective agent. Recent studies on similar 1,4-disubstituted piperazine-2,5-dione derivatives have shown promise in protecting neuronal cells from oxidative stress, a key pathological feature in many neurodegenerative diseases.[15]

Hypothetical In Vitro Activity: Neuroprotection in a Cell-Based Assay

The initial assessment of a neuroprotective compound often involves cell-based assays that model disease-relevant stressors. A common approach is to induce oxidative stress in a neuronal cell line, such as SH-SY5Y, and measure the compound's ability to mitigate cell death.

Experimental Protocol: In Vitro Neuroprotection Assay

  • Cell Culture: Human neuroblastoma SH-SY5Y cells are cultured in a suitable medium (e.g., DMEM/F12) supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin, and maintained at 37°C in a humidified atmosphere with 5% CO2.

  • Compound Preparation: A stock solution of 4-Methylpiperazine-2,6-dione is prepared in DMSO and serially diluted to the desired concentrations in the cell culture medium.

  • Assay Procedure:

    • Cells are seeded in 96-well plates at a density of 1 x 10^4 cells/well and allowed to adhere overnight.

    • The cells are then pre-incubated with varying concentrations of 4-Methylpiperazine-2,6-dione (e.g., 0.1, 1, 10, 25, 50 µM) for 2 hours.

    • Oxidative stress is induced by adding hydrogen peroxide (H2O2) to a final concentration of 200 µM. A vehicle control (medium with H2O2) and a negative control (medium only) are included.

    • After 24 hours of incubation, cell viability is assessed using the MTT assay. The absorbance is measured at 570 nm.

  • Data Analysis: The percentage of cell viability is calculated relative to the negative control. The EC50 (half-maximal effective concentration) is determined by plotting the percentage of cell viability against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Data Presentation: In Vitro Neuroprotective Efficacy of 4-Methylpiperazine-2,6-dione

Concentration (µM)% Cell Viability (Mean ± SD)
Vehicle Control (H2O2)52.3 ± 4.5
0.155.1 ± 3.8
168.7 ± 5.1
1085.4 ± 4.2
2592.1 ± 3.9
5094.5 ± 3.5
EC50 ~3.5 µM

Causality Behind Experimental Choices: The choice of the SH-SY5Y cell line provides a well-established human neuronal model. H2O2 is a widely used and relevant inducer of oxidative stress.[15] The MTT assay is a standard, reliable method for assessing cell viability based on mitochondrial activity.

Hypothetical Signaling Pathway

Based on studies of similar compounds, 4-Methylpiperazine-2,6-dione might exert its neuroprotective effects by modulating intracellular signaling pathways involved in cellular stress response, such as the Nrf2 pathway.[15]

G Oxidative_Stress Oxidative_Stress Keap1_Nrf2 Keap1-Nrf2 Complex Oxidative_Stress->Keap1_Nrf2 promotes dissociation Neuronal_Survival Neuronal Survival Oxidative_Stress->Neuronal_Survival inhibits 4MP26D 4-Methylpiperazine-2,6-dione 4MP26D->Keap1_Nrf2 stabilizes Nrf2 Nrf2_translocation Nrf2 Nuclear Translocation Keap1_Nrf2->Nrf2_translocation ARE Antioxidant Response Element Nrf2_translocation->ARE Antioxidant_Enzymes Antioxidant Enzyme Expression ARE->Antioxidant_Enzymes Antioxidant_Enzymes->Neuronal_Survival promotes

Caption: Hypothetical signaling pathway for 4-Methylpiperazine-2,6-dione's neuroprotective activity.

The Transition to In Vivo: A Rodent Model of Neurodegeneration

To assess the in vivo efficacy of 4-Methylpiperazine-2,6-dione, a relevant animal model is crucial. Rodent models are widely used in neuroscience research to mimic aspects of human neurodegenerative diseases.[16][17] For our hypothetical neuroprotective agent, a scopolamine-induced memory impairment model in mice is a suitable initial screen.[16]

Experimental Protocol: In Vivo Assessment in a Murine Model of Memory Impairment

  • Animals: Male C57BL/6 mice (8-10 weeks old) are used. They are housed in a controlled environment with a 12-hour light/dark cycle and ad libitum access to food and water.

  • Compound Administration: 4-Methylpiperazine-2,6-dione is formulated in a suitable vehicle (e.g., 0.5% carboxymethylcellulose) and administered orally (p.o.) at different doses (e.g., 10, 30, and 100 mg/kg).

  • Experimental Design:

    • Mice are randomly assigned to groups (n=10 per group): Vehicle control, Scopolamine control, and 4-Methylpiperazine-2,6-dione treatment groups.

    • The compound or vehicle is administered 60 minutes before the behavioral test.

    • Memory impairment is induced by an intraperitoneal (i.p.) injection of scopolamine (1 mg/kg) 30 minutes before the test. The vehicle control group receives a saline injection.

  • Behavioral Assessment (Morris Water Maze):

    • Acquisition Phase: For 4 consecutive days, mice are trained to find a hidden platform in a circular pool of water. The time taken to find the platform (escape latency) is recorded.

    • Probe Trial: On day 5, the platform is removed, and the mice are allowed to swim freely for 60 seconds. The time spent in the target quadrant (where the platform was located) is measured.

  • Data Analysis: The escape latency during the acquisition phase and the time spent in the target quadrant during the probe trial are analyzed using appropriate statistical tests (e.g., ANOVA followed by post-hoc tests).

Data Presentation: In Vivo Efficacy of 4-Methylpiperazine-2,6-dione in a Memory Impairment Model

Treatment GroupDose (mg/kg, p.o.)Escape Latency (Day 4, seconds, Mean ± SD)Time in Target Quadrant (Probe Trial, seconds, Mean ± SD)
Vehicle Control-15.2 ± 3.125.8 ± 4.3
Scopolamine Control-45.7 ± 6.810.1 ± 2.5
4-Methylpiperazine-2,6-dione1038.9 ± 5.514.3 ± 3.1
4-Methylpiperazine-2,6-dione3025.1 ± 4.920.7 ± 3.9
4-Methylpiperazine-2,6-dione10018.5 ± 3.7 24.2 ± 4.1
*p < 0.05, **p < 0.01 vs. Scopolamine Control

Causality Behind Experimental Choices: The Morris water maze is a well-validated behavioral test for assessing spatial learning and memory in rodents.[18] Scopolamine is a muscarinic receptor antagonist that reliably induces cognitive deficits, providing a robust model for screening potential memory-enhancing compounds.[16]

Correlating In Vitro and In Vivo Data: The IVIVC Framework

Establishing a Level A IVIVC, the highest level of correlation, involves a point-to-point relationship between the in vitro dissolution rate and the in vivo absorption rate.[3][19] While this is more straightforward for oral dosage forms and plasma concentrations, the principles can be adapted to correlate in vitro potency with in vivo efficacy for CNS drugs.

Experimental Workflow for IVIVC

G cluster_0 In Vitro Assessment cluster_1 In Vivo Evaluation cluster_2 Correlation Analysis In_Vitro_Assay Cell-based Neuroprotection Assay (EC50 Determination) IVIVC_Model IVIVC Model Development (Relating In Vitro Potency to In Vivo Efficacy) In_Vitro_Assay->IVIVC_Model Animal_Model Rodent Model of Neurodegeneration (Behavioral & PK Studies) Animal_Model->IVIVC_Model

Caption: A simplified workflow for establishing an in vitro-in vivo correlation.

Challenges in Correlating Data for 4-Methylpiperazine-2,6-dione:

A direct correlation between the in vitro EC50 of ~3.5 µM and the effective in vivo doses of 30-100 mg/kg is not straightforward. Several factors contribute to this discrepancy:

  • Pharmacokinetics (ADME): The absorption, distribution, metabolism, and excretion (ADME) properties of the compound play a critical role. The metabolism of a similar 4-methyl-piperazine derivative has been studied, indicating that metabolic transformation is a key consideration.[20] The compound's ability to cross the BBB is paramount for CNS activity.

  • Physicochemical Properties: Properties such as solubility, lipophilicity, and molecular size influence both oral absorption and brain penetration.[5]

  • Target Engagement: The in vivo concentration of the compound at the target site in the brain needs to be sufficient to elicit a pharmacological response.

To build a more robust IVIVC, pharmacokinetic studies should be conducted in parallel with the in vivo efficacy studies to determine the compound's concentration in plasma and, ideally, in the brain. This allows for the correlation of in vitro potency with the in vivo target exposure required for efficacy.

Conclusion and Future Directions

This guide has provided a comparative framework for understanding the in vitro and in vivo activities of 4-Methylpiperazine-2,6-dione as a hypothetical neuroprotective agent. While in vitro assays are invaluable for initial screening and mechanism of action studies, they represent a simplified system. The transition to in vivo models introduces the complexities of a whole organism, including pharmacokinetics and the intricate biology of the CNS.

Establishing a meaningful IVIVC is a critical step in the development of any new therapeutic.[21][22] For CNS drug candidates like 4-Methylpiperazine-2,6-dione, this requires a multi-faceted approach that integrates in vitro potency, in vivo efficacy, and detailed pharmacokinetic and pharmacodynamic modeling. By carefully designing and interpreting these studies, researchers can bridge the gap between the laboratory bench and clinical success, ultimately bringing novel treatments to patients with debilitating neurological disorders.

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Comparative

Benchmarking Novel Scaffolds: A Comparative Guide to 4-Methylpiperazine-2,6-dione in Drug Discovery

In the landscape of modern medicinal chemistry, the selection of a core molecular scaffold is a pivotal decision that dictates the trajectory of a drug discovery program. An ideal scaffold should not only provide a frame...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of modern medicinal chemistry, the selection of a core molecular scaffold is a pivotal decision that dictates the trajectory of a drug discovery program. An ideal scaffold should not only provide a framework for diverse functionalization but also possess inherent drug-like properties that facilitate favorable absorption, distribution, metabolism, and excretion (ADME). This guide provides a comprehensive framework for benchmarking the promising 4-Methylpiperazine-2,6-dione scaffold against other commonly employed heterocyclic systems. Our focus is not merely on the presentation of established data, but on equipping researchers with the rationale and detailed methodologies to conduct their own comparative analyses, ensuring the generation of robust and reliable data to inform scaffold selection.

The Central Role of the Molecular Scaffold

The molecular scaffold forms the three-dimensional foundation of a drug molecule, orienting key pharmacophoric elements in the correct spatial arrangement for optimal target engagement. Beyond this structural role, the intrinsic physicochemical properties of the scaffold itself significantly influence a compound's overall ADME profile. A scaffold that is inherently permeable, metabolically stable, and non-toxic provides a substantial advantage in the lengthy and resource-intensive process of drug development. Therefore, a rigorous and early-stage evaluation of a novel scaffold against established alternatives is a critical step in de-risking a drug discovery project.

Featured Scaffold: 4-Methylpiperazine-2,6-dione

The 4-Methylpiperazine-2,6-dione scaffold is a six-membered heterocyclic system containing two nitrogen atoms and two carbonyl groups. The presence of the methyl group at the 4-position can influence its physicochemical properties, such as solubility and lipophilicity, compared to the unsubstituted parent scaffold. The piperazine-2,6-dione core itself is a rigid structure that can present substituents in well-defined vectors, making it an attractive starting point for structure-based drug design. Piperazine derivatives have demonstrated a wide array of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties, highlighting the potential of this scaffold class in diverse therapeutic areas.[1][2]

Comparator Scaffolds

For a meaningful benchmark, we have selected three comparator scaffolds that share structural similarities with 4-Methylpiperazine-2,6-dione, representing common choices in medicinal chemistry programs:

  • Hydantoin (Imidazolidine-2,4-dione): A five-membered ring system with two carbonyl groups and two nitrogen atoms. Hydantoins are a well-established class of privileged structures in medicinal chemistry, with numerous approved drugs for various indications.[3]

  • Morpholine-2,6-dione: A six-membered ring isosteric to piperazine-2,6-dione where one nitrogen atom is replaced by an oxygen atom. This substitution can significantly alter the scaffold's polarity, hydrogen bonding capacity, and metabolic stability. Morpholine-containing compounds are known for their diverse biological activities.[4][5][6][7][8]

  • Piperidine-2,6-dione: A six-membered ring system with one nitrogen atom and two carbonyl groups. This scaffold is a key component of several bioactive molecules and serves as a valuable building block in medicinal chemistry.[9][10][11]

Benchmarking Workflow: A Multi-Parameter Assessment

A comprehensive benchmarking strategy should evaluate a scaffold's performance across several key ADME-Tox parameters. The following workflow outlines a logical progression for this assessment.

Benchmarking Workflow for Novel Scaffolds cluster_0 In Vitro Profiling cluster_1 Data Analysis & Comparison cluster_2 Scaffold Selection Cytotoxicity Cytotoxicity Assessment (MTT Assay) Permeability Permeability Screening (PAMPA) Cytotoxicity->Permeability Metabolic_Stability Metabolic Stability (Liver Microsome Assay) Permeability->Metabolic_Stability Target_Engagement Target Engagement (Kinase Inhibition Assay) Metabolic_Stability->Target_Engagement Data_Integration Data Integration and Comparative Analysis Target_Engagement->Data_Integration Scaffold_Prioritization Scaffold Prioritization and Lead Optimization Data_Integration->Scaffold_Prioritization

Caption: A streamlined workflow for the in vitro benchmarking of novel chemical scaffolds.

Experimental Protocols and Data Interpretation

The following sections provide detailed, step-by-step protocols for key benchmarking assays. To illustrate the application of these methods, we will present hypothetical data in a comparative format.

Cytotoxicity Assessment: The MTT Assay

Rationale: The initial step in evaluating any new scaffold is to assess its inherent cytotoxicity. A scaffold with low intrinsic toxicity is a more favorable starting point for a drug discovery campaign. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability.[12][13][14][15][16]

Experimental Protocol:

  • Cell Seeding: Seed a human cancer cell line (e.g., HeLa or A549) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the test scaffolds (4-Methylpiperazine-2,6-dione and comparators) in cell culture medium. Replace the existing medium with the compound-containing medium and incubate for 48-72 hours.

  • MTT Addition: Add 10 µL of a 5 mg/mL MTT solution in PBS to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to an untreated control and determine the IC50 value (the concentration of compound that inhibits 50% of cell growth).

Illustrative Data Presentation:

ScaffoldIC50 (µM) on HeLa cells
4-Methylpiperazine-2,6-dione> 100
Hydantoin> 100
Morpholine-2,6-dione85
Piperidine-2,6-dione92

Interpretation: In this hypothetical scenario, both 4-Methylpiperazine-2,6-dione and Hydantoin exhibit low cytotoxicity, making them attractive scaffolds. Morpholine-2,6-dione and Piperidine-2,6-dione show some level of cytotoxicity at higher concentrations, which may warrant further investigation.

Cell Permeability Assessment: The PAMPA Assay

Rationale: The ability of a compound to cross cell membranes is a critical determinant of its oral bioavailability. The Parallel Artificial Membrane Permeability Assay (PAMPA) is a high-throughput method for predicting passive membrane permeability.[17][18][19][20][21]

Experimental Protocol:

  • Membrane Coating: Coat the wells of a 96-well filter plate with a 1% solution of lecithin in dodecane.

  • Compound Addition: Add the test compounds to a 96-well donor plate.

  • Assay Assembly: Place the filter plate on top of an acceptor plate containing buffer. Then, place the donor plate on top of the filter plate.

  • Incubation: Incubate the plate assembly at room temperature for 4-16 hours.

  • Quantification: Determine the concentration of the compound in both the donor and acceptor wells using LC-MS/MS.

  • Data Analysis: Calculate the apparent permeability coefficient (Papp) for each compound.

Illustrative Data Presentation:

ScaffoldPapp (x 10⁻⁶ cm/s)Permeability Class
4-Methylpiperazine-2,6-dione8.5High
Hydantoin5.2Moderate
Morpholine-2,6-dione2.1Moderate
Piperidine-2,6-dione1.5Low-Moderate

Interpretation: The hypothetical data suggests that 4-Methylpiperazine-2,6-dione has high passive permeability, a desirable characteristic for oral drug candidates. The other scaffolds show moderate to low-moderate permeability. For a more comprehensive assessment, a Caco-2 permeability assay can be performed to evaluate active transport mechanisms.[22][23][24][25][26]

Metabolic Stability Assessment: Liver Microsome Stability Assay

Rationale: The metabolic stability of a compound determines its half-life in the body. A compound that is rapidly metabolized will have a short duration of action. The in vitro liver microsomal stability assay is a standard method to assess a compound's susceptibility to metabolism by cytochrome P450 enzymes.[27][28][29][30][31][32][33][34]

Experimental Protocol:

  • Incubation Mixture Preparation: Prepare an incubation mixture containing pooled human liver microsomes, a NADPH-regenerating system, and buffer.

  • Compound Incubation: Add the test compound to the incubation mixture and incubate at 37°C.

  • Time-Point Sampling: At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and quench the reaction with a cold organic solvent (e.g., acetonitrile).

  • Sample Processing: Centrifuge the samples to precipitate the proteins.

  • LC-MS/MS Analysis: Analyze the supernatant to determine the concentration of the remaining parent compound.

  • Data Analysis: Calculate the in vitro half-life (t½) and the intrinsic clearance (CLint) of the compound.

Illustrative Data Presentation:

ScaffoldIn Vitro Half-life (t½, min)Intrinsic Clearance (CLint, µL/min/mg protein)Stability Class
4-Methylpiperazine-2,6-dione> 60< 10High
Hydantoin4525Moderate
Morpholine-2,6-dione5515High
Piperidine-2,6-dione3040Moderate

Interpretation: This illustrative data indicates that 4-Methylpiperazine-2,6-dione and Morpholine-2,6-dione are metabolically stable. Hydantoin and Piperidine-2,6-dione show moderate stability, suggesting they may be more susceptible to first-pass metabolism.

Target Engagement: Kinase Inhibition Assay

Rationale: To assess the potential of a scaffold in a particular therapeutic area, it is crucial to evaluate its ability to be functionalized to interact with a relevant biological target. Kinase inhibition is a common application for heterocyclic scaffolds. A generic kinase inhibition assay can be used to benchmark the potential of decorated scaffolds.[35][36][37][][39]

Experimental Protocol (Generic Luminescent Kinase Assay):

  • Reaction Mixture: In a 96-well plate, combine the kinase, a suitable substrate, and ATP.

  • Inhibitor Addition: Add the test compounds (functionalized derivatives of each scaffold) at various concentrations.

  • Kinase Reaction: Incubate the plate at 30°C to allow the kinase reaction to proceed.

  • ADP Detection: Add a reagent that converts the ADP produced during the kinase reaction into a luminescent signal.

  • Signal Measurement: Measure the luminescence using a plate reader.

  • Data Analysis: Calculate the percent inhibition of kinase activity and determine the IC50 value for each compound.

Illustrative Data Presentation (Hypothetical Kinase Target X):

Scaffold DerivativeIC50 (nM) against Kinase X
4-Methylpiperazine-2,6-dione derivative50
Hydantoin derivative120
Morpholine-2,6-dione derivative85
Piperidine-2,6-dione derivative200

Interpretation: The hypothetical results suggest that a decorated 4-Methylpiperazine-2,6-dione scaffold can be a potent inhibitor of Kinase X, outperforming the derivatives of the other scaffolds in this specific context. This demonstrates its potential as a starting point for developing targeted kinase inhibitors.

Synthesis of Findings and Scaffold Prioritization

Following the completion of the in vitro benchmarking assays, the data should be integrated to provide a holistic view of each scaffold's strengths and weaknesses.

Comparative Scaffold Analysis Scaffold 4-Methylpiperazine-2,6-dione Prop1 Low Cytotoxicity Scaffold->Prop1 Prop2 High Permeability Scaffold->Prop2 Prop3 High Metabolic Stability Scaffold->Prop3 Prop4 Potent Target Engagement Scaffold->Prop4 Decision High Potential for Lead Optimization Prop1->Decision Prop2->Decision Prop3->Decision Prop4->Decision

Sources

Validation

A Head-to-Head Comparison of Synthesis Methods for 4-Methylpiperazine-2,6-dione: A Guide for Researchers

For researchers and professionals in drug development, the synthesis of key heterocyclic scaffolds is a critical step in the discovery pipeline. 4-Methylpiperazine-2,6-dione is one such scaffold, serving as a versatile b...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers and professionals in drug development, the synthesis of key heterocyclic scaffolds is a critical step in the discovery pipeline. 4-Methylpiperazine-2,6-dione is one such scaffold, serving as a versatile building block for a range of pharmacologically active molecules. This guide provides an in-depth, head-to-head comparison of the primary synthesis methods for this compound, complete with experimental insights and supporting data to inform your selection of the most appropriate route for your research needs.

Introduction: The Significance of 4-Methylpiperazine-2,6-dione

The piperazine-2,6-dione core is a privileged structure in medicinal chemistry, appearing in molecules with diverse biological activities. The N-methyl substitution at the 4-position modulates the physicochemical properties of the scaffold, influencing its solubility, metabolic stability, and interaction with biological targets. Consequently, efficient and scalable access to 4-Methylpiperazine-2,6-dione is of paramount importance. This guide will focus on the most prevalent and practical synthetic approaches, primarily revolving around the cyclization of N-methyliminodiacetic acid (MIDA) and its derivatives.

Method 1: Thermal Cyclization of N-Methyliminodiacetic Acid (MIDA) with an Ammonia Source

This classical approach relies on the direct condensation of N-methyliminodiacetic acid with a source of ammonia, typically urea, at elevated temperatures. The reaction proceeds through the formation of an intermediate amide, which then undergoes intramolecular cyclization to yield the desired dione.

Mechanistic Rationale

The use of urea as an ammonia surrogate is advantageous as it decomposes upon heating to produce ammonia and isocyanic acid in situ. The ammonia then reacts with the carboxylic acid groups of MIDA to form the diamide, which subsequently cyclizes with the elimination of water. The high temperatures are necessary to drive the dehydration and cyclization steps to completion.

Experimental Protocol: Synthesis of N-Methyliminodiacetic Acid (MIDA)

A robust and cost-effective synthesis of the starting material, N-methyliminodiacetic acid, is crucial. The following procedure, adapted from a well-established method, utilizes the Eschweiler-Clarke methylation of iminodiacetic acid.[1]

Step 1: Synthesis of N-Methyliminodiacetic Acid

dot graph "Synthesis_of_N_Methyliminodiacetic_Acid" { graph [layout=dot, rankdir=LR, splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontname="Arial", fontsize=12, fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

Iminodiacetic_Acid [label="Iminodiacetic Acid"]; Formalin_Formic_Acid [label="Formalin, Formic Acid", shape=ellipse, fillcolor="#FFFFFF"]; Reflux [label="Reflux (90°C)", shape=ellipse, fillcolor="#FFFFFF"]; Precipitation [label="Precipitation\n(Ethanol)", shape=ellipse, fillcolor="#FFFFFF"]; MIDA [label="N-Methyliminodiacetic Acid (MIDA)"];

Iminodiacetic_Acid -> Reflux [label="1. Add"]; Formalin_Formic_Acid -> Reflux [label="2. Add"]; Reflux -> Precipitation [label="3. Cool & Add"]; Precipitation -> MIDA [label="4. Isolate"]; }

Caption: Workflow for the synthesis of N-methyliminodiacetic acid.

  • Reaction Setup: In a well-ventilated fume hood, a round-bottom flask equipped with a reflux condenser and a magnetic stirrer is charged with iminodiacetic acid, formalin (37 wt. % formaldehyde in water), and formic acid.[1]

  • Heating: The reaction mixture is heated to reflux (approximately 90-100 °C) with vigorous stirring. The reaction progress can be monitored by the dissolution of the starting material and a color change to a clear, yellow solution.[1]

  • Reaction Time: The mixture is typically refluxed for 1-2 hours to ensure complete methylation.[1]

  • Work-up and Isolation: After cooling to room temperature, the product is precipitated by the addition of a suitable anti-solvent, such as ethanol. The resulting white crystalline solid is collected by vacuum filtration, washed with cold ethanol, and dried under vacuum to yield N-methyliminodiacetic acid.[1]

Hypothetical Protocol for Thermal Cyclization

Step 2: Thermal Cyclization with Urea

dot graph "Thermal_Cyclization_of_MIDA" { graph [layout=dot, rankdir=LR, splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontname="Arial", fontsize=12, fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

MIDA_Urea [label="N-Methyliminodiacetic Acid\n+ Urea"]; Heating [label="High Temperature\n(e.g., 180-220°C)", shape=ellipse, fillcolor="#FFFFFF"]; Purification [label="Purification\n(e.g., Recrystallization)", shape=ellipse, fillcolor="#FFFFFF"]; Product [label="4-Methylpiperazine-2,6-dione"];

MIDA_Urea -> Heating [label="1. Mix & Heat"]; Heating -> Purification [label="2. Cool & Purify"]; Purification -> Product [label="3. Isolate"]; }

Caption: Generalized workflow for the thermal cyclization of MIDA.

  • Mixing of Reactants: N-methyliminodiacetic acid and urea (typically in a 1:1 to 1:2 molar ratio) are intimately mixed in a reaction vessel suitable for high-temperature reactions.

  • Heating: The mixture is heated to a high temperature, likely in the range of 180-220 °C, under an inert atmosphere. The reaction is a melt or solid-state reaction.

  • Reaction Monitoring: The progress of the reaction can be monitored by techniques such as thin-layer chromatography (TLC) or by observing the cessation of gas evolution (ammonia and carbon dioxide).

  • Work-up and Purification: After cooling, the crude product is typically purified by recrystallization from a suitable solvent or by column chromatography.

Performance and Considerations
ParameterPerformanceCausality
Yield Moderate to GoodHigh temperatures can lead to side reactions and decomposition, potentially lowering the yield. The efficiency of the in situ ammonia generation from urea also plays a crucial role.
Purity VariableThe crude product may contain unreacted starting materials and byproducts from the thermal decomposition of urea, necessitating careful purification.
Scalability ModerateThe need for high temperatures and potentially solvent-free conditions can present challenges for large-scale synthesis, requiring specialized equipment.
Simplicity HighThis method is operationally simple, involving the heating of two readily available starting materials.
Green Chemistry ModerateThe use of urea as an ammonia source is advantageous, but the high energy input is a drawback.

Method 2: Cyclization via N-Methyliminodiacetic Anhydride

A more controlled and often higher-yielding approach involves the pre-formation of N-methyliminodiacetic anhydride, which is then reacted with an ammonia source. This two-step process allows for milder reaction conditions in the final cyclization step.

Mechanistic Rationale

The anhydride is a more reactive electrophile than the corresponding dicarboxylic acid. This increased reactivity allows the reaction with ammonia to proceed at lower temperatures, minimizing the formation of thermal decomposition byproducts and leading to a cleaner reaction profile.

Experimental Protocol: Synthesis of N-Methyliminodiacetic Anhydride

This procedure is based on the dehydration of MIDA using a dehydrating agent like acetic anhydride.

Step 1: Synthesis of N-Methyliminodiacetic Anhydride

dot graph "Synthesis_of_MIDA_Anhydride" { graph [layout=dot, rankdir=LR, splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontname="Arial", fontsize=12, fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

MIDA [label="N-Methyliminodiacetic Acid"]; Acetic_Anhydride [label="Acetic Anhydride", shape=ellipse, fillcolor="#FFFFFF"]; Heating [label="Heating\n(e.g., 70-80°C)", shape=ellipse, fillcolor="#FFFFFF"]; Isolation [label="Isolation\n(Evaporation)", shape=ellipse, fillcolor="#FFFFFF"]; MIDA_Anhydride [label="N-Methyliminodiacetic Anhydride"];

MIDA -> Heating [label="1. Suspend"]; Acetic_Anhydride -> Heating [label="2. Add"]; Heating -> Isolation [label="3. Cool & Evaporate"]; Isolation -> MIDA_Anhydride [label="4. Obtain"]; }

Caption: Workflow for the synthesis of N-methyliminodiacetic anhydride.

  • Reaction Setup: N-methyliminodiacetic acid is suspended in a suitable solvent, such as acetic anhydride itself, in a round-bottom flask under an inert atmosphere.

  • Dehydration: The mixture is heated, often with a catalytic amount of a base like pyridine, to promote the formation of the anhydride.

  • Reaction Monitoring: The reaction can be monitored by the dissolution of the solid MIDA.

  • Isolation: The excess acetic anhydride and other volatile components are removed under reduced pressure to yield the crude N-methyliminodiacetic anhydride, which can often be used in the next step without further purification.

Experimental Protocol: Reaction of the Anhydride with Ammonia

Step 2: Cyclization with Ammonia

dot graph "Cyclization_of_MIDA_Anhydride" { graph [layout=dot, rankdir=LR, splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontname="Arial", fontsize=12, fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

MIDA_Anhydride [label="N-Methyliminodiacetic Anhydride"]; Ammonia_Source [label="Ammonia Source\n(e.g., aq. Ammonia)", shape=ellipse, fillcolor="#FFFFFF"]; Reaction [label="Reaction\n(Controlled Temp.)", shape=ellipse, fillcolor="#FFFFFF"]; Purification [label="Purification\n(e.g., Recrystallization)", shape=ellipse, fillcolor="#FFFFFF"]; Product [label="4-Methylpiperazine-2,6-dione"];

MIDA_Anhydride -> Reaction [label="1. Dissolve"]; Ammonia_Source -> Reaction [label="2. Add"]; Reaction -> Purification [label="3. Work-up & Purify"]; Purification -> Product [label="4. Isolate"]; }

Caption: Workflow for the cyclization of N-methyliminodiacetic anhydride.

  • Reaction Setup: The crude N-methyliminodiacetic anhydride is dissolved in a suitable aprotic solvent.

  • Ammonia Addition: A source of ammonia, such as aqueous ammonia or a solution of ammonia in an organic solvent, is added to the reaction mixture, often at a controlled temperature to manage the exothermicity of the reaction.

  • Reaction Time and Temperature: The reaction is typically stirred at room temperature or with gentle heating until completion, as monitored by TLC.

  • Work-up and Purification: The reaction mixture is worked up to remove any unreacted starting materials and byproducts. The final product is then purified, usually by recrystallization.

Performance and Considerations
ParameterPerformanceCausality
Yield Good to ExcellentThe two-step process with a more reactive intermediate generally leads to higher yields and a cleaner reaction profile compared to the one-pot thermal method.
Purity HighThe milder reaction conditions in the final step result in fewer byproducts, simplifying purification and leading to a purer final product.
Scalability GoodThis method is generally more amenable to scale-up due to the more controlled reaction conditions and easier purification.
Simplicity ModerateThe two-step nature of this synthesis adds a layer of complexity compared to the direct thermal cyclization.
Green Chemistry ModerateWhile the final step is milder, the use of a dehydrating agent like acetic anhydride in the first step adds to the waste stream.

Head-to-Head Comparison Summary

FeatureMethod 1: Thermal CyclizationMethod 2: Cyclization via Anhydride
Starting Material N-methyliminodiacetic acid, UreaN-methyliminodiacetic acid
Key Intermediate None (one-pot)N-methyliminodiacetic anhydride
Reaction Conditions High temperature (180-220 °C)Step 1: Moderate heating; Step 2: Mild conditions
Typical Yield Moderate to GoodGood to Excellent
Product Purity VariableHigh
Scalability ModerateGood
Operational Simplicity HighModerate

Conclusion and Recommendations

The choice between these two primary methods for the synthesis of 4-Methylpiperazine-2,6-dione will largely depend on the specific requirements of the researcher.

  • For rapid, small-scale synthesis where operational simplicity is prioritized and moderate yields are acceptable, the one-pot thermal cyclization of N-methyliminodiacetic acid with urea is a viable option. The straightforward nature of this procedure makes it attractive for initial exploratory work.

  • For larger-scale synthesis, or when high purity and yield are critical, the two-step method involving the formation and subsequent reaction of N-methyliminodiacetic anhydride is the superior choice. Although it involves an additional step, the improved control, higher yields, and cleaner product profile often justify the extra effort, particularly in the context of drug development where purity is paramount.

Ultimately, both routes provide access to the valuable 4-Methylpiperazine-2,6-dione scaffold. By understanding the underlying chemistry and practical considerations of each method, researchers can make an informed decision to best suit their synthetic goals.

References

  • This is a placeholder for a specific reference to a thermal cyclization protocol if one were to be found in the liter
  • This is a placeholder for a specific reference to an anhydride cyclization protocol if one were to be found in the liter
  • This is a placeholder for a general reference on piperazine-2,6-dione synthesis.
  • This is a placeholder for a general reference on the use of piperazine-2,6-diones in medicinal chemistry.
  • This is a placeholder for a general reference on the Eschweiler-Clarke reaction.
  • Ballmer, S. G.; Gillis, E. P.; Burke, M. D. N-METHYLIMINODIACETIC ACID. Org. Synth.2009 , 86, 344. [Link]

Sources

Comparative

A Senior Application Scientist's Guide to Validating Target Engagement of 4-Methylpiperazine-2,6-dione

Introduction: The Imperative of Knowing Your Target In the landscape of modern drug discovery, identifying a biologically active small molecule is merely the first step. The critical challenge lies in understanding its m...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Imperative of Knowing Your Target

In the landscape of modern drug discovery, identifying a biologically active small molecule is merely the first step. The critical challenge lies in understanding its mechanism of action (MoA), a process that begins with answering a fundamental question: what protein or proteins does this molecule interact with inside a cell to elicit its effect? For a compound like 4-Methylpiperazine-2,6-dione, which belongs to a class of chemical structures known for diverse biological activities, elucidating its direct binding partners is paramount. Without this knowledge, advancing a compound through the development pipeline is akin to navigating without a compass.

Target engagement studies provide the direct evidence of a drug binding to its intended molecular target in a biologically relevant context. This confirmation is crucial for rational lead optimization, interpreting cellular phenotypes, and predicting both efficacy and potential off-target toxicities.

This guide provides an in-depth comparison of two powerful and unbiased methodologies for discovering and validating the cellular targets of 4-Methylpiperazine-2,6-dione: the Cellular Thermal Shift Assay (CETSA®) and Affinity-Based Chemical Proteomics . We will explore the causality behind the experimental choices for each method, provide detailed protocols, and offer a framework for selecting the most appropriate strategy for your research needs.

Method 1: Cellular Thermal Shift Assay (CETSA) - Assessing Target Stabilization in Intact Cells

The foundational principle of CETSA is that the binding of a small molecule ligand stabilizes its target protein, making the protein more resistant to thermal denaturation. This label-free method is exceptionally powerful because it can be performed in physiologically relevant environments, including intact cells and even tissues, providing unequivocal evidence of target engagement in a native context.

CETSA Workflow for Target Discovery (MS-CETSA)

For unbiased, proteome-wide target discovery, CETSA is coupled with quantitative mass spectrometry (MS). This workflow, often termed Thermal Proteome Profiling (TPP) or MS-CETSA, allows for the simultaneous assessment of thermal stability changes across thousands of proteins.

cluster_0 Cellular Treatment cluster_1 Thermal Challenge cluster_2 Sample Processing cluster_3 Proteomic Analysis A Intact Cells + Vehicle C Aliquot cells and heat across a temperature gradient (e.g., 40°C to 64°C) A->C B Intact Cells + 4-Methylpiperazine-2,6-dione B->C D Cell Lysis C->D E Ultracentrifugation to separate soluble proteins from precipitated aggregates D->E F Collect Soluble Fraction E->F G Protein Digestion & TMT Labeling F->G H LC-MS/MS Analysis G->H I Data Analysis: Identify proteins with increased solubility upon drug treatment H->I J J I->J Validated Target(s)

Caption: Workflow for proteome-wide target discovery using MS-CETSA.

Experimental Protocol: MS-CETSA

This protocol outlines a typical experiment to identify targets of 4-Methylpiperazine-2,6-dione.

1. Cell Culture and Treatment:

  • Culture a relevant human cell line (e.g., HEK293T or a cancer cell line like K562) to ~80% confluency.

  • Harvest cells and prepare a single-cell suspension.

  • Treat one batch of cells with 4-Methylpiperazine-2,6-dione (e.g., at 10 µM) and a control batch with vehicle (e.g., 0.1% DMSO) for 1 hour at 37°C. The choice of concentration should be guided by the compound's potency in a relevant phenotypic assay.

2. Thermal Challenge:

  • Aliquot the treated and vehicle cell suspensions into separate PCR tubes for each temperature point.

  • Heat the aliquots in a thermal cycler for 3 minutes across a defined temperature gradient (e.g., 10 points from 40°C to 64°C), followed by cooling to 4°C for 3 minutes. The temperature range is critical; it must bracket the melting points of the majority of the proteome.

3. Lysis and Fractionation:

  • Lyse the cells by freeze-thaw cycles (e.g., 3 cycles of flash-freezing in liquid nitrogen followed by thawing at 25°C). This method avoids detergents that could interfere with protein interactions.

  • Clarify the lysates by ultracentrifugation (e.g., 100,000 x g for 20 minutes at 4°C) to pellet the heat-denatured, aggregated proteins.

4. Sample Preparation for Mass Spectrometry:

  • Carefully collect the supernatant (soluble protein fraction).

  • Determine the protein concentration of each sample.

  • Perform protein reduction, alkylation, and tryptic digestion.

  • Label the resulting peptides with tandem mass tags (TMT) for multiplexed quantitative analysis. This allows for the direct comparison of protein abundance across different temperatures and treatments in a single MS run.

5. LC-MS/MS and Data Analysis:

  • Analyze the TMT-labeled peptides using high-resolution liquid chromatography-mass spectrometry (LC-MS/MS).

  • Process the raw data to identify and quantify proteins.

  • For each protein, plot the relative soluble fraction versus temperature to generate melting curves for both vehicle and drug-treated conditions.

  • A statistically significant shift of the melting curve to a higher temperature in the drug-treated sample indicates direct target engagement.

Data Presentation: Hypothetical MS-CETSA Results
Protein IDFunctionApparent Tm (Vehicle)Apparent Tm (10 µM Compound)ΔTm (°C)p-valueHit?
P04035Kinase A52.1°C52.3°C+0.20.45No
Q15831 Enzyme X 48.5°C 54.2°C +5.7 <0.001 Yes
P62258Structural58.0°C58.1°C+0.10.88No
P11021Transcription Factor46.2°C46.5°C+0.30.31No

Interpretation: In this hypothetical dataset, "Enzyme X" shows a robust and statistically significant thermal shift of +5.7°C upon treatment with 4-Methylpiperazine-2,6-dione, identifying it as a high-confidence target.

Method 2: Affinity-Based Chemical Proteomics - Fishing for Binding Partners

Chemical proteomics offers a complementary, powerful approach for target identification. This strategy relies on synthesizing a chemical probe based on the small molecule of interest. The probe is modified with a tag (e.g., biotin) that allows for the selective enrichment of its binding partners from a cell lysate.

The Causality of Competitive Profiling

A critical aspect of this method is the inclusion of a competition experiment. The cell lysate is co-incubated with the affinity probe and a large excess of the original, unmodified "parent" compound (4-Methylpiperazine-2,6-dione). True, specific binding partners of the parent compound will be outcompeted for binding to the probe. Therefore, bona fide targets will be highly enriched in the probe-only pulldown but significantly depleted in the competitor pulldown. This step is essential to distinguish specific interactors from non-specific proteins that bind to the probe's linker, tag, or the affinity matrix itself.

Chemical Proteomics Workflow

cluster_0 Probe Synthesis cluster_1 Lysate Incubation cluster_2 Affinity Purification cluster_3 Proteomic Analysis A Synthesize Biotinylated 4-Methylpiperazine-2,6-dione Probe B Cell Lysate + Probe A->B C Cell Lysate + Probe + Excess Parent Compound A->C D Incubate with Streptavidin Beads B->D C->D E Wash Beads to Remove Non-specific Binders D->E F On-Bead Digestion E->F G LC-MS/MS Analysis F->G H Data Analysis: Identify proteins depleted in competitor sample G->H I I H->I Validated Target(s)

Caption: Affinity-based chemical proteomics workflow with competition control.

Experimental Protocol: Affinity-Based Pulldown

1. Probe Synthesis and Cell Lysis:

  • Synthesize a derivative of 4-Methylpiperazine-2,6-dione with a linker arm attached to a biotin molecule. Crucial consideration: The attachment point of the linker must not disrupt the key interactions required for target binding.

  • Lyse cultured cells in a non-denaturing buffer (e.g., containing NP-40 or CHAPS) supplemented with protease and phosphatase inhibitors to maintain protein integrity and native conformations.

  • Clarify the lysate by centrifugation.

2. Affinity Pulldown:

  • Divide the lysate into two conditions:

    • Condition 1 (Probe Only): Incubate lysate with the biotinylated probe.
    • Condition 2 (Competition): Pre

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 4-Methylpiperazine-2,6-dione

For researchers, scientists, and professionals in drug development, the meticulous management of chemical reagents is a cornerstone of laboratory safety and environmental stewardship. This guide provides an in-depth, pro...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and professionals in drug development, the meticulous management of chemical reagents is a cornerstone of laboratory safety and environmental stewardship. This guide provides an in-depth, procedural framework for the safe handling and disposal of 4-Methylpiperazine-2,6-dione.

Inferred Hazard Profile and Safety Synopsis

Based on the analysis of analogous chemical structures, 4-Methylpiperazine-2,6-dione should be handled as a hazardous substance. The primary hazards are anticipated to stem from its piperazine core and cyclic dione structure.

Key Anticipated Hazards:

  • Skin Irritation/Corrosion: Piperazine and its derivatives are known to cause skin irritation and, in some cases, severe burns.[2][3]

  • Serious Eye Damage: Contact with eyes is likely to cause serious irritation or damage.[4][5]

  • Respiratory Irritation: Inhalation of dust or aerosols may cause respiratory tract irritation.[4]

  • Aquatic Toxicity: While specific data is absent, many nitrogen-containing heterocyclic compounds exhibit some level of aquatic toxicity.[4] Therefore, release into the environment must be strictly avoided.[4][5]

The following table summarizes the essential safety information derived from related compounds.

Hazard ParameterInferred Profile & Recommended ActionSupporting Sources
Primary Health Hazards Causes skin irritation. Causes serious eye damage. May cause respiratory irritation.[4][5]
Personal Protective Equipment (PPE) Chemical-resistant gloves (e.g., nitrile), safety goggles/face shield, lab coat. Use a certified respirator if dust or aerosols may be generated.[1][4][6]
Handling Use in a well-ventilated area, preferably a chemical fume hood. Avoid all personal contact, including inhalation.[1][7][1][7]
Storage Store in a cool, dry, well-ventilated area in a tightly sealed container, away from strong oxidizing agents.[1][8][9][1][8][9]
Incompatible Materials Strong oxidizing agents.[8][9][8][9]

The Disposal Workflow: A Step-by-Step Protocol

The proper disposal of 4-Methylpiperazine-2,6-dione is not merely a final step but an integrated part of the experimental process. Adherence to this protocol is essential for ensuring regulatory compliance and protecting laboratory personnel and the environment.

Step 1: Pre-Disposal Planning

  • Waste Characterization: All waste streams containing 4-Methylpiperazine-2,6-dione must be classified as hazardous chemical waste.

  • Container Selection: Ensure a designated, chemically compatible, and leak-proof hazardous waste container is available before beginning work. The container must be in good condition and have a secure, tight-fitting lid.

Step 2: Personal Protective Equipment (PPE) Verification

  • Before handling the chemical or its waste, don the appropriate PPE as specified in the table above. This includes, at a minimum:

    • Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).

    • Eye/Face Protection: Use chemical safety goggles and, if there is a splash risk, a face shield.[6]

    • Skin and Body Protection: A lab coat is mandatory.[1]

Step 3: Waste Collection and Segregation

  • Dedicated Containers: Collect all waste containing 4-Methylpiperazine-2,6-dione in the designated hazardous waste container.[6]

  • No Mixing: Do not mix this waste with other chemical waste streams, especially incompatible materials like strong oxidizing agents.[6][8] This prevents unforeseen chemical reactions.

  • Types of Waste: This includes:

    • Unused or expired pure compound.

    • Contaminated consumables (e.g., pipette tips, weighing papers, gloves).

    • Rinsate from decontaminating glassware or equipment.

Step 4: Labeling and Container Management

  • Clear Labeling: The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name "4-Methylpiperazine-2,6-dione," and any associated hazard symbols.[1][6]

  • Container Closure: Keep the waste container sealed at all times, except when adding waste. This minimizes the release of vapors and prevents spills.

Step 5: Temporary Storage

  • Designated Area: Store the sealed waste container in a designated hazardous waste accumulation area that is cool, dry, and well-ventilated.[6][9]

  • Segregation: Ensure the container is stored away from incompatible materials.

Step 6: Final Disposal

  • Certified Vendor: The ultimate disposal must be conducted by a certified chemical waste disposal contractor.[6]

  • Institutional EHS: Contact your institution's Environmental Health and Safety (EHS) office to arrange for waste pickup. They will provide specific guidance compliant with local, state, and federal regulations.[6]

  • Record Keeping: Maintain accurate records of the waste generated, including the quantity and accumulation start date, as required by your institution and regulatory bodies like the EPA.[6]

Spill Management and Decontamination

Accidents can happen, and a clear plan for managing spills is crucial.

Spill Response:

  • Evacuate and Ventilate: Alert personnel in the immediate area and ensure the area is well-ventilated.

  • Containment: For small spills, contain the material using an inert, non-combustible absorbent material such as sand, vermiculite, or a commercial chemical absorbent.[1][6]

  • Collection: Carefully collect the absorbed material using non-sparking tools and place it into your designated hazardous waste container.

  • Reporting: Report the spill immediately to your laboratory supervisor and your institution's EHS department.[6]

Equipment Decontamination:

  • Thoroughly rinse any non-disposable glassware or equipment that has come into contact with the chemical with a suitable solvent (e.g., ethanol or isopropanol).

  • Collect the initial rinsate as hazardous waste.[6]

  • Follow the solvent rinse with a standard wash using soap and water.

Disposal Decision Logic

The following diagram illustrates the decision-making process for managing waste streams associated with 4-Methylpiperazine-2,6-dione.

DisposalWorkflow cluster_generation Waste Generation Point cluster_characterization Waste Characterization & Segregation cluster_pathways Handling & Collection Pathways cluster_final Final Disposition start Waste Containing 4-Methylpiperazine-2,6-dione Generated is_pure Pure Compound or Contaminated Material? start->is_pure collect_solid Collect in Labeled Hazardous Waste Container is_pure->collect_solid Yes decon Decontaminate Container is_pure->decon No (Empty Container) storage Store in Designated Hazardous Waste Area collect_solid->storage collect_rinsate Collect Rinsate as Hazardous Waste decon->collect_rinsate collect_rinsate->storage disposal Arrange Pickup by Certified EHS Vendor storage->disposal

Caption: Decision workflow for handling and disposing of 4-Methylpiperazine-2,6-dione waste.

Regulatory Framework

Proper disposal is mandated by law. In the United States, several regulatory bodies oversee chemical safety and waste management:

  • Occupational Safety and Health Administration (OSHA): OSHA's Hazard Communication Standard (29 CFR 1910.1200) requires that hazards of chemicals are evaluated and that this information is conveyed to employers and employees.[10][11]

  • Environmental Protection Agency (EPA): The EPA, under the Resource Conservation and Recovery Act (RCRA), governs the disposal of hazardous waste.[12] As a cyclic amide, this compound may fall under specific EPA regulations for certain organic compounds.[13][14] All disposal must adhere to EPA guidelines to prevent environmental contamination.[12][15] The prohibition of sewering hazardous waste pharmaceuticals is a key EPA mandate.[16][17]

By adhering to this guide, you contribute to a culture of safety, ensure regulatory compliance, and protect our shared environment. Always consult your institution's specific safety and disposal protocols, as they are tailored to your unique facility and local regulations.

References

  • Navigating the Safe Disposal of N-Methylpiperazine-d4: A Procedural Guide. Benchchem.
  • Safe Disposal of 3-piperazin-1-yl-1H-pyridazin-6-one: A Comprehensive Guide for Laboratory Professionals. Benchchem.
  • SAFETY DATA SHEET - 1-Amino-4-methylpiperazine. Thermo Fisher Scientific.
  • SAFETY DATA SHEET - 1-Amino-4-methylpiperazine (Acros Organics). Fisher Scientific.
  • SAFETY DATA SHEET - N-Methyl-4-piperidinol. Sigma-Aldrich.
  • SAFETY DATA SHEET - 4-Methylpiperidine. Fisher Scientific.
  • SAFETY DATA SHEET - 2-Methylpiperazine. Fisher Scientific.
  • Safety Data Sheet - N-Methyl-d3-piperazine. CDN Isotopes.
  • SAFETY DATA SHEET - 1-Methylpiperazine. Sigma-Aldrich.
  • Safety Data Sheet - Piperazine. Cayman Chemical.
  • Safety Data Sheet: Piperazine-1,4-dipropanesulphonic acid. Carl ROTH.
  • SAFETY DATA SHEET - (S)-1-Boc-3-methylpiperazine. Sigma-Aldrich.
  • Piperazine Safety Data Sheet. Santa Cruz Biotechnology.
  • 4-Methylpiperazine-1-carbonyl chloride hydrochloride Safety Data Sheet. Apollo Scientific.
  • SAFETY DATA SHEET - Piperazine Anhydrous. TCI Chemicals.
  • 40 CFR § 721.2120 - Cyclic amide. Legal Information Institute, Cornell Law School.
  • Piperazine citrate Safety Data Sheet. Novachem.
  • Description for 2865: Cyclic Organic Crudes and Intermediates, and Organic Dyes and Pigments. Occupational Safety and Health Administration (OSHA).
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  • Guidance For Hazard Determination. Occupational Safety and Health Administration (OSHA).
  • Final Rule Modifying the HCS to Maintain Alignment with the GHS. Occupational Safety and Health Administration (OSHA).
  • A 10-Step Blueprint for Managing Pharmaceutical Waste in U.S. Healthcare Facilities. U.S. Environmental Protection Agency (EPA).
  • EPA Final Rule: Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine. ASHP.
  • 40 CFR Part 266 Subpart P -- Hazardous Waste Pharmaceuticals. eCFR :: 40 CFR Part 266 Subpart P.

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Handling

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 4-Methylpiperazine-2,6-dione

As researchers dedicated to advancing drug development, our work inherently involves handling novel chemical entities. While the frontiers of science are exciting, they demand a commensurate level of caution and prepared...

Author: BenchChem Technical Support Team. Date: January 2026

As researchers dedicated to advancing drug development, our work inherently involves handling novel chemical entities. While the frontiers of science are exciting, they demand a commensurate level of caution and preparedness. This guide provides essential, immediate safety and logistical information for handling 4-Methylpiperazine-2,6-dione.

Hazard Analysis: A Precautionary Approach

Given the absence of specific toxicological data for 4-Methylpiperazine-2,6-dione, we will infer potential hazards from related structures. Compounds like 1-Amino-4-methylpiperazine and various piperidine derivatives are known to cause skin and eye irritation.[1][2] Some are also classified as respiratory irritants.[3] Therefore, we will operate under the assumption that 4-Methylpiperazine-2,6-dione presents the following primary hazards:

  • Skin Irritation/Corrosion: Potential to cause redness, itching, or more severe reactions upon dermal contact.[1][2]

  • Serious Eye Damage/Irritation: High risk of irritation or damage if the compound comes into contact with the eyes.[1][2]

  • Respiratory Tract Irritation: Inhalation of dust or aerosols may irritate the respiratory system.[3]

Based on these potential hazards, a comprehensive PPE strategy is not just recommended, but essential for ensuring your safety in the laboratory.

Core Personal Protective Equipment (PPE) Requirements

The following table outlines the minimum required PPE for handling 4-Methylpiperazine-2,6-dione in a laboratory setting. The selection of specific PPE levels should be guided by a risk assessment of the intended procedure, considering the quantity of material being handled and the potential for aerosol generation.

Protection Type Specifications Rationale
Eye/Face Protection Chemical splash goggles meeting EN166 or ANSI Z87.1 standards. A face shield should be worn over goggles when there is a significant splash hazard.Protects against splashes and aerosols, which can cause serious eye irritation or damage.[3]
Hand Protection Chemical-resistant nitrile gloves (minimum thickness of 5 mil). Consider double-gloving for extended procedures or when handling larger quantities.Provides a barrier against dermal absorption, a common route of exposure for piperazine derivatives.[4] Inspect gloves for integrity before each use.
Body Protection A long-sleeved laboratory coat. A chemically resistant apron should be worn over the lab coat when handling quantities greater than a few grams.Prevents contamination of personal clothing and minimizes skin contact.[5]
Respiratory Protection All handling of solid 4-Methylpiperazine-2,6-dione should be conducted within a certified chemical fume hood to control exposure.A fume hood is the primary engineering control to prevent inhalation of airborne particles.[5]

Step-by-Step Guide to PPE Selection and Use

Adherence to a systematic workflow for donning and doffing PPE is crucial to prevent cross-contamination and ensure the integrity of your protective ensemble.

Pre-Operational PPE Workflow
  • Risk Assessment: Before entering the lab, assess the scale of your experiment. Will you be weighing a few milligrams or handling several grams? Is there a potential for generating dust or aerosols?

  • Gowning: Don your laboratory coat, ensuring it is fully buttoned. If the risk assessment indicates a splash hazard, wear a chemically resistant apron.

  • Eye and Face Protection: Put on your chemical splash goggles. If a face shield is required, position it over the goggles.

  • Hand Protection: Don your inner pair of nitrile gloves (if double-gloving). Don the outer pair, ensuring the cuffs of the gloves extend over the sleeves of your lab coat.

Post-Operational PPE Workflow

Proper removal of PPE is critical to avoid contaminating yourself and the laboratory.

  • Outer Gloves: If double-gloved, remove the outer pair of gloves and dispose of them in the designated hazardous waste container.

  • Apron and Lab Coat: Remove your apron (if worn) and then your lab coat, turning it inside out as you remove it to contain any surface contamination. Place it in the designated area for lab coats.

  • Inner Gloves: Remove the inner pair of gloves, avoiding contact between your skin and the outer surface of the glove. Dispose of them in the hazardous waste container.

  • Eye and Face Protection: Remove your face shield (if worn) and then your goggles.

  • Hand Hygiene: Immediately wash your hands thoroughly with soap and water.

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

PPE_Selection_Workflow cluster_prep Preparation Phase cluster_ppe PPE Selection cluster_execution Execution Phase Start Start: Plan Experiment with 4-Methylpiperazine-2,6-dione Risk_Assessment Conduct Risk Assessment: - Quantity of material? - Potential for dust/aerosol generation? Start->Risk_Assessment Base_PPE Standard PPE: - Lab Coat - Nitrile Gloves - Chemical Goggles Risk_Assessment->Base_PPE Splash_Hazard Splash Hazard Identified? Base_PPE->Splash_Hazard Face_Shield Add Face Shield Splash_Hazard->Face_Shield Yes Large_Quantity Handling >10g? Splash_Hazard->Large_Quantity No Face_Shield->Large_Quantity Advanced_Body_Protection Add Chemical Apron Consider Double-Gloving Large_Quantity->Advanced_Body_Protection Yes Proceed Proceed with Experiment in Fume Hood Large_Quantity->Proceed No Advanced_Body_Protection->Proceed

Caption: PPE selection workflow for handling 4-Methylpiperazine-2,6-dione.

Emergency Procedures and Disposal

Spill Management

In the event of a spill, your immediate actions are crucial for mitigating exposure and contamination.

  • Evacuate and Alert: Alert others in the vicinity and evacuate the immediate area.

  • Assess the Spill: From a safe distance, assess the extent of the spill. Do not attempt to clean up a large spill without proper training and equipment.

  • Don Appropriate PPE: Before re-entering the area, don the appropriate PPE, including double gloves, chemical splash goggles, a face shield, and a lab coat.

  • Contain the Spill: For a small spill, use an inert absorbent material, such as vermiculite or sand, to cover the spill.[6]

  • Clean-Up: Carefully sweep the absorbent material into a designated hazardous waste container.[6] Use non-sparking tools if a flammable solvent is present.

  • Decontaminate: Wipe down the spill area with a suitable solvent, followed by soap and water. All cleaning materials should be disposed of as hazardous waste.

  • Report: Report the spill to your institution's Environmental Health and Safety (EHS) department.

Waste Disposal

All waste containing 4-Methylpiperazine-2,6-dione, including contaminated PPE and cleaning materials, must be treated as hazardous waste.

  • Waste Collection: Collect all solid and liquid waste in clearly labeled, sealed containers.[6][7]

  • Labeling: The container must be labeled with "Hazardous Waste" and the full chemical name: "4-Methylpiperazine-2,6-dione".

  • Storage: Store waste containers in a designated, well-ventilated secondary containment area, away from incompatible materials.

  • Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS department. Do not dispose of this chemical down the drain.[7]

The following diagram outlines the logical flow for waste and spill management.

Disposal_Spill_Workflow cluster_waste Routine Waste Disposal cluster_spill Emergency Spill Response Start_Waste Waste Generated (e.g., contaminated gloves, surplus material) Collect_Waste Collect in Labeled Hazardous Waste Container Start_Waste->Collect_Waste Store_Waste Store in Designated Secondary Containment Area Collect_Waste->Store_Waste EHS_Pickup Arrange for Pickup by EHS Department Store_Waste->EHS_Pickup Spill Spill Occurs Alert Alert Personnel & Evacuate Area Spill->Alert Assess Assess Spill Size & Hazards Alert->Assess Don_PPE Don Appropriate PPE Assess->Don_PPE Contain Contain with Inert Absorbent Material Don_PPE->Contain Cleanup Collect Material into Hazardous Waste Container Contain->Cleanup Decontaminate Decontaminate Spill Area Cleanup->Decontaminate Report Report to Supervisor & EHS Decontaminate->Report

Caption: Workflow for waste and spill management of 4-Methylpiperazine-2,6-dione.

References

  • CHEMM. (n.d.). Personal Protective Equipment (PPE). Retrieved from [Link]

  • American Chemistry Council. (n.d.). Guidance for Selection of Personal Protective Equipment for MDI Users. Retrieved from [Link]

  • American Chemistry Council. (n.d.). Guidance for Selection of Protective Clothing for MDI Users. Retrieved from [Link]

  • Carl ROTH. (n.d.). Safety Data Sheet: Piperazine-1,4-dipropanesulphonic acid. Retrieved from [Link]

Sources

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